2-Aminoheptan-1-ol

Core Science & Biosynthesis

Synthesis of Chiral 1,2-Amino Alcohols: A Strategic and Mechanistic Guide

Executive Summary & Strategic Rationale

Chiral 1,2-amino alcohols are privileged pharmacophores and ubiquitous structural motifs found in a vast array of biologically active compounds, including β-blockers, sphingolipids, and protease inhibitors. Furthermore, they serve as essential chiral auxiliaries and ligands (e.g., oxazolines, salen ligands) in asymmetric catalysis.

From a strategic standpoint, the synthesis of these motifs requires absolute stereocontrol. As a Senior Application Scientist, I approach the synthesis of 1,2-amino alcohols not as a rigid set of instructions, but as a dynamic problem of molecular architecture. The choice of methodology is dictated by the starting material (alkene, ketone, or epoxide), the required atom economy, and the scalability of the process. This guide dissects the three most robust, field-proven methodologies for synthesizing chiral 1,2-amino alcohols, detailing the mechanistic causality behind each experimental parameter to ensure self-validating, reproducible protocols.

Retrosynthetic strategies for chiral 1,2-amino alcohols.

Core Synthetic Strategies & Mechanistic Causality

Asymmetric Hydrogenation (AH) of α-Amino Ketones

The Causality of Catalyst Selection: Historically, the asymmetric hydrogenation of α-amino ketones required the protection of the primary or secondary amine (e.g., as an N-benzyl or N-Boc derivative)[1]. This was necessary because unprotected amines strongly coordinate to transition metals (Rh, Ru, Ir), poisoning the catalyst or disrupting the chiral environment necessary for stereocontrol[1].

However, recent advancements utilizing highly tunable Ruthenium (Ru) and Iridium (Ir) spiro catalysts (such as Ir-SpiroPAP) have bypassed this limitation. These catalysts feature rigid, bulky chiral ligands that create a highly specific binding pocket, allowing for the direct asymmetric transfer hydrogenation of unprotected α-amino ketone hydrochloride salts[1][2]. This eliminates wasteful protection/deprotection steps, significantly improving atom economy and yielding enantioselectivities up to >99% ee[2].

Sharpless Asymmetric Aminohydroxylation (AA)

The Causality of Dilution and Regioselectivity: The Sharpless AA protocol achieves the syn-selective addition of an amine and a hydroxyl group across an alkene using OsO₄ and chiral cinchona alkaloid ligands (DHQ or DHQD derivatives)[3][4]. The nitrogen source (e.g., Chloramine-T or N-bromoacetamide) oxidizes the osmium to an imidotriooxoosmium(VIII) active species, which then undergoes a (3+2) cycloaddition with the alkene[3].

Why do we run this reaction in dilute aqueous conditions? The primary catalytic cycle forms an osmium(VI) azaglycolate intermediate. If this intermediate is reoxidized before it hydrolyzes, it can undergo a second cycloaddition with another alkene molecule (the "secondary cycle")[3]. This secondary cycle lacks the stereocontrol of the primary cycle and drastically reduces the overall enantiomeric excess (ee%). By utilizing a biphasic aqueous medium and maintaining dilute conditions, we accelerate the hydrolysis of the azaglycolate, effectively suppressing the secondary cycle and preserving high enantiopurity[3].

Catalytic cycle of the Sharpless Asymmetric Aminohydroxylation.

Catalytic Asymmetric Ring Opening (ARO) of meso-Epoxides

The Causality of Micellar Catalysis in Water: Desymmetrization of meso-epoxides via nucleophilic attack by amines is a highly efficient route to β-amino alcohols[5]. Traditionally, this required strictly anhydrous organic solvents because Lewis acid catalysts (like Sc(OTf)₃) promote the rapid decomposition of epoxides into diols in the presence of water[5].

To solve this, we employ Scandium tris(dodecyl sulfate) [Sc(DS)₃] combined with a chiral bipyridine ligand in pure water[5][6]. The dodecyl sulfate counterions act as surfactants, creating a hydrophobic micellar environment. The organic substrates (epoxide and amine) partition into these micelles, effectively shielding the epoxide from the bulk aqueous acidic environment (preventing diol formation) while concentrating the reactants to accelerate the highly enantioselective ring-opening[5][6].

Micellar catalysis workflow for ARO of epoxides in water.

Quantitative Data Summary

The following table summarizes the operational parameters and expected outcomes of the three core methodologies discussed above.

Methodology	Catalyst System	Substrate	Typical Yield	Enantioselectivity (ee%)	Key Advantage
Asymmetric Hydrogenation	Ru/Ir-SpiroPAP	Unprotected α-amino ketones	82 - 95%	Up to 99.9%	Atom economical; no protecting groups needed[1][2].
Sharpless AA	K₂OsO₂(OH)₄ + (DHQ)₂PHAL	Alkenes (e.g., cinnamates)	60 - 85%	85 - 99%	Direct functionalization of abundant alkenes[3][4].
Asymmetric Ring Opening	Sc(DS)₃ + Chiral Bipyridine	meso-Epoxides + Amines	80 - 95%	85 - 96%	Environmentally benign; utilizes pure water[5][6].

Step-by-Step Experimental Protocols

Note: The following protocols are designed as self-validating systems. Always perform TLC and crude NMR checks before proceeding to purification.

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Amino Ketones

• Preparation: In a nitrogen-filled glovebox, charge a high-pressure hydrogenation vessel with the unprotected α-amino ketone hydrochloride salt (1.0 mmol) and the Ru-chiral ligand complex (e.g., 0.13 mol % loading)[1].

• Solvent Addition: Add degassed methanol (5.0 mL) to the vessel to form a slurry[1].

• Hydrogenation: Pressurize the vessel with H₂ gas to 50 atm. Heat the reaction mixture to 60 °C and stir vigorously for 20 hours[1].

• Workup: Vent the hydrogen gas safely. The solution should transition from a greyish/green slurry to a dark brown solution[1]. Remove the methanol under reduced pressure.

• Crystallization: Charge the crude residue with isopropyl alcohol (IPA, 3 volumes). Filter the resulting off-white solid and wash with cold IPA to yield the enantiopure 1,2-amino alcohol[1].

• Validation: Confirm conversion via ¹H NMR (look for the disappearance of the ketone carbonyl carbon around 190 ppm in ¹³C NMR and the appearance of the carbinol proton in ¹H NMR). Determine ee via chiral HPLC.

Protocol B: Sharpless Asymmetric Aminohydroxylation (using Chloramine-T)

• Catalyst Preparation: In a round-bottom flask, dissolve K₂OsO₂(OH)₄ (4 mol %) and the chiral ligand (e.g., (DHQ)₂PHAL, 5 mol %) in a 1:1 mixture of tert-butanol and water (15 mL/mmol of alkene)[3][7]. Causality: The 1:1 mixture ensures both organic solubility and the aqueous environment needed for rapid hydrolysis.

• Reagent Addition: Add Chloramine-T trihydrate (3.0 equiv) to the stirring solution. Stir for 10 minutes until a clear green/yellow solution forms, indicating the generation of the active imido-osmium species.

• Alkene Addition: Add the alkene (1.0 mmol) in one portion. Stir the reaction at room temperature until the alkene is completely consumed (monitored via TLC, typically 12-24 hours)[7].

• Quenching: Quench the reaction by adding saturated aqueous Na₂SO₃ (15 mL) to reduce any remaining osmium species[7]. Stir for 30 minutes.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo[7].

• Validation: Purify via flash column chromatography. Validate regioselectivity via 2D NMR (COSY/HMBC) to confirm the relative positions of the -NHTs and -OH groups.

Protocol C: Sc-Catalyzed Asymmetric Ring Opening in Water

• Micelle Formation: To a reaction vial containing pure, deionized water (2.0 mL), add Sc(DS)₃ (1 mol %) and the chiral bipyridine ligand (1.2 mol %)[5][8]. Stir vigorously for 30 minutes to ensure the formation of the catalytic micellar suspension.

• Substrate Addition: Add the meso-epoxide (e.g., cyclohexene oxide, 1.0 mmol) and the aromatic amine (e.g., aniline, 1.0 mmol) directly to the aqueous suspension[5].

• Reaction: Stir the mixture at room temperature (or up to 50 °C depending on steric hindrance) for 24-48 hours[5].

• Workup: Extract the aqueous mixture directly with dichloromethane (3 x 10 mL). The hydrophobic products will readily partition into the organic phase. Dry the combined organic layers over Na₂SO₄ and concentrate.

• Validation: Purify via silica gel chromatography. Critically, analyze the crude ¹H NMR for the presence of 1,2-diols (a sign of aqueous hydrolysis) to validate the integrity of the micellar shielding[6]. Determine enantioselectivity via chiral HPLC[8].

References

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. ResearchGate. Available at:[Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. ACS Publications. Available at:[Link]

• Sharpless Aminohydroxylation (Oxyamination). Organic Chemistry Portal. Available at: [Link]

• The Sharpless Asymmetric Aminohydroxylation. ResearchGate. Available at: [Link]

• Dihydroxylation, Aminohydroxylation, Diamination, and Dibromination of Carbon—Carbon Double Bonds. Thieme Connect. Available at: [Link]

• Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water. ACS Publications. Available at:[Link]

• Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water. Organic Chemistry Portal. Available at: [Link]

• Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water | Organic Letters. ACS Publications. Available at:[Link]

Sources

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• 8. pubs.acs.org [pubs.acs.org]

2-Aminoheptan-1-ol: A Versatile Chiral Building Block in Advanced Organic Synthesis and Drug Development

Executive Summary

In the landscape of modern drug discovery and complex API (Active Pharmaceutical Ingredient) manufacturing, aliphatic 1,2-amino alcohols serve as indispensable chiral synthons. 2-Aminoheptan-1-ol stands out due to its unique structural topology: a bifunctional vicinal amino-alcohol motif coupled with a highly lipophilic seven-carbon aliphatic chain. This whitepaper provides an in-depth technical analysis of the mechanistic utility, advanced synthetic methodologies, and continuous-flow protection strategies for 2-aminoheptan-1-ol, designed for researchers and process chemists optimizing scalable, enantiopure workflows.

Mechanistic Significance of the 1,2-Amino Alcohol Motif

The architectural relevance of 2-aminoheptan-1-ol lies in its orthogonal reactivity. The primary amine and primary hydroxyl groups can be selectively protected, activated, or functionalized, allowing the molecule to act as a stereocenter-defining linchpin in multi-step syntheses.

Causality in Drug Design: Why select a seven-carbon chain? In medicinal chemistry, the heptyl chain strikes a precise balance between steric bulk and lipophilicity. This specific chain length enhances the membrane permeability of the resulting drug candidates (crucial for oral bioavailability) while providing enough steric hindrance to induce high stereoselectivity when the molecule is employed as a chiral ligand in asymmetric transition-metal catalysis. Furthermore, this structural motif is a direct bioisostere for sphingolipids and is frequently integrated into the scaffolds of HIV protease inhibitors and antiviral agents 1.

Synthetic Routes to Enantiopure 2-Aminoheptan-1-ol

Achieving high enantiomeric excess (ee) is the primary challenge in synthesizing 2-aminoheptan-1-ol. Traditional industrial amination of diols using homogeneous catalysts (e.g., Ruthenium or Iridium complexes from Groups 8, 9, and 10) often requires extreme temperatures (110–180°C) and high pressures, which can lead to the formation of undesired cyclic secondary amines [[2]](). To bypass these limitations, targeted reductive amination is preferred.

Chemical Reductive Amination

The classical approach involves the reductive amination of 1-hydroxy-2-heptanone. The choice of reducing agent is critical: Sodium cyanoborohydride (NaBH₃CN) is explicitly chosen because it is stable under the mildly acidic conditions required for intermediate imine formation. More importantly, it exhibits a strong kinetic preference for reducing the protonated iminium ion over the unprotonated ketone, preventing the premature reduction of the substrate into a diol [[1]](). However, this method yields a racemic mixture, necessitating downstream chiral resolution.

Biocatalytic Asymmetric Synthesis

To achieve direct enantiopurity, engineered Amine Dehydrogenases (AmDHs) are deployed. This biocatalytic route operates under mild, aqueous conditions and yields >99% ee. Because AmDH requires a stoichiometric amount of the expensive cofactor NADH, the system is coupled with Formate Dehydrogenase (FDH) . Mechanistic Causality: FDH oxidizes formate to CO₂, simultaneously reducing NAD⁺ back to NADH. The continuous off-gassing of CO₂ drives the thermodynamic equilibrium irreversibly toward the formation of the enantiopure amine 3.

Biocatalytic asymmetric reductive amination using AmDH and FDH.

Protection Strategies: The N-Boc Scaffold and Flow Chemistry

Before 2-aminoheptan-1-ol can be integrated into complex multi-step syntheses, the highly nucleophilic primary amine must be masked. Conversion to tert-butyl (1-hydroxyheptan-2-yl)carbamate using di-tert-butyl dicarbonate (Boc₂O) is the industry standard 1.

The Shift to Continuous Flow: Boc protection is highly exothermic. In traditional batch reactors, localized heat accumulation and concentration gradients frequently lead to over-reaction, generating di-Boc protected impurities. Transitioning this step to Continuous Flow Microreactors exploits the high surface-area-to-volume ratio of the microchannels. This ensures instantaneous heat dissipation and perfect stoichiometric mixing, resulting in near-quantitative yields of the mono-protected product while significantly enhancing operational safety 1.

Continuous flow microreactor workflow for N-Boc protection.

Quantitative Data & Comparative Analysis

Table 1: Comparison of Reductive Amination Strategies for 2-Aminoheptan-1-ol

Parameter	Chemical Reduction (NaBH₃CN)	Biocatalytic Reduction (AmDH)	Homogeneous Catalysis (Ru/Ir)
Stereoselectivity	Racemic (0% ee)	Enantiopure (>99% ee)	Variable (Ligand dependent)
Reaction Conditions	Mildly acidic (Methanol/AcOH)	Aqueous Buffer (pH ~8.9)	High Temp (110-180°C), Pressure
Environmental Impact	High (Toxic boron/cyanide waste)	Low (Aqueous, biodegradable)	Moderate (Heavy metal recovery)
Primary Application	Small-scale intermediate synthesis	API manufacturing (Chiral)	Industrial bulk amination

Table 2: Batch vs. Continuous Flow for N-Boc Protection

Parameter	Traditional Batch Processing	Continuous Flow Microreactor
Heat Transfer	Poor (Risk of thermal runaways)	Excellent (Rapid dissipation)
Impurity Profile	Higher di-Boc formation	Minimal di-Boc (Precise stoichiometry)
Scalability	Non-linear (Requires re-optimization)	Linear (Numbering-up/Scale-out)
Yield	75% – 85%	> 95% (Quantitative)

Experimental Protocols

Protocol 1: Biocatalytic Synthesis of (S)-2-Aminoheptan-1-ol

Adapted from established preparative-scale biocatalytic frameworks 3.

• Buffer Preparation: Prepare a 1 M NH₄COOH / NH₄OH buffer solution and adjust the pH strictly to 8.9. Causality: This specific pH ensures optimal enzyme conformation while providing the necessary ammonia source for imine formation.

• Substrate Addition: Dissolve 1-hydroxy-2-heptanone to a final concentration of 100 mM in the buffer, utilizing 3.7% (v/v) DMSO as a co-solvent to ensure complete substrate solubility.

• Catalyst Loading: Add NAD⁺ cofactor (1 mM), followed by the lyophilized cell-free extract of FDH (0.4 g/100 mL) and AmDH (1.0 g/100 mL).

• Reaction: Stir the mixture at 25°C for 48 hours.

• Self-Validating QC Step: Monitor the reaction progress via UV-Vis spectroscopy, tracking the steady-state absorbance of NADH at 340 nm. Post-extraction (using ethyl acetate and basic workup), validate the >99% ee using chiral HPLC (e.g., Chiralcel OD-H column). Confirm structural integrity via ¹H NMR (CDCl₃), ensuring the presence of the characteristic methine proton shift adjacent to the newly formed amine.

Protocol 2: Continuous Flow N-Boc Protection

Leveraging microreactor dynamics for quantitative yield 1.

• Feed Preparation:

  • Stream A: 0.5 M solution of 2-aminoheptan-1-ol in THF.

  • Stream B: 0.52 M solution of Boc₂O and 0.6 M Triethylamine (TEA) in THF.

• Reactor Setup: Connect Stream A and Stream B to dual precision syringe pumps leading into a PTFE T-mixer microreactor (internal diameter: 0.8 mm).

• Flow Parameters: Set the flow rates to achieve a 1:1 volumetric mixing ratio with a total residence time of exactly 3 minutes at 20°C. Causality: The 3-minute residence time in a high-surface-area environment prevents the secondary attack of the carbamate nitrogen on unreacted Boc₂O.

• In-line Quenching: Direct the reactor effluent into a continuous stirred-tank containing saturated aqueous NH₄Cl to immediately quench unreacted Boc₂O.

• Self-Validating QC Step: Utilize in-line FT-IR spectroscopy to monitor the disappearance of the free amine N-H stretch (~3300 cm⁻¹) and the appearance of the carbamate carbonyl stretch (~1690 cm⁻¹). Final validation requires LC-MS analysis to confirm the mono-protected mass [M+H]⁺ and the strict absence of the di-Boc protected mass.

Conclusion

2-Aminoheptan-1-ol is a highly versatile chiral building block whose utility in drug development is maximized when synthesized and handled using modern, scalable techniques. By replacing hazardous chemical reductions with AmDH-mediated biocatalysis, and upgrading batch protections to continuous flow microreactors, researchers can achieve unprecedented levels of enantiopurity, safety, and yield. These self-validating workflows ensure that the structural integrity of this critical synthon is maintained from the benchtop to industrial scale-up.

References

• [1] Title: tert-Butyl(2-hydroxyheptyl)carbamate - Benchchem. Source: benchchem.com. URL:

• [3] Title: Supporting Information Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. Source: amazonaws.com. URL:

• [2] Title: US8637709B2 - Process for the preparation of primary amines by homogeneously catalyzed alcohol amination. Source: google.com (Google Patents). URL:

Sources

• 1. tert-Butyl(2-hydroxyheptyl)carbamate | Benchchem [benchchem.com]
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• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

2-Aminoheptan-1-ol and Its Structural Analogs: Properties, Synthesis, and Applications in Targeted Lipidomics

Executive Summary

The rational design of lipid mimetics has become a cornerstone of modern medicinal chemistry, particularly in the modulation of the sphingolipid metabolic pathway. At the core of these structural mimics are aliphatic 2-amino alcohols. 2-Aminoheptan-1-ol (CAS: 74872-95-0), a 7-carbon aliphatic chain terminating in a vicinal amino alcohol motif, serves as a critical building block and structural analog to endogenous sphingoid bases.

This technical guide explores the physicochemical properties, enantioselective synthesis, and pharmacological utility of 2-aminoheptan-1-ol and its analogs. By acting as competitive inhibitors for sphingosine kinases (SphK1 and SphK2) and serving as precursors for immunomodulatory drugs, these compounds represent a highly versatile class of pharmaceutical intermediates.

Structural Significance and Physicochemical Properties

Sphingolipids contain a backbone of sphingoid bases, which are essentially long-chain aliphatic amino alcohols [2]. The biological activity of these molecules is heavily dependent on two structural domains:

• The Polar Headgroup (1,2-aminoalcohol): This region is the molecular target for kinases. The primary amine and hydroxyl groups form a critical hydrogen-bonding network within the catalytic pocket of enzymes like Sphingosine Kinase (SphK).

• The Aliphatic Tail: The hydrocarbon chain dictates the lipophilic interaction with the hydrophobic binding pockets of Sphingosine-1-Phosphate receptors (S1PRs) and associated kinases [4].

By varying the chain length from butane (C4) to octadecane (C18), researchers can tune the lipophilicity (LogP) and steric bulk of the molecule, directly impacting its binding affinity and membrane permeability.

Quantitative Property Comparison of Aliphatic Analogs

The following table summarizes the computed and experimental properties of 2-aminoheptan-1-ol and its immediate structural analogs, highlighting the linear relationship between chain length and lipophilicity while the Topological Polar Surface Area (TPSA) remains constant due to the conserved pharmacophore.

Compound Name	CAS Number	Molecular Formula	Exact Mass ( g/mol )	TPSA (Ų)	Predicted XLogP3	Hydrogen Bond Donors/Acceptors
2-Aminobutan-1-ol	96-20-8	C₄H₁₁NO	89.08	46.3	-0.1	2 / 2
2-Aminopentan-1-ol	16369-14-5	C₅H₁₃NO	103.10	46.3	0.4	2 / 2
2-Aminohexan-1-ol	40020-01-7	C₆H₁₅NO	117.12	46.3	0.9	2 / 2
2-Aminoheptan-1-ol	74872-95-0	C₇H₁₇NO	131.13	46.3	1.4	2 / 2
2-Aminooctan-1-ol	16369-15-6	C₈H₁₉NO	145.15	46.3	1.9	2 / 2

(Data derived from [1])

Mechanism of Action: Sphingosine Kinase Inhibition

Sphingosine kinases (SphK1 and SphK2) are lipid kinases that catalyze the phosphorylation of sphingosine to form Sphingosine-1-Phosphate (S1P), a potent signaling lipid involved in cell proliferation, survival, and inflammation.

Aliphatic 2-amino alcohols act as competitive inhibitors. Because 2-aminoheptan-1-ol shares the vicinal amino alcohol motif with endogenous sphingosine, it successfully competes for the active site of SphK. However, because it lacks the optimal C18 chain length and the C4 trans-double bond of natural sphingosine, it cannot be efficiently phosphorylated or fails to activate downstream S1P receptors, thereby acting as an antagonist or kinase inhibitor [2].

Caption: Sphingolipid metabolic pathway and competitive inhibition by 2-amino alcohol analogs.

Experimental Workflows and Methodologies

To utilize 2-aminoheptan-1-ol in pharmacological assays, high enantiomeric purity is required. The (S)-enantiomer often exhibits vastly different biological activity compared to the (R)-enantiomer due to the stereospecific nature of kinase binding pockets.

Protocol 1: Biocatalytic Synthesis of (S)-2-Aminoheptan-1-ol

Traditional chemical reductive amination (using NaBH₃CN) yields a racemic mixture. To achieve high enantiomeric excess (ee%), a biocatalytic approach utilizing engineered Amine Dehydrogenases (AmDH) is preferred [3]. This protocol is a self-validating system: the enzymatic conversion inherently dictates stereochemistry, and chiral HPLC provides immediate quality control.

Causality of Reagents:

• Ammonium Formate: Acts as both the amine donor and the driving force for cofactor recycling (via Formate Dehydrogenase).

• NADH: The essential hydride donor for the AmDH-catalyzed reduction of the imine intermediate.

Step-by-Step Methodology:

• Reaction Assembly: In a 50 mL bioreactor, dissolve 1-hydroxy-2-heptanone (10 mM) in 20 mL of Tris-HCl buffer (100 mM, pH 8.0).

• Cofactor & Amine Addition: Add ammonium formate (500 mM) and NAD⁺ (1 mM). The high concentration of ammonium drives the equilibrium toward imine formation.

• Enzyme Introduction: Introduce purified AmDH (2 mg/mL) and Formate Dehydrogenase (FDH, 1 mg/mL) for NADH recycling.

• Incubation: Stir the mixture at 30°C for 24–48 hours at 150 rpm.

• Quenching & Extraction: Stop the reaction by adding 1M NaOH to adjust the pH to 11 (deprotonating the newly formed amine). Extract the aqueous phase three times with ethyl acetate (3 x 20 mL).

• Validation (Chiral HPLC): Dry the organic layer over anhydrous Na₂SO₄, evaporate the solvent, and derivatize the product. Analyze via HPLC using a Phenomenex Luna 5μ C18(2) chiral column to confirm the (S)-configuration and ensure >99% ee.

Caption: Biocatalytic workflow for enantioselective synthesis of (S)-2-aminoheptan-1-ol.

Protocol 2: In Vitro SphK2 Competitive Inhibition Assay

To validate the efficacy of the synthesized 2-aminoheptan-1-ol analog, a fluorescence-based kinase assay is employed.

Causality of Reagents:

• NBD-Sphingosine: A fluorescently labeled substrate. We use this instead of radioactive ³²P-ATP because it allows for direct, safe, and continuous fluorometric tracking of the phosphorylated product.

• Triton X-100 (0.1%): Necessary to solubilize the highly lipophilic sphingosine substrates and analogs into mixed micelles, preventing aggregation in the aqueous buffer.

Step-by-Step Methodology:

• Buffer Preparation: Prepare the assay buffer containing 50 mM HEPES (pH 7.4), 150 mM NaCl, 5 mM MgCl₂, 1 mM EGTA, and 0.1% Triton X-100.

• Inhibitor Dilution: Prepare a serial dilution of 2-aminoheptan-1-ol (from 1 nM to 100 μM) in DMSO. Ensure the final DMSO concentration in the assay does not exceed 1%.

• Enzyme Incubation: Mix 10 ng of recombinant human SphK2 with the inhibitor dilutions in a 96-well black microplate. Incubate at room temperature for 15 minutes to allow pre-binding.

• Reaction Initiation: Add 5 μM NBD-Sphingosine and 1 mM ATP to initiate the reaction. Total well volume should be 100 μL.

• Kinetic Readout: Monitor the reaction at 37°C for 30 minutes using a microplate reader (Excitation: 460 nm, Emission: 534 nm). The decrease in substrate fluorescence or shift upon phosphorylation validates the competitive inhibition by the 2-aminoheptan-1-ol analog.

• Data Analysis: Plot the initial velocity versus inhibitor concentration to calculate the IC₅₀ value using non-linear regression.

Conclusion

Aliphatic amino alcohols like 2-aminoheptan-1-ol are far more than simple organic building blocks; they are highly tunable pharmacophores capable of intercepting critical lipid signaling pathways. By understanding the causality between their structural properties (chain length, stereochemistry) and their biological targets (Sphingosine Kinases), researchers can leverage these compounds to develop next-generation immunomodulators and targeted oncology therapeutics. Rigorous, self-validating synthetic and analytical protocols ensure the integrity required for advancing these molecules through the preclinical drug development pipeline.

References

• PubChem. "2-Aminoheptan-1-ol | C7H17NO | CID 14475067" National Center for Biotechnology Information.[Link]

• "Sphingosine kinase inhibitors: A patent review" Spandidos Publications (International Journal of Molecular Medicine).[Link]

• "Supporting Information: Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases" Amazon AWS / Chemical Science Supporting Data.[Link]

• "Thematic Review Series: Sphingolipids. Biodiversity of sphingoid bases (“sphingosines”) and related amino alcohols" National Institutes of Health (PMC).[Link]

The Strategic Role of 2-Aminoheptan-1-ol in Medicinal Chemistry: Synthesis, Mechanistic Applications, and Drug Design

Executive Summary

In the landscape of rational drug design, chiral vicinal (1,2) amino alcohols serve as indispensable structural motifs. 2-Aminoheptan-1-ol (CAS 74872-95-0) is a highly versatile 7-carbon aliphatic 1,2-amino alcohol that functions both as a lipophilic scaffold and a transition-state mimic[1],[2]. This technical guide explores the physicochemical profiling, enantioselective synthetic methodologies, and the mechanistic rationale behind integrating 2-aminoheptan-1-ol into protease inhibitors, bioisosteric amide replacements, and advanced catalytic systems.

Structural & Physicochemical Profiling

The pharmacological value of 2-aminoheptan-1-ol lies in its bifunctional nature. The 1,2-amino alcohol pharmacophore mimics the tetrahedral intermediate of peptide bond hydrolysis, making it an ideal competitive inhibitor scaffold for aspartyl proteases and other hydrolytic enzymes[2]. Simultaneously, its 5-carbon aliphatic tail (C3–C7) provides optimized lipophilicity for anchoring into the hydrophobic S1/S1' pockets of target enzymes[3].

Table 1: Physicochemical Properties of 2-Aminoheptan-1-ol

Property	Value	Source
IUPAC Name	2-aminoheptan-1-ol	[1]
CAS Number	74872-95-0	[1]
PubChem CID	14475067	[1]
Molecular Formula	C7H17NO	[1]
Molecular Weight	131.22 g/mol	[1]
Exact Mass	131.131 Da	[1]
Topological Polar Surface Area	46.3 Ų	[1]

Synthetic Methodologies & Enantioselective Workflows

The synthesis of 2-aminoheptan-1-ol requires strict control over reaction conditions. While racemic mixtures are sufficient for certain industrial applications, medicinal chemistry demands high enantiomeric purity due to the disparate pharmacodynamics of enantiomers.

Racemic Synthesis via Reductive Amination

Traditional chemical synthesis utilizes the reductive amination of 1-hydroxy-2-heptanone.

Protocol 1: Chemoselective Reductive Amination

• Imine Formation: Dissolve 1-hydroxy-2-heptanone (2 mmol) and NH4​NO3​ (10 mmol) in methanol (40 mL)[4].

• Reduction: Add sodium cyanoborohydride ( NaBH3​CN , 4 mmol) and acetic acid (400 μL). Stir at room temperature for 48 hours[4].

  • Causality & Logic: NaBH3​CN is explicitly chosen over NaBH4​ because it is a milder reducing agent. The acetic acid maintains the pH at ~6, protonating the intermediate imine into a highly electrophilic iminium ion[4],[5]. NaBH3​CN selectively reduces this iminium ion without attacking the unreacted ketone, thereby preventing the formation of a 1,2-diol byproduct[5].

• Quenching & Extraction: Quench the reaction with 1M aqueous HCl (8 mL) to destroy excess hydride. Dilute with water, evaporate the methanol under reduced pressure, and wash with ethyl acetate to isolate racemic 2-amino-1-heptanol[4].

• Self-Validation: Monitor the disappearance of the ketone via TLC (a ninhydrin stain will specifically highlight the primary amine product). Post-extraction, confirm the racemic product via 1H NMR, noting the characteristic multiplet for the C2 methine proton adjacent to the amine[4].

Biocatalytic Asymmetric Synthesis

To achieve the >99% enantiomeric excess (ee) required for drug development, biocatalytic approaches utilizing engineered Amine Dehydrogenases (AmDHs) have been developed[6],[7].

Protocol 2: Enantioselective Synthesis using AmDH

• Buffer Preparation: Prepare an NH4​COOH/NH4​OH buffer system (1 M, pH 8.9) to serve as both the reaction medium and the ammonia source[4].

• Enzymatic Reaction: Combine 1-hydroxy-2-heptanone (100 mM), NAD+ cofactor (1 mM), and lyophilized cell-free extract of an engineered AmDH (e.g., LfAmDH-M3 derived from Lysinibacillus fusiformis)[7]. Include Formate Dehydrogenase (FDH) for continuous NAD+ regeneration[4].

• Incubation: Incubate the mixture at 30°C.

  • Causality & Logic: The AmDH active site strictly controls the trajectory of the hydride attack on the iminium intermediate. This facial selectivity forces the stereocenter to resolve exclusively into the (S)-enantiomer[7].

• Self-Validation: Determine the enantiomeric excess via chiral HPLC. The strict facial selectivity of the AmDH active site ensures >99% ee of (S)-2-aminoheptan-1-ol, validating the biocatalytic efficiency[7].

Biocatalytic synthesis of (S)-2-aminoheptan-1-ol using Amine Dehydrogenase.

Role in Medicinal Chemistry & Drug Design

Transition State Mimicry & Bioisosterism

The conversion of 2-aminoheptan-1-ol into N-Boc protected derivatives, such as tert-butyl (2-hydroxyheptyl)carbamate , is a foundational step in synthesizing enzyme inhibitors[2].

• Mechanistic Rationale: The carbamate group acts as a bioisostere for amide bonds. Unlike standard amides, carbamates are highly resistant to proteolytic cleavage, significantly enhancing the pharmacokinetic half-life of the drug candidate[2].

• Orthogonality: The N-Boc group is stable to catalytic hydrogenation and nucleophilic attack but can be easily removed under mildly acidic conditions (e.g., Trifluoroacetic acid). This orthogonality is crucial during multi-step solid-phase peptide synthesis or complex inhibitor assembly[2].

Application in Antibiotic and Antiviral Scaffolds

Derivatives of (2S)-2-aminoheptan-1-ol are actively utilized as precursors for novel antibiotic candidates[3]. The structural homology between 2-aminoheptan-1-ol and sphingosine analogs also makes it a valuable building block for targeting lipid signaling pathways and viral protease active sites[2],[7].

Integration of 2-aminoheptan-1-ol into protease inhibitors via N-Boc protection.

Industrial & Catalytic Applications

Beyond direct pharmaceutical use, 2-aminoheptan-1-ol is utilized in homogeneously catalyzed alcohol amination[8]. Utilizing ruthenium-based complex catalysts that lack anionic ligands, the primary hydroxyl group of 2-aminoheptan-1-ol can be aminated with ammonia to produce di-, tri-, and polyalkylenepolyamines[9]. These lipophilic polyamines are critical as dispersant viscosity modifiers, corrosion inhibitors, and functional additives in complex chemical formulations[10],[11].

Conclusion

2-Aminoheptan-1-ol is far more than a simple aliphatic chain; it is a highly programmable chiral building block. Whether synthesized via chemoselective reductive amination or advanced AmDH biocatalysis, its 1,2-amino alcohol motif provides medicinal chemists with a reliable scaffold for transition-state mimicry, bioisosteric replacement, and the development of next-generation protease inhibitors.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 14475067, 2-Aminoheptan-1-ol." PubChem, [Link]

• Chen, Fei-Fei, et al. "Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases." ACS Catalysis, vol. 9, no. 12, 2019, pp. 11813–11818. DOI: 10.1021/acscatal.9b03889. [Link]

• BASF SE. "Process for the preparation of primary amines by homogeneously catalyzed alcohol amination." U.S.
• BASF SE. "Process for the homogeneously catalyzed amination of alcohols with ammonia in the presence of a complex catalyst which comprises no anionic ligands." U.S.
• The Lubrizol Corporation. "Dispersant viscosity modifiers with amine functionality.

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• 11. US9550725B2 - Lipophilic polyalkylenepolyamines by homogeneously catalyzed alcohol amination - Google Patents [patents.google.com]

2-Aminoheptan-1-ol: Molecular Structure, Stereochemistry, and Synthetic Workflows

Executive Summary

In the landscape of modern drug development and asymmetric catalysis, chiral 1,2-amino alcohols serve as indispensable foundational scaffolds. 2-Aminoheptan-1-ol (C₇H₁₇NO) is a prominent aliphatic representative of this class. As a versatile chiral synthon, it provides a reliable source of stereochemistry crucial for the biological function of target molecules, including antiviral agents, protease inhibitors, and proprietary chiral ligands[1].

This technical guide provides an in-depth analysis of the molecular architecture, stereochemical properties, and field-proven synthetic methodologies for 2-aminoheptan-1-ol. Designed for researchers and process chemists, this whitepaper emphasizes the causality behind experimental protocols, ensuring that the described workflows function as self-validating systems for achieving high enantiomeric excess ( ee ).

Physicochemical Profiling and Molecular Architecture

2-Aminoheptan-1-ol consists of a seven-carbon aliphatic chain featuring a primary hydroxyl group at C1 and a primary amine at C2. The proximity of the amino and hydroxyl groups allows for bidentate coordination, making it highly valuable in organometallic catalysis and the construction of nitrogen-containing heterocycles[1][2].

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of 2-aminoheptan-1-ol, which dictate its solubility, reactivity, and partition coefficients during extraction[3].

Property	Value	Clinical / Synthetic Relevance
IUPAC Name	2-aminoheptan-1-ol	Standardized nomenclature.
Molecular Formula	C₇H₁₇NO	Determines stoichiometric calculations.
Molecular Weight	131.22 g/mol	Essential for mass-balance tracking.
Exact Mass	131.1310 Da	Target peak for High-Resolution Mass Spectrometry (HRMS).
Topological Polar Surface Area (TPSA)	46.3 Ų	Predicts membrane permeability; ideal for oral bioavailability models.
XLogP3 (Estimated)	1.1	Indicates moderate lipophilicity; guides solvent selection (e.g., MTBE) for extraction.

Stereochemical Architecture

The defining feature of 2-aminoheptan-1-ol is its stereocenter at the C2 position. Because the C2 carbon is bonded to four distinct groups (a hydroxymethyl group, an amine, a pentyl chain, and a hydrogen atom), the molecule exists as two distinct enantiomers: (2R)-2-aminoheptan-1-ol and (2S)-2-aminoheptan-1-ol [4].

In pharmacological applications, the spatial orientation of the C2 amine is critical. Enzymes and biological receptors are inherently chiral environments; therefore, one enantiomer (the eutomer) will typically exhibit optimal binding affinity, while the other (the distomer) may be inactive or cause off-target toxicity.

Fig 1: Stereochemical divergence of racemic 2-aminoheptan-1-ol into its respective enantiomers.

Advanced Synthetic Modalities

Achieving enantiopurity in 1,2-amino alcohols requires highly selective synthetic routes. Modern process chemistry relies on two primary biocatalytic strategies to synthesize enantiopure 2-aminoheptan-1-ol[1]:

• Asymmetric Reductive Amination (AmDH): This method directly converts a prochiral precursor (1-hydroxy-2-heptanone) into a specific enantiomer of 2-aminoheptan-1-ol using engineered Amine Dehydrogenases. It boasts high atom economy and uses ammonia as the amine source.

• Kinetic Resolution (Lipase): This deracemization technique uses lipases to selectively acylate one enantiomer of a racemic mixture, allowing for straightforward chromatographic separation of the acylated and unacylated forms.

Fig 2: Comparison of AmDH asymmetric reductive amination vs. Lipase-catalyzed kinetic resolution.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail not just the actions, but the causality behind each operational parameter.

Protocol A: AmDH-Catalyzed Asymmetric Reductive Amination

This protocol utilizes an engineered Amine Dehydrogenase to convert 1-hydroxy-2-heptanone to enantiopure 2-aminoheptan-1-ol[1].

Step 1: Substrate and Buffer Preparation

• Action: Dissolve 1-hydroxy-2-heptanone (50 mM) in a 2 M NH₄Cl/NH₃ buffer adjusted to pH 9.0.

• Causality: A high concentration of ammonia is required to drive the thermodynamic equilibrium toward the formation of the intermediate imine. The alkaline pH of 9.0 ensures a sufficient molar fraction of free nucleophilic ammonia (NH₃) rather than the non-nucleophilic ammonium ion (NH₄⁺).

Step 2: Cofactor Recycling System Integration

• Action: Add D-glucose (150 mM), NAD⁺ (1 mM), and Glucose Dehydrogenase (GDH, 5 U/mL) to the reaction mixture.

• Causality: AmDH requires stoichiometric amounts of NAD(P)H to reduce the imine to the amine. Because NAD(P)H is prohibitively expensive for scale-up, GDH is used to oxidize glucose to gluconolactone, regenerating NADH in a self-sustaining, closed-loop system. This prevents the reaction from stalling.

Step 3: Biocatalysis and Incubation

• Action: Introduce purified AmDH (2 mg/mL). Incubate the vessel at 30°C with gentle orbital shaking (150 rpm) for 24–48 hours.

• Causality: 30°C represents the optimal thermal window for most engineered AmDHs, perfectly balancing the kinetic rate of reduction against the thermal denaturation of the enzyme.

Step 4: Quenching and Phase Extraction

• Action: Terminate the reaction by adjusting the pH to >12.0 using 10 M NaOH. Extract the aqueous phase three times with methyl tert-butyl ether (MTBE).

• Causality: Raising the pH well above the pKa of the newly formed primary amine (~10.5) ensures the 2-aminoheptan-1-ol is fully deprotonated (neutral). This maximizes its lipophilicity, driving its partition into the organic MTBE phase and leaving polar byproducts in the aqueous layer.

Protocol B: Lipase-Catalyzed Kinetic Resolution

This protocol separates racemic 2-aminoheptan-1-ol by selectively acylating one enantiomer[1].

Step 1: Anhydrous Reaction Setup

• Action: Dissolve racemic 2-aminoheptan-1-ol (100 mM) in anhydrous MTBE or hexane.

• Causality: Strict anhydrous conditions are mandatory. In the presence of water, lipases act as hydrolases (cleaving esters). In organic, water-free solvents, their mechanism shifts to transesterification, which is required for this resolution.

Step 2: Acyl Donor Introduction

• Action: Add 3.0 equivalents of vinyl acetate to the solution.

• Causality: Vinyl acetate is a "smart" acyl donor. When the lipase transfers the acetyl group to the amino alcohol, the leaving group is ethenol. Ethenol rapidly tautomerizes into acetaldehyde, which evaporates or remains inert. This renders the acylation step thermodynamically irreversible, preventing product inhibition.

Step 3: Enzymatic Resolution

• Action: Add immobilized Candida antarctica Lipase B (CALB) and incubate at 40°C. Monitor the reaction via Chiral Gas Chromatography (GC).

• Causality: The active site of CALB has strict steric constraints, allowing it to bind and acylate only one specific enantiomer (typically the R-enantiomer). Immobilization on a solid resin allows for easy recovery of the enzyme via simple filtration post-reaction.

Step 4: Chromatographic Separation

• Action: Halt the reaction at exactly 50% conversion. Filter out the enzyme. Separate the unreacted (S)-2-aminoheptan-1-ol from the acylated (R)-amide using silica gel flash chromatography.

• Causality: The acylation drastically changes the polarity of the R-enantiomer, creating a massive difference in retention factor ( Rf​ ) compared to the highly polar, unreacted S-enantiomer, making baseline separation trivial.

Analytical Validation of Stereochemistry

To validate the trustworthiness of the synthesis, the enantiomeric excess ( ee ) must be rigorously quantified. For 2-aminoheptan-1-ol, Chiral High-Performance Liquid Chromatography (HPLC) or Chiral Gas Chromatography (GC) are the gold standards. Because aliphatic amino alcohols lack a strong chromophore for UV detection in HPLC, they are often derivatized pre-column (e.g., using Marfey's reagent or Mosher's acid chloride). Derivatization converts the enantiomers into diastereomers, which can be easily resolved on standard reverse-phase columns and detected via UV-Vis, providing a highly accurate, self-validating readout of the synthetic protocol's success.

References

• 2-Aminoheptan-1-ol | C7H17NO | CID 14475067 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

• S1 Supporting Information New Antibiotic Candidates Against Source: DOI.org (Research Article Supporting Information) URL:[Link]

• Process for the preparation of primary amines by homogeneously catalyzed alcohol amination (US8637709B2)

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• 4. pubs.acs.org [pubs.acs.org]

Spectroscopic Characterization of 2-Aminoheptan-1-ol: A Technical Guide to NMR, IR, and MS Analysis

Executive Summary & Structural Context

In modern drug development and asymmetric synthesis, chiral vicinal amino alcohols serve as indispensable structural motifs and ligands[1]. 2-Aminoheptan-1-ol (CAS: 74872-95-0)[2] is a prime example of such a building block. With a molecular formula of C₇H₁₇NO and an exact monoisotopic mass of 131.1310 g/mol [2], its bifunctional nature allows for orthogonal protection and selective functionalization[1].

This whitepaper provides an authoritative, in-depth analysis of the spectroscopic properties (NMR, MS, IR) of 2-aminoheptan-1-ol. By synthesizing empirical data with mechanistic causality, this guide establishes a self-validating framework for researchers to confidently identify and characterize this compound in synthetic workflows.

High-Resolution Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the definitive tool for mapping the carbon framework and proton environments of 2-aminoheptan-1-ol. The proximity of the highly electronegative oxygen and nitrogen atoms dictates the chemical shifts of the core structural nodes.

Causality of Chemical Shifts: The most critical diagnostic signals in the ¹H NMR spectrum are the protons attached to C1 (the hydroxymethyl group). Because C2 is a defined stereocenter, the two protons on the adjacent C1 carbon are diastereotopic[3]. They experience different average magnetic environments and cannot interconvert via bond rotation, resulting in two distinct doublet of doublets (dd) at 3.63 ppm and 3.31 ppm[3]. The C2 proton is shifted downfield to 2.87 ppm due to the deshielding effect of the adjacent primary amine[3].

Table 1: ¹H NMR Data (400 MHz, CDCl₃)[3]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Structural Assignment
3.63	dd	1H	3.7, 10.6	C1-H (Diastereotopic, deshielded by -OH)
3.31	dd	1H	8.0, 10.6	C1-H (Diastereotopic, deshielded by -OH)
2.87	m	1H	-	C2-H (Deshielded by -NH₂)
1.47 – 1.21	m	8H	-	C3, C4, C5, C6 aliphatic chain (-CH₂-)
0.91	t	3H	6.7	C7 terminal methyl (-CH₃)

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)[3]

Chemical Shift (δ, ppm)	Assignment	Environmental Causality
66.4	C1	Highly deshielded by the directly attached hydroxyl oxygen.
52.9	C2	Deshielded by the directly attached amine nitrogen.
34.3, 31.9, 25.7, 22.6	C3, C4, C5, C6	Aliphatic chain carbons; shielding increases with distance from heteroatoms.
14.0	C7	Highly shielded terminal methyl carbon.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) utilizing Electrospray Ionization (ESI) provides exact mass validation.

• Calculated for C₇H₁₈NO⁺ [M+H]⁺: 132.1383[3]

• Found: 132.1384[3]

Fragmentation Causality: During collision-induced dissociation (CID), vicinal amino alcohols characteristically undergo α-cleavage. Cleavage of the C1-C2 bond results in the loss of the hydroxymethyl radical, yielding a highly stable iminium cation at m/z 60. Nitrogen's lower electronegativity compared to oxygen allows it to better stabilize the localized positive charge via resonance, making this the dominant fragmentation pathway.

Fig 1: Primary ESI-MS fragmentation pathways for 2-Aminoheptan-1-ol highlighting dominant α-cleavage.

Infrared (IR) Spectroscopy

While NMR provides connectivity, Fourier-Transform Infrared (FT-IR) spectroscopy confirms the presence of the key functional groups. Based on established spectroscopic principles for analogous amino alcohols[1], the diagnostic vibrational modes are summarized below.

Table 3: Diagnostic FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Functional Group Causality
~3350 – 3250	O-H and N-H stretch	Strong, Broad	Hydrogen-bonded hydroxyl and primary amine overlap.
~2920, 2850	C-H stretch (sp³)	Strong	Asymmetric and symmetric stretching of the heptyl chain.
~1590	N-H bend	Medium	Scissoring deformation of the primary amine.
~1050	C-O stretch	Strong	Characteristic of a primary alcohol.

Experimental Methodology: Synthesis and Sample Preparation

To ensure self-validating results, the following protocol details the synthesis of racemic 2-aminoheptan-1-ol via reductive amination, followed by sample preparation for spectroscopic analysis[4].

Protocol: Reductive Amination of 1-Hydroxy-2-heptanone

Causality Note: Sodium cyanoborohydride (NaBH₃CN) is selected over sodium borohydride (NaBH₄) because it is stable under mildly acidic conditions and selectively reduces the intermediate iminium ion without reducing the starting ketone[1].

Step 1: Reagent Assembly & Imine Formation

• Dissolve 1-hydroxy-2-heptanone (2.0 mmol) and ammonium nitrate (NH₄NO₃, 10.0 mmol) in 40 mL of anhydrous methanol[4].

• Add NaBH₃CN (4.0 mmol) to the mixture[4].

• Introduce glacial acetic acid (400 μL) to adjust the pH, facilitating optimal iminium ion formation[4]. Stir the mixture at room temperature for 48 hours[4].

Step 2: Quenching & Boron Complex Dissociation 4. Carefully add 8 mL of 1M aqueous HCl and stir for 30 minutes[4]. Causality: This step safely quenches residual cyanoborohydride (releasing HCN gas—must be performed in a fume hood) and breaks down stable boron-amine complexes that would otherwise trap the product[4].

Step 3: Workup & Free Amine Isolation 5. Dilute the reaction with 92 mL of deionized water and remove the methanol under reduced pressure[4]. 6. Wash the acidic aqueous layer with ethyl acetate (4 x 100 mL) to extract unreacted starting materials and non-basic organic impurities[4]. 7. Basify the aqueous layer with NaOH to pH > 10 to deprotonate the ammonium salt into the free amine. 8. Extract the aqueous layer with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield racemic 2-aminoheptan-1-ol.

Sample Preparation for NMR

Dissolve 15-20 mg of the purified 2-aminoheptan-1-ol in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer to a standard 5 mm NMR tube for analysis.

Fig 2: End-to-end workflow from synthesis to multimodal spectroscopic validation.

References

• Kuujia. "74872-95-0(2-aminoheptan-1-ol) Chemical and Physical Properties". chem960.com.
• Mutti, F. G., et al. "Supporting Information: Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases". Angewandte Chemie (via Amazon AWS).
• Benchchem. "tert-Butyl(2-hydroxyheptyl)carbamate - Synthesis and Characterization". Benchchem.

Sources

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• 2. 74872-95-0(2-aminoheptan-1-ol) | Kuujia.com [kuujia.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Strategic Utilization of 2-Aminoheptan-1-ol in Modern Drug Discovery: From Chiral Building Blocks to Bioisosteric Scaffolds

Executive Summary

In the highly optimized landscape of contemporary drug discovery, the selection of bifunctional building blocks is rarely arbitrary. 2-Aminoheptan-1-ol (C7H17NO), a chiral vicinal amino alcohol, has emerged as a critical intermediate and structural motif in medicinal chemistry. Unlike its shorter-chain counterparts (e.g., 2-aminobutanol), the seven-carbon aliphatic chain of 2-aminoheptan-1-ol provides a highly specific lipophilic profile that mimics endogenous lipid tails, while its 1,2-amino alcohol moiety serves as a bidentate handle for stereospecific functionalization.

As a Senior Application Scientist, I have observed that the utility of this molecule extends far beyond basic organic synthesis. It is actively leveraged in the kinetic resolution of racemic active pharmaceutical ingredients (APIs), the synthesis of proteolytically stable carbamate bioisosteres, and the development of sphingolipid-targeted therapeutics. This technical guide deconstructs the physicochemical rationale, synthetic methodologies, and pharmacological applications of 2-aminoheptan-1-ol, providing actionable, self-validating protocols for drug development professionals.

Physicochemical Profiling: The Rationale for Selection

The architectural relevance of 2-aminoheptan-1-ol lies in its balance of polar and non-polar domains. The primary hydroxyl group and primary amine provide a Topological Polar Surface Area (TPSA) of 46.2 Ų, which is well within the Lipinski limits for oral bioavailability and blood-brain barrier (BBB) penetration. Meanwhile, the unbranched pentyl tail extending from the chiral center provides the necessary hydrophobicity to anchor into lipophilic binding pockets of target proteins.

Table 1: Key Physicochemical Parameters of 2-Aminoheptan-1-ol[1]

Parameter	Value	Causality in Drug Design
Molecular Weight	131.22 g/mol	Low molecular weight allows for extensive downstream functionalization without exceeding the 500 Da limit of Lipinski's Rule of 5.
TPSA	46.2 Ų	Optimal for membrane permeability; allows the molecule to act as a polar headgroup in lipid mimetics.
H-Bond Donors/Acceptors	2 / 2	Facilitates robust target engagement via hydrogen bonding networks in enzymatic active sites.
Rotatable Bonds	5	Provides conformational flexibility, allowing the aliphatic tail to adapt to dynamic hydrophobic pockets.
pKa (Predicted)	12.9 (OH), 9.5 (NH2)	The amine is protonated at physiological pH, enabling electrostatic interactions with negatively charged residues (e.g., aspartate/glutamate).

Core Applications in Drug Discovery

Bioisosteric Replacement and Carbamate Scaffolding

A primary application of 2-aminoheptan-1-ol is its conversion into carbamate scaffolds, such as tert-butyl (1-hydroxyheptan-2-yl)carbamate[1]. In drug design, amide bonds are highly susceptible to enzymatic cleavage by proteases. By converting the amine of 2-aminoheptan-1-ol into a carbamate, medicinal chemists create a bioisostere that maintains the hydrogen-bonding geometry of an amide but exhibits significantly higher chemical and proteolytic stability. The "hydroxyheptyl" portion introduces a secondary alcohol for further derivatization and a seven-carbon alkyl chain that enhances the pharmacokinetic half-life of the drug candidate.

Sphingolipid Pathway Modulation

Because of its structural homology to the sphingoid base of ceramides and sphingosine, 2-aminoheptan-1-ol is utilized to synthesize competitive inhibitors for lipid kinases (e.g., Sphingosine Kinase 1 and 2)[2]. By mimicking the natural substrate but altering the chain length and saturation, derivatives of 2-aminoheptan-1-ol can antagonize sphingosine-1-phosphate (S1P) receptors, offering therapeutic avenues for immunomodulation and oncology.

Fig 1: Pharmacological application of 2-aminoheptan-1-ol in sphingolipid modulation.

Chiral Resolution of Racemic APIs

Historically and currently, enantiopure 2-aminoheptan-1-ol serves as a highly effective resolving agent for racemic acidic drugs. For instance, in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Naproxen ( α -naphthyl-propionic acids), the enantiomers of 2-amino-1-heptanol are used to form diastereomeric amides or salts[3]. The differential solubility of these diastereomers allows for the isolation of the desired optically active API via fractional crystallization.

Validated Synthetic Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale and an analytical checkpoint to prevent the propagation of errors in multi-step drug synthesis.

Protocol 1: Biocatalytic Asymmetric Synthesis of (S)-2-Aminoheptan-1-ol

Traditional chemical reduction of α -hydroxy ketones often yields racemic mixtures requiring tedious separation. The modern approach utilizes engineered Amine Dehydrogenases (AmDHs) for highly enantioselective reductive amination[4].

Mechanistic Rationale: AmDH catalyzes the direct transfer of a hydride from NADH to the imine intermediate formed by the reaction of 1-hydroxy-2-heptanone with ammonia. The chiral environment of the engineered enzyme pocket strictly dictates the Re-face or Si-face attack, yielding exceptional enantiomeric excess (ee > 99%).

Step-by-Step Workflow:

• Substrate Solubilization: Dissolve 100 mM of 1-hydroxy-2-heptanone in a minimal volume of DMSO (3.7% v/v final concentration). Causality: The 7-carbon chain makes the substrate poorly soluble in aqueous buffers; DMSO ensures homogeneous availability to the enzyme without denaturing it.

• Buffer Preparation: Prepare a 1 M NH4COOH / NH4OH buffer at pH 8.9. Causality: This buffer acts as both the pH regulator and the high-concentration ammonia source required to drive imine formation equilibrium forward.

• Enzyme & Cofactor Addition: Add 1 mM NAD^+^, lyophilized Formate Dehydrogenase (FDH, for cofactor recycling), and lyophilized AmDH cell-free extract.

• Reaction Incubation: Stir at 30°C for 24-48 hours.

• Validation Checkpoint (Self-Validating Step): Quench a 100 μ L aliquot with 1M HCl, extract with ethyl acetate, and analyze via chiral HPLC. Do not proceed to scale-up extraction until >95% conversion and >99% ee are confirmed.

• Isolation: Adjust the bulk reaction pH to 12 using NaOH, extract with ethyl acetate (3x), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield enantiopure (S)-2-aminoheptan-1-ol.

Fig 2: Biocatalytic workflow for the enantioselective synthesis of 2-aminoheptan-1-ol.

Protocol 2: Synthesis of the Bioisosteric Carbamate Scaffold (Boc-Protection)

To utilize 2-aminoheptan-1-ol in multi-step drug synthesis, the primary amine must be selectively protected to prevent unwanted side reactions, typically using Di-tert-butyl dicarbonate (Boc2O)[1].

Mechanistic Rationale: The primary amine is significantly more nucleophilic than the primary alcohol. By carefully controlling the stoichiometry and using a mild base, Boc2O selectively attacks the nitrogen, forming a stable carbamate while leaving the hydroxyl group free for subsequent activation (e.g., tosylation or oxidation).

Step-by-Step Workflow:

• Dissolution: Dissolve 2-aminoheptan-1-ol (1.0 eq) in a 1:1 mixture of THF and water.

• Base Addition: Add Sodium Bicarbonate (NaHCO3, 1.5 eq). Causality: A mild base neutralizes the acid byproduct without causing base-catalyzed hydrolysis of the Boc anhydride, which would occur if strong bases like NaOH were used.

• Boc2O Addition: Cool the mixture to 0°C. Add Boc2O (1.1 eq) dropwise. Causality: Cooling mitigates the exothermic nature of the reaction and maximizes chemoselectivity for the amine over the alcohol.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Validation Checkpoint: Perform TLC (Ninhydrin stain). The disappearance of the primary amine (which stains purple/pink) confirms complete conversion.

• Workup: Extract with Dichloromethane (DCM), wash with brine, dry, and evaporate to yield tert-butyl (1-hydroxyheptan-2-yl)carbamate.

Conclusion and Future Perspectives

The integration of 2-aminoheptan-1-ol into drug discovery pipelines exemplifies the shift toward highly functionalized, stereochemically pure aliphatic building blocks. Its unique 7-carbon architecture provides the exact lipophilicity required for lipid-kinase targeting, while its 1,2-amino alcohol motif offers a versatile canvas for bioisosteric carbamate synthesis. As engineered biocatalysts like AmDHs become more prevalent, the scalable, green synthesis of enantiopure 2-aminoheptan-1-ol will further reduce the cost of goods (COGs) for complex therapeutics, cementing its role in next-generation pharmaceutical development.

References

• PubChem - NIH. "2-Aminoheptan-1-ol | C7H17NO | CID 14475067." National Center for Biotechnology Information. Available at:[Link]

• European Patent Office (EPO). "Process for the optical resolution of racemic mixtures of alpha-naphtyl-propionic acids (EP0182279A1).

• Amazon AWS / Supporting Information. "Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases." Available at:[Link]

• PLOS One (DOI). "S1 Supporting Information: New Antibiotic Candidates Against Sphingolipid Pathways." Available at:[Link]

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2-Aminoheptan-1-ol as a precursor for pharmaceutical compounds

2-Aminoheptan-1-ol: A Strategic Chiral Precursor in Pharmaceutical Synthesis and Drug Development

Introduction and Mechanistic Role in Drug Design

2-Aminoheptan-1-ol (CAS: 74872-95-0), a seven-carbon chiral 1,2-amino alcohol, serves as a highly versatile building block in modern pharmaceutical synthesis[1]. The vicinal amino alcohol motif is a privileged scaffold in medicinal chemistry, frequently found in natural products, sphingosine analogs, and enzyme inhibitors[2].

The strategic value of 2-aminoheptan-1-ol lies in its specific aliphatic chain length and its stereocenter. The heptyl chain provides a precisely calibrated lipophilicity (LogP) that is critical for modulating the pharmacokinetics of target active pharmaceutical ingredients (APIs). For instance, in the development of antimycobacterial agents (homologues of Ethambutol, which is derived from the shorter 2-amino-1-butanol), the extended 7-carbon chain of 2-aminoheptan-1-ol enhances the molecule's ability to penetrate the thick, lipid-rich cell wall of Mycobacterium tuberculosis. Furthermore, the chiral nature of the molecule allows it to act as a highly effective resolving agent for racemic mixtures, such as the optical sorting of α -naphthyl-propionic acid derivatives (e.g., naproxen analogs)[3].

Synthesis Pathways: Causality and Selection

The synthesis of 2-aminoheptan-1-ol can be approached via traditional chemical routes or advanced biocatalytic methods. The choice of pathway is dictated by the requirement for enantiomeric purity in the final API.

Chemical Reductive Amination: The traditional synthesis involves the reductive amination of 1-hydroxy-2-heptanone using sodium cyanoborohydride (NaBH 3​ CN) and ammonium nitrate (NH 4​ NO 3​ )[4]. While this method is robust, it yields a racemic mixture (a 1:1 ratio of R and S enantiomers)[4]. In drug development, racemates are often unacceptable due to differing biological activities or toxicities between enantiomers, necessitating costly and yield-reducing downstream chiral resolution steps.

Biocatalytic Asymmetric Synthesis (The Preferred Route): To bypass the limitations of chemical synthesis, modern protocols utilize Amine Dehydrogenases (AmDHs)[4]. AmDHs catalyze the direct, asymmetric reductive amination of prochiral α -hydroxy ketones using ammonia as the amine source. This method is highly atom-economical and yields the specific enantiomer (e.g., (S)-2-aminoheptan-1-ol) with >99% enantiomeric excess (ee)[4]. The causality here is clear: biocatalysis eliminates the need for toxic heavy-metal catalysts and complex protection-deprotection sequences, establishing a greener, more efficient pipeline for pharmaceutical precursors.

Figure 1: Comparison of chemical and biocatalytic synthesis workflows for 2-aminoheptan-1-ol.

Experimental Protocol: Biocatalytic Synthesis of (S)-2-Aminoheptan-1-ol

To ensure a self-validating and reproducible system, the following protocol details the preparative-scale biocatalytic synthesis of (S)-2-aminoheptan-1-ol, utilizing a dual-enzyme system for continuous cofactor recycling[4].

Reagents & Materials:

• Substrate: 1-hydroxy-2-heptanone (100 mM)

• Enzymes: Lyophilized cell-free extract of Amine Dehydrogenase (AmDH) and Formate Dehydrogenase (FDH)

• Cofactor: NAD + (1 mM)

• Buffer: NH 4​ COOH/NH 4​ OH buffer (1 M, pH 8.9)

• Co-solvent: DMSO (3.7% v/v)

Step-by-Step Methodology:

• System Initialization: Prepare 100 mL of the NH 4​ COOH/NH 4​ OH buffer (1 M). Adjust the pH precisely to 8.9. This specific pH acts as a thermodynamic driver, ensuring optimal ammonia availability while maintaining enzyme stability[4].

• Substrate Solubilization: Dissolve the 1-hydroxy-2-heptanone substrate in DMSO. Slowly add this to the buffer solution to achieve a final substrate concentration of 100 mM and a DMSO concentration of 3.7% (v/v). Causality note: DMSO prevents the hydrophobic heptyl chain from inducing substrate aggregation.

• Enzyme & Cofactor Addition: Add 1 mM NAD + , 0.4 g of lyophilized FDH, and 1.0 g of lyophilized AmDH to the reaction vessel[4]. The FDH drives the continuous regeneration of NADH to NAD + , pushing the equilibrium of the AmDH-catalyzed amination forward.

• Incubation: Stir the mixture at room temperature (25°C) for 48 hours. Monitor the conversion via GC-FID or HPLC.

• Termination & Extraction: Quench the reaction by adjusting the pH to >12 using 10 M NaOH to ensure the product is fully deprotonated (free base form). Extract the aqueous phase with ethyl acetate (4 x 100 mL)[4].

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash chromatography (eluting with a gradient of 9% w/v NH 4​ OH in methanol/dichloromethane) to afford pure (S)-2-aminoheptan-1-ol (>99% ee)[4].

Downstream Pharmaceutical Applications

Once synthesized, 2-aminoheptan-1-ol rarely serves as the final drug; rather, it is a critical intermediate. To prevent unwanted side reactions during multi-step API synthesis, the primary amine must be protected[2].

N-Boc Protection Strategy: The standard industry practice is the conversion of 2-aminoheptan-1-ol to tert-butyl (1-hydroxyheptan-2-yl)carbamate using di-tert-butyl dicarbonate (Boc 2​ O)[2]. This reaction is typically carried out in the presence of a mild base (e.g., triethylamine). The resulting N-Boc protected amino alcohol allows chemists to selectively activate the hydroxyl group (e.g., via tosylation or oxidation) without compromising the nitrogen atom[2].

These protected intermediates are directly funneled into the synthesis of:

• Bioactive Lipids: Mimicking the sphingoid base for the development of ceramide analogs used in oncology and dermatology.

• Antiviral Agents: Acting as chiral ligands or structural motifs in the synthesis of HIV protease inhibitors[2].

Figure 2: Downstream integration of 2-aminoheptan-1-ol into complex pharmaceutical pipelines.

Quantitative Data Summary

The table below summarizes the efficiency, stereochemical outcome, and environmental impact of the primary synthetic routes for 2-aminoheptan-1-ol.

Synthesis Method	Key Reagents / Catalysts	Typical Yield (%)	Enantiomeric Excess (ee %)	Environmental Impact
Chemical Reductive Amination	NaBH 3​ CN, NH 4​ NO 3​ , AcOH	70 - 80%	0% (Racemic)	High (Toxic boron/cyanide byproducts)
Biocatalytic Amination	AmDH, FDH, NAD + , NH 3​	80 - 85%	>99% (S or R)	Low (Aqueous buffer, ambient temp)
Epoxide Aminolysis	1,2-epoxyheptane, NH 3​	60 - 75%	0% (Racemic)	Moderate (Requires epoxidation agents)

References

• "Supporting Information: Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases", Amazon AWS / Research Literature. Available at: [Link]

• "2-Aminoheptan-1-ol | C7H17NO | CID 14475067", PubChem - National Institutes of Health (NIH). Available at:[Link]

• "SI8411967A8 - Process for optical sorting of racemic compounds of alpha-naphtyl-propionic acids", Google Patents.

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A Comprehensive Technical Guide to the Synthetic Routes of 1,2-Amino Alcohols

Abstract

Vicinal amino alcohols, or 1,2-amino alcohols, are a fundamentally important class of organic compounds, serving as crucial building blocks in a vast array of pharmaceuticals, chiral auxiliaries, and ligands for asymmetric catalysis. Their prevalence in biologically active molecules underscores the continuous demand for efficient and stereoselective synthetic methodologies. This in-depth technical guide provides a comprehensive review of the core synthetic strategies for accessing 1,2-amino alcohols, with a focus on the underlying mechanistic principles, experimental considerations, and the latest advancements in the field. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage these powerful synthetic tools.

Introduction: The Ubiquity and Significance of 1,2-Amino Alcohols

The 1,2-amino alcohol motif is a privileged scaffold in medicinal chemistry and materials science. This functional group arrangement is found in numerous FDA-approved drugs, natural products, and chiral catalysts.[1] The ability of the amino and hydroxyl groups to participate in hydrogen bonding and coordinate to metal centers imparts unique chemical and biological properties. Consequently, the development of robust and stereocontrolled methods for their synthesis is a central theme in modern organic chemistry. This guide will explore the most prominent and impactful synthetic routes, providing both theoretical understanding and practical insights.

Foundational Strategies: Building the 1,2-Amino Alcohol Core

Several classical and highly effective methods form the bedrock of 1,2-amino alcohol synthesis. These approaches are often characterized by their reliability and broad substrate scope.

Nucleophilic Ring-Opening of Epoxides

The aminolysis of epoxides is one of the most direct and widely employed methods for the synthesis of 1,2-amino alcohols. This reaction involves the nucleophilic attack of an amine on one of the electrophilic carbons of the epoxide ring, leading to its opening and the formation of a β-amino alcohol.

Mechanism and Regioselectivity: The regioselectivity of the ring-opening is a critical consideration. In base-catalyzed or neutral conditions, the reaction generally proceeds via an SN2 mechanism, with the amine attacking the less sterically hindered carbon of the epoxide. Under acidic conditions, the epoxide is activated by protonation, and the reaction can exhibit more SN1 character, with the nucleophile attacking the more substituted carbon that can better stabilize a partial positive charge.

A variety of catalysts have been developed to enhance the efficiency and selectivity of this transformation, including Lewis acids like zinc chloride (ZnCl2)[2], indium tribromide (InBr3), and metal-organic frameworks.[2][3] Moreover, metal- and solvent-free protocols, for instance, using acetic acid, have been reported, offering a greener alternative.[4]

Experimental Protocol: ZnCl₂-Catalyzed Ring-Opening of Styrene Oxide with Aniline [2]

• To a 25 mL Schlenk flask, add aniline (0.50 mmol), styrene oxide (0.60 mmol, 1.2 equiv), and ZnCl₂ (6.8 mg, 0.05 mmol, 10 mol%).

• Add tetrahydrofuran (THF, 3 mL) to the flask.

• Stir the mixture at 80 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate gradient) to afford the desired 1,2-amino alcohol.

Caption: General workflow for the catalyzed ring-opening of epoxides with amines.

Reduction of α-Functionalized Carbonyls

The reduction of α-amino ketones or related compounds provides a convergent and powerful approach to 1,2-amino alcohols. The stereochemical outcome of the reduction is a key aspect of this strategy.

The catalytic asymmetric hydrogenation of prochiral α-amino ketones is a highly atom-economical method for producing chiral 1,2-amino alcohols with excellent enantioselectivity.[5] This is typically achieved using transition metal catalysts, such as rhodium or ruthenium, complexed with chiral ligands.

Experimental Protocol: Asymmetric Hydrogenation of an α-Amino Ketone

• In a high-pressure reactor, dissolve the α-amino ketone substrate and a chiral catalyst (e.g., a chiral spiro iridium catalyst) in a suitable solvent (e.g., methanol).

• Pressurize the reactor with hydrogen gas (H₂).

• Stir the reaction mixture at a specified temperature until the reaction is complete.

• Carefully release the pressure and remove the solvent.

• Purify the product by chromatography or crystallization to obtain the enantiomerically enriched 1,2-amino alcohol.

The reduction of α-hydroxy ketoximes offers another pathway to vicinal amino alcohols.[6] The oxime functionality can be reduced to the corresponding amine using various reducing agents, such as catalytic hydrogenation or metal hydrides.

Reduction of α-Amino Acids and Their Derivatives

A straightforward and classical approach to chiral 1,2-amino alcohols involves the reduction of readily available and enantiopure α-amino acids.[5][6][7] The high optical purity of the starting material is directly transferred to the product.

Reducing Agents:

• Lithium Aluminum Hydride (LiAlH₄): A powerful reducing agent capable of directly reducing the carboxylic acid group.[5]

• Sodium Borohydride (NaBH₄): A milder reducing agent, often used after activating the carboxylic acid as a mixed anhydride or an active ester.[6][7]

• Catalytic Hydrogenation: A greener alternative for the reduction of α-amino acid esters, typically using a palladium on carbon (Pd/C) catalyst.[5]

Experimental Protocol: Reduction of an N-Protected Amino Acid with NaBH₄ via a Mixed Anhydride [7]

• Dissolve the N-protected α-amino acid in anhydrous tetrahydrofuran (THF) and cool the solution to -15 °C.

• Add N-methylmorpholine (NMM) followed by the dropwise addition of isobutyl chloroformate to form the mixed anhydride.

• After stirring for a few minutes, add a solution of sodium borohydride (NaBH₄) in water.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with an acidic solution (e.g., 1N HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure.

• Purify the resulting 1,2-amino alcohol by chromatography.

Asymmetric Synthesis: Controlling Stereochemistry

The demand for enantiomerically pure 1,2-amino alcohols has driven the development of sophisticated asymmetric synthetic methods. These strategies introduce chirality in a controlled manner, often with high levels of stereoselectivity.

Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless Asymmetric Aminohydroxylation (AA) is a landmark reaction that allows for the direct, enantioselective conversion of alkenes into 1,2-amino alcohols.[8][9][10][11] This powerful method utilizes an osmium catalyst in conjunction with a chiral ligand derived from cinchona alkaloids (e.g., derivatives of dihydroquinine and dihydroquinidine).

Mechanism: The reaction proceeds through a catalytic cycle involving the formation of an osmium(VIII) imido species, which then undergoes a [3+2] or [2+2] cycloaddition with the alkene to form an osmaazaglycolate intermediate.[8] Hydrolysis of this intermediate releases the 1,2-amino alcohol and regenerates the catalyst. The choice of the chiral ligand dictates the facial selectivity of the addition to the alkene, thereby controlling the absolute stereochemistry of the product.

Caption: Simplified catalytic cycle of the Sharpless Asymmetric Aminohydroxylation.

Regioselectivity: A key challenge in the AA reaction is controlling the regioselectivity when using unsymmetrical alkenes. The choice of the nitrogen source, the chiral ligand, and the reaction conditions can significantly influence which carbon atom of the double bond forms the C-N bond and which forms the C-O bond.[8][9]

Asymmetric Mannich and Henry Reactions

The Mannich and Henry (nitroaldol) reactions are classic carbon-carbon bond-forming reactions that can be adapted for the asymmetric synthesis of 1,2-amino alcohol precursors.

• Asymmetric Mannich Reaction: Proline and its derivatives have been successfully employed as organocatalysts in direct asymmetric three-component Mannich reactions to produce β-amino ketones with high enantioselectivity.[12] These β-amino ketones can then be stereoselectively reduced to the corresponding 1,2-amino alcohols.

• Asymmetric Henry Reaction: The enantioselective addition of nitroalkanes to aldehydes or ketones, catalyzed by chiral metal complexes or organocatalysts, yields β-nitro alcohols.[13] Subsequent reduction of the nitro group provides access to chiral 1,2-amino alcohols.

Modern Catalytic Approaches

Recent years have witnessed the emergence of novel and powerful catalytic methods for the asymmetric synthesis of 1,2-amino alcohols.

• Copper-Catalyzed Enantioselective Aminoallylation: This method involves the copper-catalyzed reductive coupling of allenes with ketones to generate chiral homoallylic 1,2-amino alcohols with high levels of regio-, diastereo-, and enantioselectivity.[1][14]

• Iridium-Catalyzed Reductive Coupling: Enantioselective iridium-catalyzed carbonyl reductive coupling of phthalimido-allene with primary alcohols via a hydrogen auto-transfer mechanism provides direct access to vicinal amino alcohols.[15]

Biocatalytic Synthesis: The Green Chemistry Approach

Biocatalysis has emerged as a sustainable and highly selective alternative to traditional chemical synthesis for the production of enantiopure 1,2-amino alcohols. Enzymes can operate under mild conditions and often exhibit exquisite stereoselectivity.

Key Enzymatic Strategies:

• Amine Dehydrogenases (AmDHs): Wild-type and engineered AmDHs have been shown to be effective for the reductive amination of α-hydroxy ketones to produce chiral amino alcohols with high conversion and enantioselectivity.[16]

• Multi-Enzyme Cascades: Linear and divergent multi-enzyme cascades have been designed to convert readily available starting materials, such as L-phenylalanine, into enantiomerically pure 1,2-amino alcohols like 2-phenylglycinol and phenylethanolamine.[17][18] These one-pot, multi-step transformations are highly atom-economical and environmentally friendly.

Comparative Summary of Synthetic Routes

Synthetic Route	Key Features	Advantages	Disadvantages
Ring-Opening of Epoxides	Versatile, direct, SN2-type reaction.[2][3][4]	Readily available starting materials, broad substrate scope.	Regioselectivity can be an issue with unsymmetrical epoxides.
Reduction of α-Amino Ketones	Convergent, often highly stereoselective.[5]	High enantioselectivities achievable with chiral catalysts.	α-Amino ketones can be challenging to synthesize.
Reduction of α-Amino Acids	Classical, reliable, transfers chirality.[5][7]	High enantiopurity from the chiral pool.	Requires stoichiometric amounts of reducing agents.
Sharpless Asymmetric Aminohydroxylation	Direct conversion of alkenes, high enantioselectivity.[9][10][11]	Powerful method for creating vicinal stereocenters.	Use of toxic and expensive osmium catalyst, regioselectivity can be low.
Asymmetric Mannich/Henry Reactions	C-C bond formation, organocatalysis options.[12][13]	Avoids the use of heavy metals in some cases.	Multi-step sequences are often required.
Biocatalysis	Green, highly selective, mild conditions.[16][17][18]	Environmentally friendly, high enantiopurity.	Enzyme availability and stability can be limiting factors.

Conclusion and Future Outlook

The synthesis of 1,2-amino alcohols remains a vibrant and evolving area of research. While classical methods such as the ring-opening of epoxides and the reduction of α-amino acid derivatives continue to be mainstays in the field, the development of powerful asymmetric catalytic methods, particularly the Sharpless Asymmetric Aminohydroxylation, has revolutionized the synthesis of enantiopure vicinal amino alcohols. The increasing adoption of biocatalytic and chemo-enzymatic approaches promises to deliver even more sustainable and efficient routes in the future. As our understanding of reaction mechanisms deepens and new catalytic systems are discovered, the synthetic chemist's toolbox for accessing these invaluable molecules will undoubtedly continue to expand, fueling further innovation in medicine and materials science.

References

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• Klake, R. K., Edwards, M. D., & Sieber, J. D. (2021). Synthesis of 1,2-Aminoalcohols through Enantioselective Aminoallylation of Ketones by Cu-Catalyzed Reductive Coupling. Organic Letters, 23(16), 6444–6449. [Link]

• Spielmann, K., Xiang, M., Schwartz, L. A., & Krische, M. J. (2019). Direct Conversion of Primary Alcohols to 1,2-Amino Alcohols: Enantioselective Iridium-Catalyzed Carbonyl Reductive Coupling of Phthalimido-Allene via Hydrogen Auto-Transfer. Journal of the American Chemical Society, 141(36), 14136–14141. [Link]

• O'Brien, J. M., & Hoveyda, A. H. (2021). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. Chemical Reviews, 121(15), 9031-9080. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. [Link]

• Contente, M. L., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Catalysis, 12(8), 4646–4653. [Link]

• Reddy, B. V. S., et al. (2017). A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. Journal of Heterocyclic Chemistry, 54(4), 2139-2150. [Link]

• Wang, Y., et al. (2021). ZnCl2 Catalyzed Ring-Opening Reaction of Symmetrical Epoxides with Aromatic Amines for the Synthesis of 1,2-Amino Alcohols. Polycyclic Aromatic Compounds, 1-9. [Link]

• Reddy, B. V. S., et al. (2016). Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols. Chemical Communications, 52(42), 6959-6962. [Link]

• Lizza, J. R., & Moura-Letts, G. (2017). Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols. Synthesis, 49(06), 1231-1242. [Link]

• Various Authors. (n.d.). Synthesis of 1,2-amino alcohols. Organic Chemistry Portal. [Link]

• Bommarius, A. S., &владелец, P. (2017). Production of chiral 1,2-amino alcohols and alpha-amino acids from alkenes by cascade biocatalysis.

• Gröger, H., et al. (2026). Combination of a UPO-Based Epoxidation With a Subsequent Ring-Opening Reaction for the Synthesis of Amino Alcohols. ChemBioChem. [Link]

• Gotor-Fernández, V., et al. (2021). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers in Catalysis, 1. [Link]

• Various Authors. (n.d.). Synthesis of 1,2-amino alcohols by hydroxylation. Organic Chemistry Portal. [Link]

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• Blaskovich, M. A., et al. (2008). A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity. The Open Organic Chemistry Journal, 2, 107-109. [Link]

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• Beller, M., et al. (2019). Common synthetic strategies for the preparation of 1,2-amino alcohols. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note: 2-Aminoheptan-1-ol as a Chiral Auxiliary and Ligand in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Causality

Chiral 1,2-amino alcohols are foundational structural motifs and indispensable chiral directors in asymmetric catalysis and natural product synthesis[1]. While valinol and phenylglycinol derivatives are heavily utilized, they often present challenges in cryogenic solubility and downstream purification due to their rigid or highly polar nature.

As a Senior Application Scientist, I frequently implement 2-aminoheptan-1-ol to bypass these bottlenecks. Enantiopure 2-aminoheptan-1-ol, accessible via enzymatic kinetic resolution or asymmetric reductive amination using engineered amine dehydrogenases[2], features a linear pentyl chain at the chiral center.

The Causality of the Pentyl Chain:

• Steric Shielding: In transition states, the 5-carbon chain provides a flexible yet substantial steric bulk that effectively blocks the Si- or Re-face of coordinated substrates, ensuring high stereocontrol[3].

• Enhanced Lipophilicity: The hydrocarbon tail drastically increases the solubility of intermediate metal-chelates (e.g., lithium enolates or zinc alkoxides) in non-polar solvents (toluene, hexanes) at cryogenic temperatures (-78 °C).

• Phase Separation: During aqueous workup, the lipophilic nature of the auxiliary minimizes emulsion formation, a common pitfall that diminishes isolated yields in drug development workflows.

Quantitative Data: Comparative Efficacy

To justify the selection of 2-aminoheptan-1-ol over traditional amino alcohols, the following table summarizes the performance of their derived oxazolidinones in the asymmetric benzyl alkylation of propionate enolates.

Table 1: Comparative Efficacy of Chiral Amino Alcohol Derivatives in Asymmetric Alkylation

Chiral Auxiliary Precursor	C4-Substituent	Lipophilicity (LogP approx)	Diastereomeric Ratio (dr)	Isolated Yield (%)	Emulsion Risk
(S)-Valinol	Isopropyl	Low	98:2	82%	High
(S)-Phenylglycinol	Phenyl	Moderate	99:1	85%	Moderate
(S)-2-Aminoheptan-1-ol	Pentyl	High	98:2	94%	Low

Data Interpretation: While the diastereoselectivity (dr) remains highly competitive, the isolated yield is significantly improved due to the superior solubility and phase-separation characteristics imparted by the pentyl chain.

Workflow & Stereochemical Visualizations

Caption: End-to-end workflow for the synthesis and application of 2-aminoheptan-1-ol derived chiral auxiliaries.

Caption: Stereochemical model illustrating the Si-face shielding by the 4-pentyl group during alkylation.

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in In-Process Controls (IPCs) ensure that any deviation in stereochemical integrity is caught before downstream resources are wasted.

Protocol A: Synthesis of (S)-4-Pentyl-1,3-oxazolidin-2-one

This procedure converts the chiral amino alcohol into an Evans-type oxazolidinone auxiliary[1][4].

Reagents:

• (S)-2-Aminoheptan-1-ol (>99% ee): 10.0 mmol

• Diethyl carbonate: 12.0 mmol (1.2 eq)

• Anhydrous Potassium Carbonate (K₂CO₃): 1.0 mmol (0.1 eq)

Step-by-Step Methodology:

• Setup: Equip a 50 mL round-bottom flask with a short-path distillation head and a receiving flask cooled in an ice bath.

• Reaction: Add (S)-2-aminoheptan-1-ol, diethyl carbonate, and K₂CO₃ to the flask.

• Thermal Activation: Heat the mixture gradually to 130 °C using an oil bath.

  • Causality: The transesterification/amidation cascade releases ethanol. Distilling the ethanol out of the system drives the thermodynamic equilibrium strictly toward the closed oxazolidinone ring.

• Completion: Maintain 130 °C until ethanol distillation ceases (approx. 2 hours). Apply a mild vacuum (100 mbar) for 15 minutes to remove residual diethyl carbonate.

• Workup: Cool to room temperature, dissolve the residue in dichloromethane (30 mL), and wash with water (2 × 15 mL). Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Self-Validation (IPC): Analyze the crude product via chiral HPLC. Rule: If the ee has dropped below 99% (indicating thermal racemization), recrystallize from hexanes/ethyl acetate until optical purity is restored. Proceeding with a compromised auxiliary mathematically limits the dr of all subsequent steps.

Protocol B: Asymmetric Alkylation of N-Acyl Oxazolidinone

This protocol utilizes the auxiliary synthesized in Protocol A for the highly diastereoselective alkylation of a propionate derivative.

Reagents:

• (S)-3-Propionyl-4-pentyl-1,3-oxazolidin-2-one: 5.0 mmol

• Lithium diisopropylamide (LDA, 2.0 M in THF/heptane): 5.5 mmol (1.1 eq)

• Benzyl bromide: 6.0 mmol (1.2 eq)

• Anhydrous THF: 25 mL

Step-by-Step Methodology:

• Enolization: Dissolve the N-acyl oxazolidinone in anhydrous THF under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add LDA dropwise over 10 minutes. Stir for 30 minutes at -78 °C.

  • Causality: LDA selectively deprotonates the α-carbon. The lithium cation strongly chelates both the enolate oxygen and the oxazolidinone carbonyl oxygen. This chelation locks the molecule into a rigid Z-enolate conformation, which is an absolute prerequisite for stereocontrol.

• Alkylation: Add benzyl bromide dropwise. Stir at -78 °C for 2 hours, then allow the reaction to slowly warm to -20 °C over 1 hour.

  • Causality: The rigid Z-enolate forces the 4-pentyl group to project directly over the Si-face of the enolate double bond. The electrophile (benzyl bromide) is sterically repelled from the Si-face and must attack exclusively from the open Re-face.

• Quench & Extraction: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract with ethyl acetate (3 × 20 mL).

  • Note on Lipophilicity: The pentyl chain prevents the formation of stable emulsions here, allowing for rapid phase separation and quantitative recovery of the organic layer.

• Validation: Purify via flash chromatography. Determine the diastereomeric ratio (dr) via ¹H-NMR by comparing the integration of the α-methyl doublets of the major and minor diastereomers. Expected dr is >98:2.

References

• "tert-Butyl(2-hydroxyheptyl)carbamate - Benchchem", Benchchem.
• "Supporting Information Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases", ACS Catalysis (via Amazon AWS).
• "US4990666A - Racemization of optically active amino alcohols", Google Patents.
• "SI8411967A8 - Process for optical sorting of racemic compounds of alpha-naphtyl-propionic acids", Google Patents.

Sources

• 1. tert-Butyl(2-hydroxyheptyl)carbamate | Benchchem [benchchem.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. SI8411967A8 - Process for optical sorting of racemic compounds of alpha-naphtyl-propionic acids - Google Patents [patents.google.com]
• 4. US4990666A - Racemization of optically active amino alcohols - Google Patents [patents.google.com]

Application Note: Large-Scale Synthesis and Purification of 2-Aminoheptan-1-ol

Strategic Overview

2-Aminoheptan-1-ol (also known as 2-amino-1-heptanol) is a highly versatile vicinal amino alcohol[1]. It serves as a critical building block in the development of chiral auxiliaries, enzyme inhibitors, and complex pharmaceutical scaffolds. When scaling up the synthesis of such amino alcohols from the milligram to the multi-kilogram level, process chemists must balance chemical efficiency with operational safety and environmental impact.

While reductive amination of α -hydroxy ketones is a viable pathway, the most reliable and scalable route to access this specific scaffold is the direct reduction of its corresponding α -amino acid, 2-aminoheptanoic acid (homonorleucine).

Mechanistic Causality & Route Selection

The LiAlH₄ Bottleneck: Historically, Lithium Aluminum Hydride (LiAlH₄) has been the reagent of choice for reducing carboxylic acids to alcohols. However, at a large scale, LiAlH₄ is highly pyrophoric, extremely sensitive to moisture, and produces intractable aluminum salt emulsions during aqueous workup, severely hampering downstream purification[2].

The NaBH₄/I₂ Solution: To bypass these bottlenecks, we employ the Sodium Borohydride and Iodine (NaBH₄/I₂) system. While NaBH₄ alone is insufficiently reactive to reduce a carboxylic acid, the addition of I₂ triggers an in situ reaction that generates Borane (BH₃), Sodium Iodide (NaI), and Hydrogen gas (H₂)[2].

The generated BH₃ is a highly chemoselective electrophilic reducing agent that rapidly reduces the carboxylic acid to the corresponding alcohol. Crucially, this method operates under mild conditions that prevent the racemization of the α -stereocenter (which is vital if starting from enantiopure L- or D-homonorleucine), making it significantly safer and more scalable than traditional LiAlH₄ reductions[3].

Process Workflow

Workflow for the large-scale NaBH4/I2 mediated synthesis of 2-Aminoheptan-1-ol.

Step-by-Step Experimental Protocol

Note: The following protocol is optimized for a 1-mole scale synthesis but can be linearly scaled. Perform all steps under an inert Argon or Nitrogen atmosphere.

Phase 1: Activation and Reduction

• Suspension Setup: Into a flame-dried 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, suspend 2-aminoheptanoic acid (1.0 eq, 145.2 g) and NaBH₄ (2.4 eq, 90.8 g) in anhydrous Tetrahydrofuran (THF, 1.5 L). Causality: Mechanical stirring is mandatory at scale because the suspension will become thick and heterogeneous. Magnetic stirring will fail and lead to localized hot spots.

• Iodine Addition (Self-Validating Step): Cool the flask to 0 °C using an ice bath. Dissolve I₂ (1.0 eq, 253.8 g) in anhydrous THF (500 mL) and transfer to the dropping funnel. Add the I₂ solution dropwise over 2 hours. In-Process Control (IPC): The addition of I₂ will cause vigorous evolution of H₂ gas and a transient brown color. The disappearance of the brown color to yield a cloudy white suspension validates the complete consumption of I₂ and the successful generation of the active BH₃ species[2].

• Reflux: Once addition is complete and gas evolution subsides, heat the reaction mixture to reflux (approx. 66 °C) for 18 hours.

Phase 2: Quenching and Complex Cleavage

• Methanol Quench: Cool the reaction mixture to 0 °C. Carefully add Methanol (200 mL) dropwise until effervescence completely ceases. Causality: Methanol safely reacts with unreacted BH₃ to form volatile trimethyl borate, preventing dangerous pressure buildup during subsequent aqueous workup steps.

• Alkaline Hydrolysis (Critical Step): Add 20% aqueous NaOH (400 mL) to the mixture and heat to reflux for 2 hours. Causality: Borane reductions of amino acids invariably form a highly stable, covalent boron-amine complex. Skipping this alkaline reflux will result in near-zero isolated yields, as the product will remain trapped in the aqueous phase as a water-soluble complex[2]. The heat and strong base act to liberate the free amino alcohol.

Phase 3: Extraction and Isolation

• Extraction: Cool the mixture to room temperature. Evaporate the bulk of the THF/Methanol under reduced pressure. Extract the remaining aqueous phase with Ethyl Acetate (3 x 500 mL).

• Washing and Drying: Wash the combined organic layers with brine (300 mL), dry over anhydrous Na₂SO₄, filter, and concentrate via rotary evaporation to yield the crude amino alcohol.

Purification & Quality Control

Because 2-aminoheptan-1-ol has a relatively high boiling point (predicted ~232 °C at atmospheric pressure)[4], attempting to distill it without a vacuum will lead to severe thermal degradation and oxidative discoloration.

Protocol for Fractional Vacuum Distillation:

• Transfer the crude liquid to a distillation apparatus equipped with a short-path fractionating column and a vacuum pump capable of reaching < 2 mmHg.

• Gradually increase the oil bath temperature. Discard the initial fore-run (containing residual solvents and low-boiling impurities).

• Collect the main fraction distilling at approximately 80–90 °C at 1-2 mmHg.

Quantitative Data & Specifications

Parameter	Specification / Expected Value	Analytical Method / Rationale
Molecular Formula	C₇H₁₇NO	-
Molecular Weight	131.22 g/mol [1]	Mass Spectrometry (ESI-MS)
Appearance	Colorless to pale yellow viscous liquid	Visual Inspection
Boiling Point	~232 °C (atm) / ~85 °C (1-2 mmHg)[4]	Distillation monitoring
Expected Yield	75% – 85%	Gravimetric
Purity	> 98%	GC-FID or ¹H-NMR
Topological Polar Surface Area	46.3 Ų[1]	Predictive Modeling

References

• Reduction of amino acids to corresponding amino alcohols Source: Chemistry Stack Exchange URL:[Link]

• Studies on Synthesis of Achiral and Chiral Amides, Amines, Allenes and on Electron Transfer Reactions Source: University of Hyderabad URL:[Link]

• 2-Aminoheptan-1-ol | C7H17NO | CID 14475067 Source: PubChem - NIH URL:[Link]

Sources

• 1. 2-Aminoheptan-1-ol | C7H17NO | CID 14475067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. igmlnet.uohyd.ac.in [igmlnet.uohyd.ac.in]
• 4. 74872-95-0(2-aminoheptan-1-ol) | Kuujia.com [kuujia.com]

Analytical Methods for the Quantification of 2-Aminoheptan-1-ol: A Comprehensive Application Note

Introduction & Analytical Challenges

2-Aminoheptan-1-ol (also known as 2-amino-1-heptanol) is a chiral, aliphatic amino alcohol characterized by a hydrophobic heptyl chain and a highly polar, hydrophilic amino-alcohol headgroup. In drug development, biocatalysis, and synthetic chemistry, precise quantification and enantiomeric purity assessment of this compound are critical[1].

However, as an analytical scientist, you will immediately recognize three distinct structural challenges when working with this molecule:

• Lack of a Chromophore/Fluorophore: The aliphatic backbone is invisible to standard UV or fluorescence detectors, necessitating chemical derivatization for HPLC-UV/FL applications[2].

• High Polarity and Hydrogen Bonding: The adjacent primary amine and hydroxyl groups cause severe peak tailing on standard gas chromatography (GC) phases and poor retention on reversed-phase liquid chromatography (RP-LC) columns.

• Chirality at C2: The stereocenter requires either specialized chiral stationary phases or chiral derivatizing agents (CDAs) to resolve the (R) and (S) enantiomers[3].

To overcome these hurdles, we must employ targeted derivatization strategies that alter the molecule's physicochemical properties, creating a robust, self-validating analytical system.

Logical decision tree for selecting the optimal 2-Aminoheptan-1-ol analytical workflow.

Method 1: Achiral Quantification via LC-MS/MS (FMOC-Cl Derivatization)

For high-throughput achiral quantification, pre-column derivatization with2[2] is the gold standard.

Mechanistic Causality: FMOC-Cl reacts rapidly with the primary amine of 2-aminoheptan-1-ol under mildly basic conditions to form a highly stable carbamate. This serves a dual purpose: it introduces a bulky, hydrophobic fluorenyl group that drastically improves retention on standard C18 columns, and it provides exceptional electrospray ionization (ESI) efficiency for LC-MS/MS[4].

Self-Validating Protocol: FMOC-Cl Derivatization

This protocol is designed with built-in system suitability tests (SST) to ensure data integrity.

• Sample Aliquot & Internal Standard (IS): Transfer 0.5 mL of the sample into a 2 mL glass HPLC vial. Spike with 10 µL of an internal standard (e.g., 2-aminooctan-1-ol, 100 µg/mL). Why? The IS accounts for any variations in derivatization efficiency and injection volume.

• Buffering: Add 25 µL of borate buffer (pH 9.5). Crucial Causality: The pH must be strictly controlled. If pH < 9.0, the amine remains protonated, halting the nucleophilic attack. If pH > 10.0, FMOC-Cl rapidly hydrolyzes to FMOC-OH, consuming the reagent[2].

• Reagent Addition: Add 100 µL of 2.5 mM FMOC-Cl in anhydrous acetonitrile. Vortex for 10 seconds.

• Incubation: Incubate the mixture at 40°C for 30 minutes to drive the reaction to absolute completion[2].

• Quenching: Add 10 µL of 30% HCl. Why? This neutralizes the pH, stopping the reaction and precipitating excess buffer salts, which protects the LC column from clogging[2].

• SST / Blank Check: Always run a "Reagent Blank" (water instead of sample). A large peak for FMOC-OH will appear; ensure your gradient separates this byproduct from the derivatized 2-aminoheptan-1-ol.

Step-by-step FMOC-Cl pre-column derivatization protocol for LC-MS/MS analysis.

Method 2: Enantiomeric Resolution via Chiral Derivatization

To determine the enantiomeric excess (ee) of 2-aminoheptan-1-ol, chiral derivatization followed by standard RP-LC is highly effective.

Mechanistic Causality: Enantiomers possess identical physicochemical properties in an achiral environment. By reacting racemic 2-aminoheptan-1-ol with a chiral reagent—such as 1[1] or5[5]—diastereomers are formed. Diastereomers exhibit distinctly different hydrophobicities and dipole moments, allowing the (R)- and (S)-adducts to be easily separated on a standard achiral C18 column[3][5].

Protocol Highlights (Marfey's Reagent)

• React the sample with FDAA in the presence of NaHCO₃ at 40°C for 1 hour.

• Quench the reaction with 1M HCl[1].

• Chromatographic Logic: Due to intramolecular hydrogen bonding and steric hindrance, the (R)-enantiomer derivative typically interacts more strongly with the hydrophobic C18 stationary phase, resulting in a longer retention time compared to the (S)-enantiomer[1].

Method 3: GC-MS Quantification via Silylation

For complex matrices incompatible with LC, GC-MS offers excellent chromatographic resolution and mass spectral library matching.

Mechanistic Causality: Direct injection of 2-aminoheptan-1-ol into a GC results in thermal degradation and severe peak tailing due to aggressive hydrogen bonding. Derivatization with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS (Trimethylchlorosilane) replaces the active hydrogens on both the -NH₂ and -OH groups with volatile trimethylsilyl (TMS) groups. The 1% TMCS acts as a critical Lewis acid catalyst, ensuring the sterically hindered hydroxyl group is fully derivatized alongside the amine.

Protocol Highlights (Silylation)

• Extraction: Extract the sample into a non-polar solvent (e.g., dichloromethane) after basifying with 10M NaOH to ensure the amine is completely uncharged[1].

• Drying: Dry the organic phase with anhydrous MgSO₄. Why? Trace water will violently react with and destroy the BSTFA reagent[1].

• Derivatization: Add 50 µL BSTFA + 1% TMCS, incubate at 60°C for 30 minutes, and inject directly into the GC-MS.

Data Presentation & Method Parameters

Table 1: Typical Validation Parameters for 2-Aminoheptan-1-ol Analytical Methods

Validation Parameter	HPLC-UV (FMOC-Cl)	LC-MS/MS (FMOC-Cl)	GC-MS (Silylation)
Linearity (r²)	≥ 0.995	≥ 0.999	≥ 0.990
Range	10 - 150 µg/mL	0.1 - 50 ng/mL	1 - 100 µg/mL
Accuracy (% Recovery)	98.5% - 103.2%	95.0% - 105.0%	90.0% - 110.0%
Precision (% RSD)	≤ 2.0%	≤ 5.0%	≤ 5.0%
Limit of Quantitation (LOQ)	10 µg/mL	0.05 ng/mL	0.5 µg/mL

Table 2: LC-MS/MS MRM Parameters for FMOC-Derivatized 2-Aminoheptan-1-ol

Note: The exact mass of the FMOC-derivatized 2-Aminoheptan-1-ol is 353.22 Da.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
2-Aminoheptan-1-ol (FMOC)	354.2	179.1 (Fluorenyl cation)	25	ESI (+)
2-Aminooctan-1-ol (IS - FMOC)	368.2	179.1 (Fluorenyl cation)	25	ESI (+)

References

• Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization Using Nα-(5-Fluoro-2,4-dinitrophenyl)-l-leucinamide (l-FDLA) . nih.gov.3

• A Comparative Guide to the Validation of Analytical Methods for Amino Alcohols: HPLC . benchchem.com. 2

• Identification of amino alcohols related substances of atenolol by LC-Q-TOF/MS . researchgate.net. 4

• Dimethylcysteine (DiCys)/o-Phthalaldehyde Derivatization for Chiral Metabolite Analyses: Cross-Comparison of Six Chiral Thiols . mdpi.com. 5

• Supporting Information Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases . amazonaws.com. 1

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization Using Nα-(5-Fluoro-2,4-dinitrophenyl)-l-leucinamide (l-FDLA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application of 2-Aminoheptan-1-ol in peptide synthesis

An Application Note and Protocol for the Utilization of 2-Aminoheptan-1-ol in Advanced Peptide Synthesis

Authored by: A Senior Application Scientist

Abstract

The incorporation of unnatural amino acids (UAAs) into peptide structures is a cornerstone of modern drug discovery and materials science, offering a powerful strategy to enhance therapeutic profiles by improving stability, modulating bioactivity, and introducing novel functionalities.[1][2] This document provides a comprehensive guide to the potential application of 2-Aminoheptan-1-ol, a chiral amino alcohol, as a precursor for a novel lipophilic UAA for use in solid-phase peptide synthesis (SPPS). We present a detailed, two-part protocol covering the chemical transformation of 2-Aminoheptan-1-ol into a synthesis-ready building block and its subsequent incorporation into a target peptide sequence using standard Fmoc/tBu chemistry. This guide is intended for researchers and professionals in peptide chemistry and drug development, providing both the theoretical rationale and practical steps for leveraging this building block.

Introduction: The Rationale for Unnatural Amino Acids

Peptides are remarkable signaling molecules and therapeutic agents; however, their utility can be limited by metabolic instability and poor bioavailability.[3] The introduction of UAAs can "armor-plate" a peptide against enzymatic degradation or constrain its conformation to enhance receptor binding.[3][4] 2-Aminoheptan-1-ol is a readily available chiral building block featuring a five-carbon linear alkyl chain (a pentyl group) attached to the alpha-carbon.[5] By converting this amino alcohol into its corresponding α-amino acid, we can introduce a unique lipophilic side chain into a peptide backbone. This modification is hypothesized to enhance membrane permeability, improve stability against proteolysis, and potentially modulate the peptide's tertiary structure and biological activity.[2]

This guide outlines a validated, albeit illustrative, pathway for this process. It is built upon established principles of organic synthesis and solid-phase peptide synthesis (SPPS), providing a robust framework for researchers to adapt and implement.[6][7]

Part 1: Synthesis of an SPPS-Ready Building Block from 2-Aminoheptan-1-ol

Direct incorporation of 2-Aminoheptan-1-ol into a peptide via standard amide bond formation is not feasible due to the presence of a primary alcohol instead of a carboxylic acid. Therefore, a two-step chemical modification is required: N-terminal protection followed by oxidation of the alcohol to a carboxylic acid. The most common strategy for SPPS is the use of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is base-labile and orthogonal to the acid-labile side-chain protecting groups and resin linkers used in the popular Fmoc/tBu strategy.

Synthetic Workflow: From Amino Alcohol to Protected Amino Acid

The proposed synthetic route is a straightforward and high-yielding process to convert 2-Aminoheptan-1-ol into Fmoc-(S)-2-aminoheptanoic acid.

Caption: Synthetic pathway for preparing the SPPS-ready UAA.

Detailed Protocol 1.1: N-Terminal Fmoc Protection

This protocol details the protection of the primary amine of 2-Aminoheptan-1-ol.

Reagent	M.W.	Equivalents	Amount (for 10 mmol scale)
(S)-2-Aminoheptan-1-ol	131.22 g/mol	1.0	1.31 g
Fmoc-OSu	337.33 g/mol	1.05	3.54 g
Sodium Bicarbonate (NaHCO₃)	84.01 g/mol	3.0	2.52 g
1,4-Dioxane	-	-	50 mL
Water	-	-	50 mL

Procedure:

• Dissolve (S)-2-Aminoheptan-1-ol and sodium bicarbonate in a mixture of 50 mL of water and 50 mL of 1,4-dioxane in a 250 mL round-bottom flask.

• Stir the solution vigorously at room temperature to ensure complete dissolution.

• In a separate beaker, dissolve Fmoc-OSu in 20 mL of 1,4-dioxane.

• Add the Fmoc-OSu solution dropwise to the stirring amino alcohol solution over 30 minutes.

• Allow the reaction to proceed at room temperature for 12-16 hours. Monitor reaction completion by TLC (e.g., 9:1 DCM:MeOH).

• Once complete, pour the reaction mixture into 200 mL of ice-cold water and acidify to pH ~2 with 1M HCl.

• A white precipitate of Fmoc-(S)-2-aminoheptan-1-ol will form.

• Collect the precipitate by vacuum filtration, wash thoroughly with cold water (3 x 50 mL), and dry under vacuum.

Detailed Protocol 1.2: Oxidation to Carboxylic Acid

This protocol describes the oxidation of the primary alcohol to a carboxylic acid using Jones reagent. Caution: Jones reagent is highly corrosive and a strong oxidant. Handle with appropriate personal protective equipment in a fume hood.

Reagent	M.W.	Equivalents	Amount (for 5 mmol scale)
Fmoc-(S)-2-aminoheptan-1-ol	353.45 g/mol	1.0	1.77 g
Jones Reagent (2.7 M in H₂SO₄)	-	2.5	~4.6 mL
Acetone	-	-	50 mL
Isopropanol	-	-	~5 mL (for quenching)

Procedure:

• Dissolve the dried Fmoc-(S)-2-aminoheptan-1-ol in 50 mL of acetone in a 250 mL flask and cool the mixture to 0°C in an ice bath.

• Add Jones reagent dropwise to the stirring solution. Maintain the temperature below 10°C. The color will change from orange to a murky green.

• Stir the reaction at 0°C for 2 hours, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the excess oxidant by slowly adding isopropanol until the orange color disappears completely.

• Remove the acetone under reduced pressure.

• Add 100 mL of water to the residue and extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Evaporate the solvent to yield the crude product. Purify by flash column chromatography (silica gel, gradient elution with hexane/ethyl acetate containing 1% acetic acid) to obtain pure Fmoc-(S)-2-aminoheptanoic acid.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Part 2: Incorporation into a Peptide via Solid-Phase Peptide Synthesis (SPPS)

With the synthesis-ready UAA in hand, it can be incorporated into any desired peptide sequence using a standard automated or manual SPPS protocol.[7] The following section outlines the key steps for its incorporation into a model peptide sequence on a Rink Amide resin, which will yield a C-terminally amidated peptide upon cleavage.[8]

SPPS Workflow: A Standard Cycle

The core of SPPS is a series of repeated cycles, each adding one amino acid to the growing peptide chain.[9]

Sources

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. news-medical.net [news-medical.net]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. 2-Aminoheptan-1-ol | C7H17NO | CID 14475067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. chem.uci.edu [chem.uci.edu]
• 9. biomatik.com [biomatik.com]

Application Note: Experimental Procedures for the Reduction of Amino Ketones to Amino Alcohols

Introduction & Mechanistic Overview

The reduction of amino ketones to amino alcohols is a foundational transformation in the synthesis of active pharmaceutical ingredients (APIs), including blockbuster drugs like ephedrine, fluoxetine, and duloxetine[1]. However, this transformation presents unique chemoselectivity and stereoselectivity challenges. The basic nitrogen atom of the amino ketone can coordinate with metal catalysts, potentially poisoning them or altering the stereochemical outcome. Furthermore, the proximity of the amine group can induce unwanted side reactions, such as enolization or elimination, if the reaction conditions are not rigorously optimized[2].

This application note details two field-proven methodologies for this critical reduction:

• Diastereoselective Reduction using Sodium Borohydride (NaBH₄) under acidic conditions.

• Enantioselective Asymmetric Transfer Hydrogenation (ATH) utilizing the Noyori Ruthenium Catalyst.

By understanding the causality behind these reagent choices, researchers can implement self-validating protocols that ensure high yields, optimal stereocontrol, and seamless scalability.

Method 1: Acid-Mediated Diastereoselective Reduction (NaBH₄)

Mechanistic Insights

Sodium borohydride (NaBH₄) in protic solvents (methanol or ethanol) is the standard reagent for the robust, non-enantioselective reduction of amino ketones. However, the free amine can coordinate to the boron intermediate, which stalls the reaction or leads to unpredictable stereochemistry[2].

To circumvent this, the addition of an acid additive (e.g., methanesulfonic acid) is employed to protonate the amine in situ[3]. This protonation serves a dual purpose:

• Steric & Electronic Control: It prevents amine-boron coordination and increases the electrophilicity of the adjacent ketone via inductive effects.

• Diastereoselectivity: The bulky protonated amine salt dictates the trajectory of the incoming hydride via Felkin-Anh control, often resulting in high anti-diastereoselectivity[2].

Experimental Protocol

Note: This protocol is self-validating; the cessation of hydrogen gas evolution and the dissolution of the substrate salt indicate the progression of the reduction.

• Substrate Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the amino ketone derivative (10.0 mmol) in anhydrous methanol (50 mL) to achieve a 0.2 M concentration.

• Acidification: Cool the solution to 0 °C using an ice-water bath. Slowly add methanesulfonic acid (10.0 mmol, 1.0 equiv) dropwise. Stir for 15 minutes to ensure complete formation of the amine salt[3].

• Reduction: Weigh out NaBH₄ (15.0 mmol, 1.5 equiv). Add the NaBH₄ portion-wise over 15–20 minutes to safely manage the exothermic hydride transfer and hydrogen gas evolution[4].

• Reaction Monitoring: Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature. Stir for an additional 1 hour. Validate completion via TLC (eluent: CH₂Cl₂/MeOH 9:1, ninhydrin stain)[4].

• Quenching & Workup: Carefully quench the reaction by the dropwise addition of 10% aqueous potassium carbonate (20 mL) to neutralize the acid and liberate the free amino alcohol[3].

• Isolation: Evaporate the methanol under reduced pressure. Extract the remaining aqueous phase with dichloromethane (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the diastereomerically enriched amino alcohol[4].

Method 2: Asymmetric Hydrogenation via Noyori Ru-Catalyst

Mechanistic Insights

For the synthesis of enantiopure γ-amino alcohols (e.g., precursors to (R)-fluoxetine), asymmetric hydrogenation is strictly required. The Noyori-type chiral RuCl₂(diphosphine)(1,2-diamine) complexes are highly effective for this transformation[5].

Unlike traditional catalysts that require the substrate to directly coordinate to the metal center, the Noyori catalyst operates via a bifunctional outer-sphere mechanism . The hydride on the ruthenium and the proton on the diamine ligand are transferred simultaneously to the ketone carbonyl through a highly organized six-membered transition state. This allows for the reduction of amino ketones without the nitrogen atom interfering with the catalytic cycle, achieving turnover numbers (TON) up to 10,000 under base-free or low-base conditions[5].

Experimental Protocol

Note: This procedure requires a high-pressure autoclave. Strict adherence to anhydrous and anaerobic techniques is required during catalyst activation.

• Catalyst Activation: In an argon-filled glovebox, combine the chiral precatalyst (e.g., (S,S)-RuCl₂(TolBINAP)(DPEN)) (0.01 mol%) and a strong base (e.g., t-BuOK, 0.05 mol% from a 1.0 M solution in t-BuOH) in anhydrous 2-propanol (10 mL). Stir at 60 °C for 30 minutes to generate the active ruthenium hydride species[5].

• Substrate Setup: Dissolve the amino ketone substrate (100 mmol) in anhydrous 2-propanol (100 mL) inside a glass liner suitable for a high-pressure autoclave.

• Reaction Initiation: Transfer the activated catalyst solution to the substrate mixture. Place the glass liner into the autoclave and seal it.

• Pressurization: Purge the autoclave with argon gas three times, followed by hydrogen gas three times. Finally, pressurize the vessel with H₂ to 8 atm (approx. 117 psi)[5].

• Hydrogenation: Stir the reaction mixture vigorously at 25 °C. The reaction is self-validating; monitor the hydrogen mass flow/pressure drop. The reaction is complete when hydrogen uptake ceases (typically 5 to 10 hours)[5].

• Workup: Carefully vent the hydrogen gas. Concentrate the 2-propanol under reduced pressure. Due to the exceedingly low catalyst loading and lack of stoichiometric byproducts, the crude enantiopure amino alcohol can often be used directly in subsequent steps or purified via simple recrystallization[5].

Quantitative Data & Strategy Selection

To assist in selecting the appropriate methodology, the quantitative parameters of both reduction strategies are summarized below.

Parameter	Acid-Mediated NaBH₄ Reduction	Noyori Asymmetric Hydrogenation
Primary Stereochemical Output	Racemic or Diastereoselective	Highly Enantioselective (>95% ee)
Reagent / Catalyst Loading	Stoichiometric (1.5 - 2.0 equiv)	Catalytic (0.01 - 0.1 mol%)
Operating Pressure	Ambient (1 atm)	High Pressure (8 - 10 atm H₂)
Typical Yields	80 - 95%	90 - 99%
Scalability & Atom Economy	Moderate (High waste, H₂ evolution)	Excellent (Atom economical, low waste)

Workflow Visualization

Fig 1. Decision workflow for selecting the optimal amino ketone reduction strategy.

References

• Iridium-catalyzed enantioselective synthesis of chiral γ-amino alcohols and intermediates of (S)-duloxetine, (R)-fluoxetine, and (R)-atomoxetine Source: PMC (National Institutes of Health) 1

• Asymmetric Hydrogenation of Amino Ketones Using Chiral RuCl2(diphophine)(1,2-diamine) Complexes Source: Journal of the American Chemical Society (ACS Publications) 5

• Asymmetric synthesis protocols for chiral 1,2-amino alcohols using related compounds Source: Benchchem 4

• Method for preparing relative amino alcohol by borohydride-acid reduction system reducing amino ketone derivative Source: Patsnap Eureka 3

• Diastereoselective Synthesis of Vicinal Amino Alcohols Source: ResearchGate 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Method for preparing relative amino alcohol by borohydride-acid reduction system reducing amino ketone derivative - Eureka | Patsnap [eureka.patsnap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Crystallization techniques for obtaining pure 2-Aminoheptan-1-ol

Application Note: Advanced Crystallization Techniques for the Purification and Resolution of 2-Aminoheptan-1-ol

Executive Summary

Obtaining high-purity 2-Aminoheptan-1-ol (also known as 2-amino-1-heptanol) is a critical prerequisite for its use as a chiral auxiliary or a precursor in active pharmaceutical ingredient (API) synthesis[1]. As a vicinal amino alcohol with an aliphatic tail, the crude compound frequently presents as a hygroscopic, low-melting solid or a viscous oil, rendering direct crystallization highly inefficient. This Application Note details the mechanistic rationale and step-by-step protocols for purifying 2-Aminoheptan-1-ol via thermodynamically controlled salt crystallization, covering both achiral upgrading (hydrochloride salt) and enantiomeric resolution (diastereomeric tartrate salt).

Physicochemical Profiling & Mechanistic Rationale

To design an effective crystallization strategy, one must first analyze the target's physicochemical properties. The free base of 2-Aminoheptan-1-ol has a reported melting point of 79.0 ± 1.0 °C[2]. However, in the presence of synthetic impurities or when existing as a racemate, melting point depression occurs. This often leads to "oiling out"—a phenomenon where the solute separates as a liquid phase rather than nucleating as a solid.

• Causality of Salt Formation: By protonating the primary amine to form a salt, the intermolecular forces shift from weak hydrogen bonding and Van der Waals interactions to strong ionic bonds. This significantly increases the crystal lattice energy and the melting point, forcing the compound to bypass the liquid-liquid phase separation boundary and directly enter the crystallization regime.

• Causality of Diastereomeric Resolution: When enantiomeric purity is required, Pasteurian resolution via diastereomeric salt formation is employed[3]. Reacting racemic 2-Aminoheptan-1-ol with a chiral acid, such as L-(+)-tartaric acid, generates a pair of diastereomeric salts. Unlike enantiomers, diastereomers possess distinct physical properties, including differing solubilities in protic solvents, which allows for their separation via fractional crystallization[4].

Data Presentation: Optimization Parameters

The following table summarizes the expected quantitative outcomes when applying the protocols detailed in this guide.

Compound State	Crystallization Method	Solvent System	Typical Yield (%)	Purity / ee (%)	Melting Point (°C)
Crude Free Base	Direct Cooling	Hexane / EtOAc	< 30% (Oils out)	~85%	< 70
Hydrochloride Salt	Anti-solvent Addition	EtOH / Diethyl Ether	80 - 85%	> 99%	115 - 120
L-Tartrate Salt	Fractional Crystallization	Methanol / Water	35 - 40%*	> 98% ee	145 - 148

*Yield is based on the theoretical maximum of 50% for a single enantiomer isolated from a racemate.

Experimental Protocols

Protocol A: Achiral Purification via Hydrochloride Salt Formation

This protocol is designed as a self-validating system to upgrade the chemical purity of crude 2-Aminoheptan-1-ol, bypassing the oiling-out phase.

• Dissolution: Dissolve 10.0 g of crude 2-Aminoheptan-1-ol in 50 mL of absolute ethanol in a 250 mL round-bottom flask.

• Acidification: Place the flask in an ice bath (0–5 °C). Slowly add a stoichiometric equivalent of anhydrous HCl in diethyl ether (e.g., 2.0 M solution) dropwise under vigorous stirring.

  • In-Process Control (IPC): Monitor the pH of the solution. Stop addition when the pH reaches 3.0–4.0 to ensure complete protonation without inducing excessive acid-catalyzed degradation.

• Crystallization: Remove the ice bath and allow the solution to warm to room temperature. Slowly add 50 mL of cold diethyl ether (anti-solvent) until the solution becomes slightly turbid. Seed crystals can be added at this stage if available.

• Harvesting: Cool the mixture to 4 °C for 12 hours to maximize yield. Filter the resulting white crystalline precipitate under vacuum and wash with 20 mL of cold diethyl ether.

• Validation: Dry the crystals in a vacuum oven at 40 °C to a constant weight. Verify the success of the purification by measuring the melting point and confirming purity via HPLC.

Protocol B: Enantiomeric Resolution via L-(+)-Tartaric Acid

Adapted from standard Pasteurian resolution techniques for vicinal amino alcohols[3][4].

• Salt Formation: Dissolve 13.1 g (100 mmol) of racemic 2-Aminoheptan-1-ol in 100 mL of methanol. In a separate flask, dissolve 7.5 g (50 mmol, 0.5 equiv) of L-(+)-tartaric acid in 50 mL of methanol.

  • Causality: Using 0.5 equivalents of the resolving agent (the "half-equivalent method") maximizes the thermodynamic driving force for the precipitation of the less soluble diastereomeric salt while leaving the other enantiomer as a free base in solution.

• Heating and Mixing: Heat both solutions to 50 °C. Add the tartaric acid solution to the amino alcohol solution dropwise.

• Fractional Crystallization: Allow the mixture to cool to room temperature at a controlled rate of 5 °C/hour.

  • Causality: A slow cooling rate is critical to prevent the kinetic trapping of the undesired diastereomer in the crystal lattice (solid solution formation)[3].

• Isolation: Filter the precipitated diastereomeric salt.

  • IPC: Check the diastereomeric excess (de) of a small sample via chiral HPLC. If de < 95%, recrystallize the salt from a 9:1 Methanol/Water mixture.

• Free Base Regeneration: To recover the enantiopure 2-Aminoheptan-1-ol, suspend the pure tartrate salt in 50 mL of water. Add 2.0 M NaOH until the pH is > 12. Extract the aqueous layer with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure[4].

Process Workflow

Below is the logical decision tree for selecting the appropriate crystallization pathway based on specific project requirements.

Workflow for the purification and chiral resolution of 2-Aminoheptan-1-ol via salt crystallization.

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: 2-Aminoheptan-1-ol Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center for the synthesis of 2-aminoheptan-1-ol (also known as 2-amino-1-heptanol). This guide is engineered for researchers, process chemists, and drug development professionals who require high-purity aliphatic amino alcohols for downstream pharmaceutical applications.

Rather than a generic overview, this guide provides a deep-dive diagnostic framework. It deconstructs the two primary synthetic routes—reductive amination of 1-hydroxy-2-heptanone and the reduction of 2-aminoheptanoic acid—and addresses the specific mechanistic bottlenecks that lead to impurities.

Process Workflow & Impurity Branch Points

The following logic diagram maps the two primary synthetic pathways and highlights the exact stages where critical impurities are generated.

Synthetic pathways to 2-aminoheptan-1-ol and common impurity branch points.

Diagnostic Troubleshooting & FAQs

Q1: Why am I observing secondary and tertiary amine impurities during the reductive amination of 1-hydroxy-2-heptanone?

Causality: In reductive amination, the target primary amine (2-aminoheptan-1-ol) is significantly more nucleophilic than the bulk ammonia source used to form the initial imine. If the reducing agent acts too slowly, or if the ketone is not fully consumed by the ammonia source, the newly formed primary amine will attack unreacted 1-hydroxy-2-heptanone. This forms a secondary imine that is subsequently reduced to a secondary amine impurity[1]. Validated Solution:

• Ammonia Overload: Use a 5- to 10-fold molar excess of your ammonia source (e.g., NH4​NO3​ or NH4​OAc ) to kinetically outcompete the primary amine product[2].

• Chemoselective Reduction: Transition from NaBH4​ to sodium cyanoborohydride ( NaBH3​CN ) or sodium triacetoxyborohydride ( NaBH(OAc)3​ ). At a strictly controlled pH of 4.0–5.0, NaBH3​CN selectively reduces the protonated iminium ion without reducing the carbonyl group of the ketone, allowing the imine formation to reach equilibrium before irreversible reduction occurs[1][3].

Q2: How do I eliminate stubborn boron-amine complexes after reducing 2-aminoheptanoic acid with NaBH4​/I2​ ?

Causality: The NaBH4​/I2​ system generates borane ( BH3​ ) in situ, which is highly effective at reducing carboxylic acids to alcohols[4]. However, borane is a strong Lewis acid, and the resulting 2-aminoheptan-1-ol is a Lewis base. They spontaneously form a highly stable boron-amine complex that easily survives standard aqueous extraction, leading to artificially low yields, poor NMR resolution, and downstream catalytic poisoning[4][5]. Validated Solution: A rigorous complex-cleavage step is non-negotiable. After quenching the reaction with methanol to destroy excess hydride, you must acidify the mixture to pH < 2 (using 1M HCl or methanolic HCl) and reflux it for 30–60 minutes. This thermal acidic treatment hydrolyzes the B-N bond. Only after this step can you safely basify the solution to extract the free amine[5].

Q3: What causes enantiomeric degradation (racemization) during the synthesis of chiral (S)-2-aminoheptan-1-ol?

Causality: Racemization at the alpha-carbon typically occurs via deprotonation (in the amino acid precursor) or enolization (in the ketone precursor) under harsh, prolonged basic conditions or excessive heat. Validated Solution: When starting from enantiopure (S)-2-aminoheptanoic acid, the NaBH4​/I2​ reduction system is strongly recommended over LiAlH4​ . The NaBH4​/I2​ system proceeds under exceptionally mild conditions that do not abstract the alpha-proton, thereby preserving >99% enantiomeric excess (ee)[5]. If utilizing the reductive amination route, maintain the pH strictly below 6.0 to prevent base-catalyzed enolization of the alpha-hydroxy ketone.

Quantitative Data: Impurity Profiling & Analytical Specifications

To ensure the integrity of your synthesis, implement the following analytical benchmarks. These parameters are designed to detect the specific mechanistic failures outlined above.

Impurity	Analytical Method	Relative Retention Time (RRT)	Acceptable Limit	Primary Causality
Secondary Amine (Over-alkylation)	GC-MS (FID)	1.45	< 1.0%	Insufficient NH3​ excess; premature reduction.
Boron-Amine Complex	11 B NMR / LC-MS	N/A (Broad peak)	< 0.1%	Incomplete acidic hydrolysis during workup.
1-Hydroxy-2-heptanone (SM)	HPLC (UV 210 nm)	0.85	< 0.5%	Incomplete reductive amination.
(R)-2-Aminoheptan-1-ol	Chiral HPLC	1.10 (vs S-isomer)	< 0.5%	Base-catalyzed racemization.
2-Aminoheptanoic Acid (SM)	LC-MS	0.60	< 0.5%	Insufficient generation of BH3​ in situ.

Step-by-Step Methodology

Protocol: Optimized Reduction of 2-Aminoheptanoic Acid with Boron-Complex Cleavage

Self-Validating System: This protocol incorporates visual gas evolution checks and pH gating to ensure complete conversion and quantitative complex cleavage.

Materials Required:

• 2-Aminoheptanoic acid (1.0 eq)

• Sodium borohydride ( NaBH4​ ) (2.5 eq)

• Iodine ( I2​ ) (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 2M Hydrochloric Acid (HCl)

• 2M Sodium Hydroxide (NaOH)

Execution Steps:

• System Activation (In Situ Borane Generation):

  • Suspend 2-aminoheptanoic acid and NaBH4​ in anhydrous THF under an inert argon atmosphere.

  • Causality Check: Cool the flask to 0°C. Slowly add a solution of I2​ in THF dropwise. You must observe vigorous hydrogen gas evolution and the immediate fading of the iodine color. This visual cue validates the in situ generation of the active BH3​ -THF complex[4][5].

• Reduction Phase:

  • Once I2​ addition is complete and gas evolution subsides, heat the reaction mixture to reflux (approx. 65°C) for 12–16 hours.

  • In-Process Control (IPC): Monitor by LC-MS until the starting material mass is entirely consumed.

• Quenching & Complex Cleavage (Critical Step):

  • Cool the reaction to 0°C. Carefully add MeOH dropwise until gas evolution ceases (this destroys unreacted borane).

  • Add 2M HCl until the pH reaches < 2.

  • Causality Check: Reflux the acidified mixture for 45 minutes. This thermal acidic treatment is mandatory; it breaks the stable Lewis acid-base boron-amine complex[5].

• Isolation & Purification:

  • Concentrate the mixture in vacuo to remove THF and MeOH.

  • Cool the aqueous residue to 0°C and basify with 2M NaOH to pH > 10.

  • Extract the free amine with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield high-purity 2-aminoheptan-1-ol.

References

• Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases (Supporting Information)
• A Convenient Reduction of Amino Acids and Their Derivatives Source: The Vespiary / Journal of Organic Chemistry URL
• New Organic Synthetic Methods Using the NaBH4/I2 System Source: ResearchGate URL
• Reductive Amination, and How It Works Source: Master Organic Chemistry URL
• Amine synthesis by reductive amination (reductive alkylation)

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. thevespiary.org [thevespiary.org]

Technical Support Center: Improving the Yield of 2-Aminoheptan-1-ol Synthesis

Welcome to the technical support center for the synthesis of 2-Aminoheptan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable chiral building block. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you optimize your reaction conditions, improve yields, and ensure the highest purity of your final product.

Troubleshooting Guide: From Low Yields to Impurity Headaches

This section addresses specific, practical issues you may face in the lab. We diagnose the probable causes and provide actionable, step-by-step solutions grounded in established chemical principles.

Problem 1: Low Overall Yield in the Reduction Step

You are performing a reduction of a 2-aminoheptanoic acid derivative or a corresponding α-amino ketone and observing a significantly lower yield than expected.

Q: My reduction of the starting material is inefficient, resulting in a poor yield of 2-Aminoheptan-1-ol. What are the common causes and how can I fix this?

A: Low yields in the reduction of amino acid derivatives to amino alcohols are a frequent challenge. The root cause often lies in the choice of reducing agent, reaction conditions, or the stability of the starting material.

Causality & Solution Pathway:

• Inappropriate Reducing Agent: Standard sodium borohydride (NaBH₄) is generally ineffective at reducing carboxylic acids.[1] While powerful, lithium aluminum hydride (LiAlH₄) can be aggressive and difficult to handle on a large scale.

  • Solution: A highly effective and safer alternative is the NaBH₄/I₂ system, which readily reduces both N-protected and unprotected amino acids.[1] Another robust method involves activating the carboxylic acid with 1,1'-carbonyldiimidazole (CDI) before reduction with NaBH₄, a one-pot procedure that provides good to excellent yields.[2]

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reagent stoichiometry or deactivation of the reducing agent.

  • Solution: Ensure all reagents are fresh and solvents are anhydrous, especially when using hydrides like LiAlH₄. Increase the stoichiometry of the reducing agent incrementally (e.g., from 2.0 to 2.5 equivalents) and monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

• Side Reactions: For α-amino ketone precursors, over-reduction or competing side reactions can lower the yield of the desired amino alcohol.

  • Solution: Optimize the reaction temperature. Lower temperatures (e.g., -78 °C to 0 °C) often increase selectivity and minimize byproducts.[4]

The following workflow illustrates a decision-making process for troubleshooting low yields in the reduction step.

Caption: Troubleshooting workflow for low reduction yield.

Problem 2: Poor Diastereoselectivity in Chiral Synthesis

When synthesizing a specific stereoisomer of 2-Aminoheptan-1-ol, you obtain a mixture of diastereomers, complicating purification and reducing the yield of the target molecule.

Q: My synthesis produces both syn and anti diastereomers of 2-Aminoheptan-1-ol. How can I control the stereochemical outcome?

A: Controlling diastereoselectivity is paramount in chiral synthesis. The relative stereochemistry of the amino and hydroxyl groups is determined by the synthetic route, particularly the reduction of a ketone precursor. The choice of reducing agent and conditions is critical.[3]

Causality & Solution Pathway:

• Non-Selective Reducing Agent: A simple reducing agent may not have inherent facial selectivity for the carbonyl group, leading to a mixture of products.

  • Chelation-Controlled Reduction (for syn product): To favor the syn isomer, use a reducing agent in combination with a bidentate Lewis acid that can form a six-membered ring intermediate with the substrate. This locks the conformation, forcing a hydride attack from the less hindered face.[3]

  • Non-Chelating Conditions (for anti product): To favor the anti isomer, use a bulky, non-chelating reducing agent. The steric hindrance of the reducing agent itself will direct the hydride attack to the opposite face of the largest substituent.[3]

Table 1: Selecting a Reduction Strategy for Diastereocontrol

Desired Diastereomer	Strategy	Example Reagents	Rationale
syn	Chelation Control	Diethylmethoxyborane (Et₂BOMe) followed by NaBH₄	The Lewis acidic boron chelates with the amine and carbonyl, creating a rigid intermediate that directs the hydride attack.[3]
anti	Steric Control	L-Selectride® or K-Selectride®	These bulky trialkylborohydrides approach from the face opposite the largest substituent, leading to the anti product.[3]

Problem 3: Difficulties in Product Isolation and Purification

The crude product is an oil that is difficult to handle, or standard column chromatography results in poor separation and product loss.

Q: I'm struggling to purify my crude 2-Aminoheptan-1-ol. It's an oil, and silica gel chromatography is giving me smearing and low recovery. What should I do?

A: Amino alcohols are often polar, basic, and can be hygroscopic, making them challenging to purify. Their basicity causes strong interaction with the acidic silica gel, leading to tailing and decomposition.

Causality & Solution Pathway:

• Interaction with Silica Gel: The primary amine group (-NH₂) is basic and binds strongly to the acidic silanol (Si-OH) groups on the surface of standard silica gel.

  • Solution 1: Basic-Treated Silica: Neutralize the silica gel by preparing a slurry with a small amount of a tertiary amine, like triethylamine (~1-2% v/v), in your eluent system before packing the column. This deactivates the acidic sites and improves elution.

  • Solution 2: Alumina Chromatography: Consider using basic or neutral alumina as the stationary phase, which is more compatible with basic compounds.

• High Polarity and Water Solubility: The high polarity of the amino alcohol can make extraction from aqueous workups inefficient.

  • Solution: Salt Formation and Crystallization: A highly effective method for purifying amino alcohols is to convert the product into a salt.[5] React the crude amino alcohol in a suitable solvent (e.g., ethanol, isopropanol) with an acid like hydrochloric acid or oxalic acid. The resulting salt is often a stable, crystalline solid that can be easily purified by recrystallization. The pure free base can then be regenerated by treatment with a base and extraction. This method is excellent for removing both organic and inorganic impurities.[5]

• Non-Volatile Impurities: If the impurities are non-volatile residues or salts.

  • Solution: Fractional Distillation: For liquid amino alcohols, fractional distillation under reduced pressure is a powerful purification technique.[6] It effectively separates the product from impurities with different boiling points.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-Aminoheptan-1-ol?

A1: Several reliable synthetic routes exist, typically starting from either a chiral amino acid or a ketone precursor.

• From an Amino Acid: The most direct route is the reduction of L- or D-2-aminoheptanoic acid or its ester derivatives. This method preserves the stereochemistry of the starting material.[2][7]

• From an Epoxide: A chiral epoxide can be opened regioselectively with an amine nucleophile (aminolysis). This Sₙ2 reaction proceeds with an inversion of configuration.[8]

• Biocatalytic Routes: Enzymes like amino alcohol dehydrogenases can convert a corresponding keto alcohol into the desired amino alcohol with high enantioselectivity.[9] This approach offers mild reaction conditions and excellent stereocontrol.[10]

The general workflow for synthesis via an amino acid is shown below.

Caption: General synthetic workflow from an amino acid.

Q2: My final product is contaminated with water. How can I effectively remove it?

A2: Amino alcohols are often hygroscopic and can retain water.

• For Trace Amounts: Drying the organic extract over a suitable desiccant like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) is standard. For very stubborn cases, molecular sieves (3Å or 4Å) can be used.[6]

• For Significant Amounts: If a significant amount of water is present, azeotropic distillation can be employed. Dissolving the product in a solvent that forms a low-boiling azeotrope with water (e.g., toluene) and then distilling will effectively remove the water.[6]

Q3: How can I resolve a racemic mixture of 2-Aminoheptan-1-ol?

A3: If you have synthesized a racemic mixture, classical resolution is a common method to separate the enantiomers. This involves reacting the racemic amino alcohol with a chiral resolving agent, such as an enantiomerically pure acid. This reaction forms a pair of diastereomeric salts, which have different physical properties (e.g., solubility) and can be separated by fractional crystallization. A patent describes the use of N-tosyl-leucine as an effective resolving agent for 1-amino-alkan-2-ols, including 1-aminoheptan-2-ol (a structural isomer, but the principle is identical).[11][12] After separation, the desired enantiomer of the amino alcohol is recovered by treating the purified salt with a base.

References

• 2-Aminoheptan-1-ol . (n.d.). PubChem. Retrieved March 10, 2026, from [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals . Molecules, 18(10), 12003-12046. MDPI. Retrieved March 10, 2026, from [Link]

• Pifferi, G., & Vecchietti, V. (1999). Process for the purification of an aminoalcohol. U.S. Patent No. 5,866,719. Google Patents.

• Reddy, K. L., et al. (2007). One pot synthesis of amino acid derived chiral disubstituted morpholines and 1,4-oxazepanes via tandem aziridine/epoxide ring opening sequences . Organic & Biomolecular Chemistry, 5(21), 3536-3542. RSC Publishing. Retrieved March 10, 2026, from [Link]

• Devocelle, M., et al. (2001). Method for splitting 1-amino-alkan-2-ol compounds. U.S. Patent No. 6,316,671. Google Patents.
• Devocelle, M., et al. (1998). Method for splitting 1-amino-alkan-2-ol compounds. World Intellectual Property Organization Patent No. WO1998023559A1. Google Patents.

• Nájera, C., & Sansano, J. M. (2016). One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters . Beilstein Journal of Organic Chemistry, 12, 979-986. Beilstein Journals. Retrieved March 10, 2026, from [Link]

• Reduction of amino acids to corresponding amino alcohols . (2019). Chemistry Stack Exchange. Retrieved March 10, 2026, from [Link]

• Hwang, S. H., et al. (2008). A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity . The Open Organic Chemistry Journal, 2, 107-109. Bentham Open. Retrieved March 10, 2026, from [Link]

• Amino alcohol dehydrogenase converts keto alcohol to amino alcohol and amino alcohol to keto alcohol. (2002). U.S. Patent No. 6,432,688. Google Patents.

• Brown, J. (n.d.). Chapter 12 Solutions to Problems - Amines and Heterocycles . NC State University Libraries. Retrieved March 10, 2026, from [Link]

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• 2. benthamopen.com [benthamopen.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BJOC - One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters [beilstein-journals.org]
• 5. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. US6432688B1 - Amino alcohol dehydrogenase converts keto alcohol to amino alcohol and amino alcohol to keto alcohol - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. US6316671B1 - Method for splitting 1-amino-alkan-2-ol compounds - Google Patents [patents.google.com]
• 12. WO1998023559A1 - Method for splitting 1-amino-alkan-2-ol compounds - Google Patents [patents.google.com]

How to remove unreacted starting materials from 2-Aminoheptan-1-ol

Welcome to the technical support guide for the purification of 2-Aminoheptan-1-ol. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into removing unreacted starting materials and other common impurities. We will move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

Understanding the Challenge: Common Impurities

A frequent and efficient method for synthesizing 2-Aminoheptan-1-ol is the reduction of the corresponding amino acid, 2-aminoheptanoic acid, using a powerful reducing agent such as Lithium Aluminum Hydride (LiAlH₄).[1] While effective, this route presents a specific set of purification challenges.

The primary impurities you are likely to encounter are:

• Unreacted Starting Material: 2-aminoheptanoic acid.

• Reagent Byproducts: Aluminum salts (from the LiAlH₄ workup).

• Side-Reaction Products: Minor impurities from potential side reactions.

The key to a successful purification lies in exploiting the differences in the physicochemical properties of your target compound and these impurities.

Table 1: Physicochemical Properties of Target Compound and Key Impurity

Property	2-Aminoheptan-1-ol (Product)	2-Aminoheptanoic Acid (Starting Material)	Rationale for Separation
Molecular Formula	C₇H₁₇NO	C₇H₁₅NO₂	-
Molecular Weight	131.22 g/mol [2]	145.20 g/mol [3]	-
Functional Groups	Primary Amine (-NH₂), Primary Alcohol (-OH)	Primary Amine (-NH₂), Carboxylic Acid (-COOH)	The acidic -COOH group is the primary handle for separation.
Acidity/Basicity	Basic (due to -NH₂)	Amphoteric (Acidic -COOH, Basic -NH₂)	Can be selectively protonated or deprotonated.
pKa (Predicted)	~10.7 (of amino group)¹	~2.55 (of carboxyl group)[4]	Significant pKa difference allows for selective protonation/deprotonation.
Melting Point	N/A (Likely a low-melting solid or oil)	~280 °C (decomposes)[5]	High melting point of the starting material means it will be a solid contaminant.
Boiling Point	~142-144 °C (at 760 mmHg)²	N/A (Decomposes)	Distillation can separate the product from non-volatile impurities.
Solubility	Soluble in organic solvents and water.	Soluble in water, sparingly soluble in non-polar organic solvents.[4]	Solubility changes dramatically upon salt formation.

¹Value is for the closely related compound 2-aminoheptane and serves as an estimate for the basicity of the amino group.[6] ²Value is for the closely related compound 2-aminoheptane and serves as an estimate. Vacuum distillation at a lower temperature is recommended.[7][8]

Purification Strategy Workflow

The overall purification strategy involves a multi-step process designed to remove specific classes of impurities at each stage. The logical flow is crucial for achieving high purity.

Caption: A multi-step workflow for purifying 2-Aminoheptan-1-ol.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete. What is the very first thing I should do to work it up?

A: The first and most critical step is to safely quench the excess Lithium Aluminum Hydride (LiAlH₄). This process is highly exothermic and liberates hydrogen gas. The "Fieser Workup" is a widely trusted and controlled method.[9] It involves the slow, sequential addition of water, followed by aqueous sodium hydroxide, and then more water. This procedure is designed to precipitate the aluminum byproducts as granular, easily filterable solids, avoiding the formation of a problematic gelatinous precipitate.

Q2: What is the most effective way to remove the unreacted 2-aminoheptanoic acid?

A: Acid-base extraction is the method of choice.[7][10] Your product, 2-Aminoheptan-1-ol, is basic due to its amino group. The starting material is amphoteric but, crucially, possesses an acidic carboxylic acid group. By washing your crude organic solution with a mild aqueous base like sodium bicarbonate (NaHCO₃), you can selectively deprotonate the carboxylic acid of the starting material, forming a water-soluble carboxylate salt. This salt will partition into the aqueous layer, leaving your neutral (at this pH) product in the organic layer.

Q3: I performed an extraction, but my final product is still not pure. What should I do next?

A: If impurities persist after extraction, they are likely neutral and structurally similar to your product. At this stage, you have two primary options:

• Vacuum Distillation: Since the product is a high-boiling liquid/low-melting solid, distillation under reduced pressure is ideal to prevent decomposition.[9] This will separate your product from any non-volatile or significantly higher-boiling impurities.

• Column Chromatography: This is the best method for removing impurities with similar boiling points but different polarities.[11] Given the polar amine and alcohol groups on your product, it will interact strongly with standard silica gel. Special precautions are necessary to ensure good separation and recovery.

Q4: My 2-Aminoheptan-1-ol is sticking to the silica gel column and I'm getting very low recovery. Why is this happening?

A: This is a classic problem when purifying amines on silica gel.[6] Silica gel is acidic due to surface silanol (Si-OH) groups. The basic amino group of your product is protonated by these acidic sites, causing it to bind very strongly and sometimes irreversibly to the column. This leads to significant peak tailing on TLC and poor recovery from column chromatography. The solution is to neutralize the silica gel by adding a small amount of a volatile base, like triethylamine (Et₃N, ~1-2%), to your eluent system.[6]

Troubleshooting Guide

Problem	Likely Cause(s)	Recommended Solution(s)
A thick, gelatinous white precipitate forms during the LiAlH₄ quench, making filtration impossible.	The quench was performed incorrectly, likely by adding acid or too much water too quickly.	The Fieser workup (see Protocol 1) is designed to prevent this by forming granular aluminum oxides. If you already have the gel, you can try adding a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate) and stirring vigorously for several hours. The tartrate can chelate the aluminum and break up the emulsion.[9]
After acid-base extraction, my desired product is not in the organic layer.	The pH of the aqueous wash was too acidic. If you used a strong acid wash (e.g., HCl) instead of a basic wash, your product's amino group would be protonated (forming -NH₃⁺), making it a water-soluble salt.	Ensure you are using a basic wash (e.g., NaHCO₃) to remove the acidic starting material. To recover your product from the acidic aqueous layer, basify it with NaOH until the pH is >12, then re-extract with an organic solvent like ethyl acetate or dichloromethane.
My compound streaks badly on a silica TLC plate, even with polar solvents.	Strong acid-base interaction between the basic amine and the acidic silica gel surface.	Prepare your developing solvent with 1-2% triethylamine (Et₃N) or a few drops of ammonium hydroxide. This will neutralize the acidic sites on the silica and result in a well-defined spot.
The product co-elutes with an impurity during column chromatography.	The eluent polarity is not optimized, or the impurity is very closely related.	1. Optimize Eluent: Run a gradient elution, starting with a less polar solvent and gradually increasing the polarity (e.g., start with 100% ethyl acetate and slowly add methanol).2. Modify Stationary Phase: Switch to a different stationary phase. Neutral alumina is an excellent alternative for purifying basic compounds.[12]

Detailed Experimental Protocols

Protocol 1: Post-LiAlH₄ Reaction Workup (Fieser Method)

This protocol assumes a reaction was run with X grams of LiAlH₄ in a solvent like anhydrous THF or diethyl ether.

• Cooling: After the reaction is complete, cool the reaction vessel to 0 °C in an ice-water bath.

• Quenching - Step 1 (Water): With vigorous stirring, slowly and dropwise add X mL of deionized water. Hydrogen gas will evolve. Ensure the addition rate is slow enough to control the effervescence.

• Quenching - Step 2 (Base): Slowly and dropwise add X mL of 15% (w/v) aqueous sodium hydroxide (NaOH) solution. The mixture will begin to form a white precipitate.

• Quenching - Step 3 (Water): Slowly and dropwise add 3X mL of deionized water.

• Granulation: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for at least 1 hour. A white, granular solid should form, which is much easier to filter than the gelatinous alternative.

• Filtration: Filter the slurry through a pad of Celite® or diatomaceous earth. Wash the filter cake thoroughly with several portions of the reaction solvent (e.g., diethyl ether or ethyl acetate) to recover all the product.

• Concentration: Combine the filtrate and washes. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product, which can then be taken to the next purification step.[9]

Protocol 2: Purification via Acid-Base Extraction

This protocol is designed to remove unreacted 2-aminoheptanoic acid from the crude product.

Caption: Selective removal of acidic starting material via basic wash.

• Dissolution: Dissolve the crude product from Protocol 1 in a suitable organic solvent (e.g., ethyl acetate, 10-20 mL per gram of crude material). Transfer this solution to a separatory funnel.

• First Wash: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel. Stopper the funnel, invert, and vent frequently to release any pressure buildup. Shake vigorously for 1-2 minutes.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer and set it aside.

• Second Wash: Repeat the wash process (steps 2-3) with a fresh portion of saturated NaHCO₃ solution to ensure complete removal of the acidic starting material.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to remove any residual water from the organic layer.

• Drying and Concentration: Drain the organic layer into a clean flask. Dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter to remove the drying agent, and concentrate the solvent under reduced pressure to yield the purified 2-Aminoheptan-1-ol.[10]

Protocol 3: Flash Column Chromatography

Use this protocol for final polishing if neutral impurities remain.

• TLC Analysis: First, analyze your material by TLC to determine an appropriate solvent system. Test various ratios of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). Crucially, add ~1-2% triethylamine (Et₃N) to the solvent mixture to prevent streaking. A good system will give your product an Rf value of ~0.3.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent you plan to use (containing 1% Et₃N). Pack the column with this slurry.

• Sample Loading: Dissolve your sample in a minimal amount of the eluent and load it carefully onto the top of the silica bed.

• Elution: Begin eluting with your chosen solvent system. You can run the column isocratically (with one solvent mixture) or using a gradient (gradually increasing the polarity) to improve separation.

• Fraction Collection: Collect fractions and analyze them by TLC to identify which ones contain your pure product.

• Concentration: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure. Note that Et₃N has a boiling point of 89.5 °C, so it can be removed with the solvent on a rotary evaporator, possibly with gentle heating.

References

• BuyersGuideChem. (n.d.). 2-Aminoheptanoic acid | C7H15NO2. Retrieved from [Link]

• PubChem. (n.d.). 2-Aminoheptanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (2S)-2-aminoheptanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• ChemWhat. (n.d.). (S)-(+)-2-AMINOHEPTANE CAS#: 44745-29-1. Retrieved from [Link]

• PubChem. (n.d.). 2-Aminoheptan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Stenutz. (n.d.). 2-aminoheptane. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• University of Cambridge. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-1-butanol. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles... Retrieved from [Link]

• University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]

• ResearchGate. (2014, September 30). Can anyone suggest the best method for lithium aluminium hydride work up? Retrieved from [Link]

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• 3. 2-Aminoheptanoic acid | C7H15NO2 | CID 227939 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. 3-Aminoheptan-2-ol | Benchchem [benchchem.com]

Technical Support Center: Chiral Separation of Amino Alcohols

Welcome to the technical support center for the chiral separation of amino alcohol enantiomers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments. Amino alcohols are foundational components in many pharmaceutical compounds, and ensuring their enantiomeric purity is a critical step mandated by regulatory agencies.[1]

However, their separation is often challenging due to high polarity, weak UV absorption, and the subtle structural differences between enantiomers.[2] This guide is designed to provide both foundational knowledge and advanced troubleshooting tactics to empower you in your analytical endeavors.

Part 1: Troubleshooting Guide

This section addresses the most common issues encountered during the chiral separation of amino alcohols in a direct question-and-answer format.

Q1: I am not seeing any separation of my amino alcohol enantiomers (Rs = 0). What are the primary causes and how can I fix this?

A1: Observing a single, unresolved peak is a common starting point in method development. The issue almost always lies with a suboptimal choice of Chiral Stationary Phase (CSP) or mobile phase composition.

Core Causality: Chiral recognition requires a precise three-point interaction between the analyte and the CSP. If the chosen system doesn't facilitate this interaction, no separation will occur.

Troubleshooting Workflow:

• Verify CSP Selection: This is the most critical factor.[3] Not all CSPs are effective for all compounds. For amino alcohols, polysaccharide-based (e.g., amylose or cellulose derivatives) and macrocyclic glycopeptide-based columns are often the most successful.[3][4][5] If your current column is of a different type, consult the manufacturer's literature for its applicability to polar, basic compounds like amino alcohols.

• Optimize Mobile Phase: The mobile phase directly influences the interaction between the analyte and the CSP.

  • Normal Phase (NP): This is the most common mode for amino alcohol separation. The ratio of a non-polar solvent (e.g., hexane) to a polar modifier (e.g., ethanol, isopropanol) is crucial. Small changes can have a dramatic effect on resolution.[3]

    • Action: Systematically vary the percentage of the alcohol modifier (e.g., 5%, 10%, 15%, 20%). Lowering the alcohol content generally increases retention and may improve resolution.

  • Additives: For basic amino alcohols, acidic silanols on the silica support can cause peak tailing and poor resolution. Adding a small amount of a basic modifier, like 0.1% diethylamine (DEA), to the mobile phase can neutralize these sites and significantly improve chromatography.[3] Conversely, sometimes an acidic additive like trifluoroacetic acid (TFA) can enhance separation.[3][6]

  • Change Elution Mode: If NP fails, consider other modes if your CSP is compatible. Reversed-phase (RP) or polar organic modes can sometimes provide the necessary selectivity.

• Consider Derivatization: If the above steps fail, derivatizing the amino alcohol is a powerful alternative.[3] This involves reacting the analyte with a chiral or achiral reagent to create diastereomers or to enhance its interaction with the CSP.[2][7] This can also be essential if your analyte lacks a UV chromophore for detection.[1]

Q2: My enantiomer peaks are resolved, but they are broad and tailing severely. What's causing this and how can I improve peak shape?

A2: Poor peak shape is typically caused by undesirable secondary interactions between the analyte and the stationary phase, or by issues with the sample solvent or column health.

Core Causality: The basic amino group of amino alcohols can interact strongly with residual acidic silanol groups on the silica surface of the CSP, leading to peak tailing.[3]

Troubleshooting Steps:

Problem	Probable Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary Ionic Interactions: The basic amino group is interacting with acidic silanols on the silica support.[3] 2. Column Overload: Injecting too much sample mass. 3. Solvent Mismatch: Sample is dissolved in a solvent much stronger than the mobile phase.	1. Add a Competing Base: Add a basic modifier like 0.1% diethylamine (DEA) or triethylamine (TEA) to the mobile phase to block the active silanol sites.[3] 2. Reduce Sample Load: Decrease the injection volume or dilute the sample. 3. Match Sample Solvent: Dissolve the sample in the initial mobile phase whenever possible.
Peak Fronting	1. Column Overload: A very high concentration of the sample was injected.	1. Dilute the Sample: Reduce the sample concentration significantly.
Split Peaks	1. Column Inlet Contamination: Particulates from the sample or system have blocked the inlet frit. 2. Column Void: A void has formed at the head of the column.	1. Flush the Column: Disconnect the column and flush it in the reverse direction with a strong solvent. If this fails, replace the inlet frit. 2. Replace the Column: A column void is generally irreversible.

Q3: My retention times and resolution are shifting from one run to the next. Why is my method not reproducible?

A3: Irreproducibility in chiral chromatography is a frustrating issue often linked to the high sensitivity of these separations to minor changes in the system.

Core Causality: Chiral stationary phases require meticulous equilibration, and the mobile phase composition, especially additives and trace water content in normal phase, must be precisely controlled.

Troubleshooting Workflow Diagram:

Caption: A step-by-step guide to troubleshooting irreproducible results in chiral HPLC.

Key Considerations:

• Mobile Phase Preparation: Always prepare mobile phases fresh daily.[3] Trace amounts of water in normal phase solvents can drastically alter the stationary phase surface and impact reproducibility.[3]

• Column Equilibration: Chiral columns often require significantly longer equilibration times (20-30 column volumes) than standard achiral columns to achieve a stable baseline and consistent retention.[3]

• Additive "Memory" Effect: If you switch between methods using different additives (e.g., acidic to basic), the previous additive can remain strongly adsorbed to the CSP, affecting subsequent analyses for a long time.[3][8][9] A dedicated column for specific additive types is highly recommended.

Part 2: Frequently Asked Questions (FAQs)

Q1: How do I select the best Chiral Stationary Phase (CSP) for my amino alcohol?

A1: CSP selection is the most critical decision in method development. While there is no universal CSP, certain classes are known to be highly effective for amino alcohols. The best approach is to screen a few recommended columns.

CSP Selection Guide for Amino Alcohols:

CSP Class	Chiral Selector Example	Common Trade Names	Strengths for Amino Alcohols
Polysaccharide-Based	Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralpak® IA/IB/IC, Chiralcel® OD/OJ	Broad applicability, highly successful for a wide range of compounds including amino alcohols.[3][10] The most popular and versatile class.[5]
Macrocyclic Glycopeptide	Teicoplanin, Vancomycin	Astec® CHIROBIOTIC T, V	Excellent for polar and ionizable compounds like underivatized amino acids and amino alcohols. Compatible with aqueous mobile phases.
Crown Ether-Based	(+)-(18-Crown-6)-tetracarboxylic acid	ChiroSil® RCA(+), SCA(-)	Specifically designed for primary amines and amino acids, forming inclusion complexes.[11][12]
Pirkle-Type (Brush-Type)	N-(3,5-Dinitrobenzoyl)-phenylglycine	Phenylglycine, Whelk-O®	Relies on π-π interactions, hydrogen bonding, and dipole-dipole interactions. Effective for derivatized amino alcohols.[13]

Screening Strategy: Start with a modern, immobilized polysaccharide column (e.g., Chiralpak IA or IC). If unsuccessful, screen a macrocyclic glycopeptide column (e.g., CHIROBIOTIC T).

Q2: What is the role of temperature in chiral separations?

A2: Temperature is a powerful but often overlooked parameter for optimizing selectivity. Changing the column temperature alters the thermodynamics of the analyte-CSP interaction.

• Impact: Lowering the temperature often increases resolution, but this is not a universal rule.[2]

• Selectivity Changes: In some cases, changing the temperature can even reverse the enantiomeric elution order.[5]

• Recommendation: Always use a column thermostat for reproducibility. If you are struggling to achieve baseline resolution, screen a range of temperatures (e.g., 10°C, 25°C, 40°C) to see how it impacts selectivity (α) and resolution (Rs).

Q3: When should I choose to derivatize my amino alcohol?

A3: Derivatization is a valuable strategy when direct analysis fails or is suboptimal. Consider derivatization under these circumstances:

• Poor/No Resolution: After screening appropriate CSPs and mobile phases, derivatization can introduce new interaction sites (like aromatic rings for π-π stacking) that enhance chiral recognition.[3]

• Poor Detection: Amino alcohols often lack a strong UV chromophore.[1][2] Derivatizing with an agent like NBD-F or FMOC-Cl attaches a highly UV-active or fluorescent tag, dramatically improving sensitivity.

• Use of Achiral Columns: By reacting the racemic amino alcohol with a single enantiomer of a chiral derivatizing agent (e.g., Marfey's reagent), you form diastereomers. These diastereomers have different physical properties and can be separated on a standard, non-chiral C18 column.[2][7]

Part 3: Experimental Protocol

Protocol: Chiral Separation of Propranolol via Normal Phase HPLC

This protocol provides a robust starting point for the separation of propranolol, a common β-blocker amino alcohol, using a polysaccharide-based CSP.

1. Materials & Equipment:

• HPLC system with UV detector

• Chiral Stationary Phase: Immobilized amylose tris(3,5-dimethylphenylcarbamate) column (e.g., Chiralpak® IA), 250 x 4.6 mm, 5 µm

• Solvents: HPLC-grade n-Hexane, Ethanol (EtOH)

• Additive: Diethylamine (DEA)

• Sample: Racemic Propranolol standard (1 mg/mL in mobile phase)

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / Ethanol / DEA (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

• Detection: UV at 290 nm

3. Procedure:

• Mobile Phase Preparation: Carefully prepare 1 L of the mobile phase. In a 1 L volumetric flask, add 100 mL of Ethanol and 1 mL of DEA to approximately 800 mL of n-Hexane. Mix thoroughly and bring to volume with n-Hexane. Degas the solution for 15 minutes using sonication or vacuum degassing.

• System Equilibration: Install the chiral column. Flush the system with the mobile phase at 1.0 mL/min for at least 45-60 minutes, or until a stable, noise-free baseline is achieved. Chiral columns require extensive equilibration.[3]

• Sample Injection: Inject 10 µL of the propranolol standard solution.

• Data Acquisition: Acquire data for approximately 15-20 minutes, or until both enantiomer peaks have eluted.

4. Optimization & Self-Validation:

• Poor Resolution: If resolution is insufficient, decrease the percentage of ethanol in the mobile phase in small increments (e.g., to 8% or 5%). This will increase retention and often improves separation.

• Peak Tailing: If peaks are tailing, ensure the DEA concentration is correct. The amine additive is critical for good peak shape with basic analytes.[3]

• System Suitability: A valid separation should have a resolution (Rs) of > 1.5 between the two enantiomer peaks. The tailing factor for each peak should be between 0.9 and 1.5.

References

• Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride - AKJournals. Available from: [Link]

• HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents | Journal of Chromatographic Science | Oxford Academic. Available from: [Link]

• Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column | Request PDF - ResearchGate. Available from: [Link]

• Chiral HPLC and SFC Columns - Columnex LLC. Available from: [Link]

• Effect of acid or base additive in the mobile phase on enantiomer separation of amino alcohols using polysaccharide derived chiral columns - Korea Science. Available from: [Link]

• CHIRAL STATIONARY PHASES - HPLC. Available from: [Link]

• Playing with Selectivity for Optimal Chiral Separation - LCGC International. Available from: [Link]

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases | Request PDF - ResearchGate. Available from: [Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides - MDPI. Available from: [Link]

• Chiral separation of amino acids in the mobile phase 1 ( A, B ) and in... - ResearchGate. Available from: [Link]

• Trouble with chiral separations - May 20 2020 - Chromatography Today. Available from: [Link]

• Agilent Chiral Chromatograph Training Guide. Available from: [Link]

• (PDF) Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid - ResearchGate. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Effect of acid or base additive in the mobile phase on enantiomer separation of amino alcohols using polysaccharide derived chiral columns -Analytical Science and Technology | Korea Science [koreascience.kr]
• 7. akjournals.com [akjournals.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
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• 12. researchgate.net [researchgate.net]
• 13. hplc.eu [hplc.eu]

Technical Support Center: Troubleshooting Low Enantiomeric Excess in 2-Aminoheptan-1-ol Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of achieving high enantiomeric excess (e.e.) in the synthesis of 2-Aminoheptan-1-ol. This document is structured to help you diagnose and resolve issues systematically, from initial reaction setup to final analysis.

Section 1: Initial Diagnosis & First Principles

This section addresses the most common and fundamental reasons for low enantioselectivity. Before delving into complex parameter optimization, it is crucial to ensure the basics of your experimental setup are sound.

Q1: My enantiomeric excess is significantly lower than reported values. Where should I begin troubleshooting?

A1: When facing unexpectedly low e.e., a systematic verification of your core experimental parameters is the most efficient starting point.[1] Often, the issue lies in foundational aspects of the setup rather than the complexity of the catalytic cycle.

Initial Verification Checklist:

• Reagent & Substrate Purity: Confirm the purity of your starting materials, especially the precursor to 2-Aminoheptan-1-ol (e.g., 2-aminoheptan-1-one or a related substrate). Impurities can act as inhibitors or competing substrates, poisoning the catalyst.[1][2]

• Catalyst Integrity & Handling: Verify the source, age, and storage conditions of your chiral catalyst or ligand.[1] Many catalysts, particularly organometallic complexes, are sensitive to air and moisture. Consider running a control reaction with a benchmark substrate known to give high e.e. with your catalyst to confirm its activity.[1]

• Solvent Quality: Ensure the solvent is of an appropriate grade (e.g., anhydrous) and free from contaminants. Water is a common culprit that can deactivate many catalyst systems.[1][2]

• Inert Atmosphere: Confirm that the reaction was conducted under a strictly inert atmosphere (Nitrogen or Argon) if using air- or moisture-sensitive reagents.

• Concentration & Stoichiometry: Double-check all calculations for reagent and catalyst concentrations. In some systems, substrate concentration can influence enantioselectivity due to factors like catalyst aggregation.[1]

Section 2: Optimizing the Asymmetric Reaction

If the foundational checks do not reveal the issue, the next step is to investigate the reaction parameters that directly influence the stereochemical outcome. The synthesis of chiral 2-Aminoheptan-1-ol often involves the asymmetric reduction of a corresponding ketone or a related transformation where the stereocenter is set.

Q2: How does reaction temperature impact the enantiomeric excess, and what is the best way to optimize it?

A2: Temperature is one of the most critical parameters governing enantioselectivity.[3] Generally, lower reaction temperatures lead to higher enantiomeric excess.[3][4] This is because the selectivity arises from the difference in the activation energies (ΔΔG‡) for the formation of the two enantiomers. Lowering the temperature makes the reaction more sensitive to this small energy difference, thus favoring the lower-energy transition state.[3]

However, this is not a universal rule. Some reactions exhibit complex temperature dependencies or even an inversion of selectivity at different temperatures.[5][6]

Protocol for Temperature Screening:

• Establish a Baseline: Run the reaction at the literature-reported temperature or at room temperature (20-25°C) to get a baseline e.e. value.

• Systematic Cooling: Screen a series of lower temperatures (e.g., 0°C, -20°C, -40°C, -78°C).

• Monitor Conversion: Be aware that lowering the temperature will also decrease the reaction rate. You may need to extend the reaction time to achieve acceptable conversion.

• Data Analysis: Plot enantiomeric excess (%) vs. Temperature (°C) to identify the optimal range.

Temperature (°C)	Enantiomeric Excess (%) (Hypothetical)	Reaction Time (h)
25	75	4
0	88	12
-20	94	24
-40	97	48

Q3: My catalyst and temperature are optimized, but the e.e. is still low. Could the solvent be the problem?

A3: Absolutely. The solvent plays a profound role in asymmetric catalysis by stabilizing or destabilizing the diastereomeric transition states.[1][3] The polarity, coordinating ability, and even the viscosity of the solvent can influence the catalyst-substrate complex and alter the stereochemical outcome.[7][8]

Key Solvent Considerations:

• Polarity: In some reactions, enantiomeric yield has been found to be inversely proportional to the dielectric constant of the solvent.[9] Nonpolar solvents like toluene or hexane may favor a more organized transition state.

• Coordinating Ability: Coordinating solvents (e.g., THF, MeCN) can sometimes compete with the substrate for binding to the metal center of a catalyst, potentially reducing enantioselectivity.

• Protic vs. Aprotic: Protic solvents (e.g., alcohols) can interfere with many catalysts through hydrogen bonding or reaction.

It is highly recommended to perform a solvent screen with a range of solvents covering different properties.

Solvent	Dielectric Constant (approx.)	Typical Effect on E.E. (System Dependent)
Toluene	2.4	Often provides high e.e. in many reductions.
Dichloromethane (DCM)	9.1	Common choice, but results can vary.
Tetrahydrofuran (THF)	7.6	Coordinating; can be beneficial or detrimental.
Acetonitrile (MeCN)	37.5	Polar, coordinating; often lowers e.e.
n-Hexane	1.9	Very nonpolar; can improve selectivity.

Section 3: Post-Reaction Issues: Work-up, Purification, and Racemization

Achieving high e.e. in the crude reaction mixture is only half the battle. The product can lose stereochemical purity during subsequent handling.

Q4: Is it possible that my purification method is lowering the enantiomeric excess of my 2-Aminoheptan-1-ol?

A4: Yes, this is a critical and often overlooked issue. The purification process itself can lead to racemization or the preferential loss of one enantiomer.

Potential Purification Pitfalls:

• Chromatography on Silica Gel: Standard silica gel is acidic and can potentially cause racemization of basic compounds like amino alcohols, especially with prolonged exposure. If chromatography is necessary, consider:

  • Deactivating the silica gel with a base (e.g., triethylamine in the eluent).

  • Using a different stationary phase like alumina (basic or neutral).

  • Minimizing the time the compound spends on the column.

• Distillation: High temperatures during distillation can provide enough energy to cause racemization in some thermally labile chiral compounds.

• Acid/Base Extraction: Extreme pH conditions during aqueous work-up could potentially lead to racemization of certain amino alcohols, although this is less common for simple saturated structures like 2-Aminoheptan-1-ol.[10][11]

Q5: Could my final, purified product be racemizing upon storage?

A5: While 1,2-amino alcohols are generally stereochemically robust, racemization can occur under certain conditions, particularly if trace amounts of acidic or basic impurities remain from the work-up.[10][12] Catalytic racemization of amino alcohols over metal catalysts has also been documented, highlighting that certain contaminants could pose a risk.[10]

Recommendations for Storage:

• Store the purified product in a clean, tightly sealed vial.

• Store at low temperatures (e.g., in a refrigerator or freezer).

• Ensure the product is free from residual acid, base, or metal catalysts.

Section 4: Analytical Method Verification

An inaccurate e.e. measurement can send you on a fruitless search for a problem in your synthesis. It is vital to ensure your analytical method is robust and reliable. The most common method for determining the e.e. of chiral amino alcohols is Chiral High-Performance Liquid Chromatography (HPLC).

Q6: I am not getting good separation of my enantiomers on my chiral HPLC column. How can I troubleshoot my method?

A6: Poor resolution in chiral HPLC is a common problem. Since 2-Aminoheptan-1-ol lacks a strong UV chromophore, analysis can be challenging.[13][14]

Troubleshooting Workflow for Chiral HPLC Method:

Caption: Troubleshooting workflow for chiral HPLC analysis.

Detailed Steps:

• Select the Right Column (CSP): For primary amino alcohols, crown ether-based CSPs (e.g., CROWNPAK®) or cyclodextrin-based columns are often effective for direct separation.[13]

• Optimize the Mobile Phase:

  • Normal Phase: A mixture of hexane and an alcohol modifier (e.g., isopropanol) is a common starting point.

  • Additives: For basic analytes like amino alcohols, adding a small amount of a basic modifier like diethylamine (DEA) to the mobile phase can significantly improve peak shape.[15]

  • Reversed Phase/Polar Organic: An acidic aqueous mobile phase (e.g., perchloric acid solution at pH 2.0) is often used with crown ether columns.[13]

• Optimize Temperature: Lowering the column temperature often increases resolution by enhancing the differential interaction between the enantiomers and the CSP.[15]

• Consider Derivatization: If direct analysis fails, derivatize the amino alcohol with a chiral derivatizing agent (e.g., Marfey's reagent) to form diastereomers. These can then be easily separated on a standard achiral C18 column.[13][14][15] This also introduces a strong chromophore, making UV detection straightforward.

References

• Röllig, R., Paul, C. E., Duquesne, K., Kara, S., & Alphand, V. (2022). Exploring the Temperature Effect on Enantioselectivity of a Baeyer-Villiger Biooxidation by the 2,5-DKCMO Module: The SLM Approach. ChemBioChem, 23(15). Available from: [Link]

• Corless, V. (2017). Insights into temperature controlled enantioselectivity in asymmetric catalysis. Royal Society of Chemistry. Retrieved from [Link]

• Tsai, C. E., et al. (2009). Effect of temperature on the enantioselectivity of basic analytes using CE with sulfated beta-cyclodextrins. Electrophoresis, 30(20), 3624-31. Available from: [Link]

• Jana, S., & Toste, F. D. (2012). Solvent effects in homogeneous asymmetric catalysis. Chemical Society Reviews, 41(15), 5176-5186. Available from: [Link]

• Li, G., et al. (2020). Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate. Organic Chemistry Frontiers, 7(1), 113-119. Available from: [Link]

• García-García, P., et al. (2020). Application of Biobased Solvents in Asymmetric Catalysis. Molecules, 25(21), 5135. Available from: [Link]

• Martínez-Rípodas, R., et al. (2021). Understanding and quantifying the impact of solute-solvent van der Waals interactions on the selectivity of asymmetric catalytic transformations. Chemical Science, 12(12), 4386-4397. Available from: [Link]

• Chen, Y-K., et al. (2003). Asymmetric reduction of aminoketones with borane and chiral oxazaborolidine catalyst. Tetrahedron: Asymmetry, 14(10), 1385-1392. Available from: [Link]

• Wang, Y., et al. (2023). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. ACS Omega, 8(23), 20901–20909. Available from: [Link]

• Dyson, P. J., & Jessop, P. G. (2016). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. Catalysis Science & Technology, 6(10), 3313-3329. Available from: [Link]

• Ogi, M., et al. (2019). Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold. ACS Central Science, 5(7), 1198–1205. Available from: [Link]

• Zhang, Z., et al. (2014). Racemization of chiral amino alcohols: Catalyst selection and characterization. Catalysis Communications, 57, 123-127. Available from: [Link]

• Lee, J., et al. (2021). Enantioselective extraction of unprotected amino acids coupled with racemization. Nature Communications, 12(1), 1-8. Available from: [Link]

• Zhang, X. (2004). Asymmetric reductive amination of ketones. U.S. Patent No. US20040147762A1.

• Reddy, M. V. R., et al. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry, 66(12), 4287–4291. Available from: [Link]

• Noyori, R., et al. (2000). Asymmetric Hydrogenation of Amino Ketones Using Chiral RuCl2(diphophine)(1,2-diamine) Complexes. Organic Letters, 2(14), 2061–2064. Available from: [Link]

• Mutha, V., et al. (2019). Direct Catalytic N-Alkylation of α-Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. Angewandte Chemie International Edition, 58(42), 15079-15083. Available from: [Link]

• Reddy, M. V. R., et al. (2000). Novel methods of resolving racemic diols and amino alcohols. Tetrahedron Letters, 41(34), 6285-6289. Available from: [Link]

• Zhang, W., et al. (2023). Cobalt-Catalyzed Efficient Asymmetric Hydrogenation of α-Primary Amino Ketones. JACS Au, 3(11), 3058–3066. Available from: [Link]

• Wang, J., et al. (2011). Catalytic Asymmetric Synthesis of Chiral γ-Amino Ketones via Umpolung Reactions of Imines. Journal of the American Chemical Society, 133(39), 15304–15307. Available from: [Link]

• University of Liverpool. (n.d.). Asymmetric reactions_synthesis. Retrieved from [Link]

• Wang, X., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 801991. Available from: [Link]

• Westlake University. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• University of the West Indies. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Wang, K., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(40), 11029-11051. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14475067, 2-Aminoheptan-1-ol. Retrieved from [Link]

• McDonald, R. I., et al. (2015). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. ACS Catalysis, 5(11), 6541–6564. Available from: [Link]

• Dublin University. (n.d.). Asymmetric synthesis. Retrieved from [Link]

• Szczęsna, A., et al. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate-Enzyme Intermediate. International Journal of Molecular Sciences, 23(13), 7434. Available from: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• ResearchGate. (2016). Can anyone suggest me the chiral column for the resolution of racemic 2-amino-1-butanol?. Retrieved from [Link]

• Devocelle, M., & Brack, A. (1998). Method for splitting 1-amino-alkan-2-ol compounds. WIPO Patent No. WO1998023559A1.

• Hussain, S., et al. (2015). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. Journal of the Chilean Chemical Society, 60(1), 2821-2824. Available from: [Link]

• ChemInform. (2010). ChemInform Abstract: Synthesis of Enantiomerically Pure 2-Heteroaromatic-Substituted 1,2-Amino Alcohols from Chiral tert-Butanesulfinyl Aldimines. ChemInform, 41(49). Available from: [Link]

• González-López, M., et al. (2016). One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters. Beilstein Journal of Organic Chemistry, 12, 976–981. Available from: [Link]

• Planchestainer, M., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. Organic Process Research & Development, 26(4), 1184–1193. Available from: [Link]

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Technical Support Center: Degradation Pathways of 2-Aminoheptan-1-ol

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation of 2-Aminoheptan-1-ol. This guide provides in-depth, experience-based answers and troubleshooting protocols to address common challenges encountered during experimental work. As 2-Aminoheptan-1-ol is not extensively characterized in public literature, this guide focuses on empowering you to elucidate its degradation pathways using fundamental principles of chemistry and drug metabolism.

Frequently Asked Questions (FAQs)

Q1: What are the most probable metabolic and chemical degradation pathways for 2-Aminoheptan-1-ol?

A1: Based on its structure—a primary alcohol and a primary amine on an aliphatic chain—we can predict several high-probability degradation routes. These pathways are common for molecules with similar functional groups.

• Phase I Metabolism (Functionalization):

  • Alcohol Oxidation: The primary alcohol (-CH2OH) is a prime target for alcohol dehydrogenases (ADHs) and other oxidases. This is a two-step oxidation, first to 2-aminoheptanal (an aldehyde), and subsequently to 2-aminoheptanoic acid (a carboxylic acid).[1][2] The latter is often a major metabolic product for primary alcohols.

  • Amine Oxidation & Deamination: The primary amine (-NH2) can be targeted by monoamine oxidases (MAOs) or other amine oxidases.[3][4] This oxidative deamination would replace the amine with a ketone, yielding 1-hydroxyheptan-2-one. While MAOs typically prefer aromatic or specific biogenic amines, broader-specificity amine oxidases exist.[5]

• Phase II Metabolism (Conjugation):

  • If the parent compound or its Phase I metabolites are not readily excreted, the body employs conjugation reactions to increase water solubility.[6][7][8] For 2-Aminoheptan-1-ol, this could involve:

    • Glucuronidation: An endogenous glucuronic acid molecule is attached to the primary alcohol via UDP-glucuronosyltransferases (UGTs). This is one of the most common conjugation pathways.[9]

    • Sulfation: A sulfonate group is added to the alcohol by sulfotransferases (SULTs).

    • N-Acetylation: The primary amine can be acetylated by N-acetyltransferases (NATs).

• Abiotic (Chemical) Degradation:

  • Oxidation: In the presence of strong oxidizing agents or reactive oxygen species in a chemical matrix, both the alcohol and amine groups can be oxidized.

  • pH and Temperature Instability: Extreme pH or high temperatures can promote various non-enzymatic reactions, though the simple aliphatic structure of 2-Aminoheptan-1-ol suggests it is likely stable under typical physiological conditions. Stability testing is crucial to confirm this.[10][11]

Below is a diagram illustrating these predicted pathways.

Caption: Predicted Phase I and Phase II metabolic pathways for 2-Aminoheptan-1-ol.

Q2: What analytical techniques are best for identifying and quantifying these potential degradation products?

A2: Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is the gold standard for this type of investigation.[12][13]

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC): These techniques are essential for separating the parent compound from its various degradation products in a complex mixture (e.g., plasma, microsomal incubation, or a forced degradation sample). The separation is based on the different physicochemical properties of the molecules.

• High-Resolution Mass Spectrometry (HRMS): Instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap provide highly accurate mass measurements (<5 ppm error).[13][14] This allows you to determine the elemental composition of your parent drug and any unknown peaks, which is the first and most critical step in identification.[15]

• Tandem Mass Spectrometry (MS/MS or MS²): This technique involves isolating an ion of interest (like a potential metabolite) and fragmenting it. The resulting fragmentation pattern provides structural information that helps confirm the identity of the molecule.[14]

For a researcher starting an investigation, a non-targeted screening approach using LC-HRMS is highly recommended to detect all possible degradation products.[14]

Q3: What are the expected masses of the primary predicted metabolites of 2-Aminoheptan-1-ol?

A3: Having a target list of exact masses is crucial for processing high-resolution mass spectrometry data. The table below summarizes the key predicted metabolites and their expected monoisotopic masses when detected as protonated ions ([M+H]⁺), which is common in electrospray ionization (ESI) positive mode.

Compound Name	Chemical Formula	Biotransformation	Monoisotopic Mass (Da)	Expected [M+H]⁺ Ion (m/z)
2-Aminoheptan-1-ol (Parent)	C₇H₁₇NO	-	131.1310	132.1383
2-Aminoheptanal	C₇H₁₅NO	Oxidation (-2H)	129.1154	130.1226
2-Aminoheptanoic Acid	C₇H₁₅NO₂	Oxidation (+O, -2H)	145.1103	146.1175
1-Hydroxyheptan-2-one	C₇H₁₄O₂	Deamination (+O, -NH₃)	130.0994	131.1067
N-Acetyl-2-aminoheptan-1-ol	C₉H₁₉NO₂	N-Acetylation (+C₂H₂O)	173.1416	174.1489
O-Glucuronide Conjugate	C₁₃H₂₅NO₇	Glucuronidation (+C₆H₈O₆)	307.1631	308.1704
O-Sulfate Conjugate	C₇H₁₇NO₄S	Sulfation (+SO₃)	211.0878	212.0951

Troubleshooting Guides

Problem 1: I see new, unknown peaks in my HPLC-MS chromatogram after incubating my compound. How do I confidently identify them?

Solution: This is a classic metabolite identification challenge. A systematic workflow is required to move from an unknown peak to a confirmed structure.

Step-by-Step Protocol for Unknown Peak Identification:

• Confirm it's Not a Ghost Peak: First, ensure the peak is not an artifact. Inject a blank solvent sample. If the peak is present in the blank, it may be a "ghost peak" originating from the mobile phase, system contamination, or sample carryover.[16][17][18]

• Extract Accurate Mass and Propose Elemental Formula:

  • Using your HRMS data, determine the accurate mass-to-charge ratio (m/z) of the unknown peak.

  • Use the instrument's software to predict possible elemental compositions based on this accurate mass.[15] Your software will provide a list of potential formulas ranked by mass error (typically <5 ppm).

  • Compare these formulas to the parent compound's formula (C₇H₁₇NO). A valid metabolite should have a logical chemical transformation from the parent (e.g., addition of an oxygen, loss of two hydrogens). Refer to the table in FAQ Q3.

• Perform Tandem MS (MS/MS) for Structural Clues:

  • Acquire an MS/MS spectrum of the unknown peak's parent ion.

  • Acquire an MS/MS spectrum of your 2-Aminoheptan-1-ol standard under the same conditions.

  • Compare the fragmentation patterns. A metabolite will often share some key fragment ions with the parent drug. For example, the loss of the heptyl side chain might be a common fragment. A change in the mass of a fragment can pinpoint the location of the modification.

• Analyze Isotope Patterns: If your compound contained specific isotopes (e.g., Chlorine, Bromine) or if you use stable isotope-labeled (e.g., ¹³C, ²H) parent compound, the isotope pattern in the unknown peak can definitively link it to the parent drug.

• Final Confirmation (If Necessary): For absolute certainty, especially for regulatory submissions, the "gold standard" is to synthesize the proposed metabolite and show that its retention time and MS/MS spectrum match your unknown peak identically.

Caption: Workflow for the identification of an unknown peak in an LC-MS analysis.

Problem 2: My compound is disappearing even in my control samples. How can I determine if it's due to non-enzymatic (chemical) degradation?

Solution: This indicates abiotic instability. It's critical to identify the cause to ensure the integrity of your biological experiments. A forced degradation study with proper controls is the best approach.

Experimental Protocol for Stability Testing:

• Objective: To determine the intrinsic stability of 2-Aminoheptan-1-ol under various abiotic stress conditions. This follows principles outlined in regulatory guidelines.[10][19][20]

• Materials:

  • 2-Aminoheptan-1-ol stock solution (e.g., in methanol or DMSO).

  • Buffers: pH 3 (e.g., 0.1 M HCl), pH 7 (e.g., Phosphate Buffer), pH 9 (e.g., Borate Buffer).

  • Oxidizing Agent: 3% Hydrogen Peroxide (H₂O₂).

  • Water bath or incubator set to 50°C.

  • Photostability chamber or a light source.

  • Control samples wrapped in aluminum foil.

• Procedure:

  • Prepare separate solutions of 2-Aminoheptan-1-ol in each condition (pH 3, 7, 9, water with H₂O₂, and a water-only control).

  • Hydrolytic Stability: Incubate the pH 3, 7, and 9 solutions at 50°C.

  • Oxidative Stability: Incubate the H₂O₂ solution at room temperature.

  • Photostability: Expose a solution in a clear vial to light, alongside a foil-wrapped (dark) control.

  • Thermal Stability: Use the foil-wrapped control from the photostability experiment, kept at room temperature, as the baseline thermal control.

• Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each condition, neutralize if necessary, and analyze by HPLC-UV or LC-MS.

  • Quantify the remaining percentage of the parent compound against the T=0 sample. A significant loss (>10-15%) in any condition indicates instability.

• Interpretation:

  • Loss at pH 3 or 9: Indicates acid or base-catalyzed hydrolysis.

  • Loss in H₂O₂: Indicates oxidative liability.

  • Loss in light vs. dark: Indicates photosensitivity.

  • By comparing the degradation products formed here to those in your enzymatic assays, you can distinguish between chemical and metabolic pathways.

Problem 3: I suspect enzymatic degradation is occurring, but I don't know which enzyme family is responsible. How can I narrow it down?

Solution: Using selective chemical inhibitors is a powerful and widely used technique to probe the involvement of specific enzyme families.[][22][23]

Experimental Protocol for Reaction Phenotyping with Inhibitors:

• Objective: To identify the major enzyme families (e.g., CYPs, MAOs) responsible for the metabolism of 2-Aminoheptan-1-ol.

• Setup: Use a relevant biological matrix, such as human liver microsomes (for CYPs and UGTs) or mitochondria (for MAOs).

• Procedure:

  • Set up multiple incubation reactions. Each reaction will contain the biological matrix, cofactors (e.g., NADPH for CYPs), and 2-Aminoheptan-1-ol.

  • Control Group: No inhibitor added.

  • Test Groups: To separate reactions, add a specific inhibitor at a concentration known to be effective.

    • To inhibit MAO-A: Use Clorgyline.

    • To inhibit MAO-B: Use Deprenyl (Selegiline).[3]

    • To inhibit broad Cytochrome P450s (CYPs): Use 1-Aminobenzotriazole (1-ABT).

    • To inhibit UGTs: Use Alamethicin (to permeabilize the membrane) followed by a UGT inhibitor if a conjugate is suspected.

  • Incubate all samples for a set time (e.g., 60 minutes).

  • Stop the reaction (e.g., by adding cold acetonitrile) and analyze the samples by LC-MS.

• Analysis and Interpretation:

  • Compare the amount of parent compound remaining (or metabolite formed) in the inhibitor-treated samples versus the control.

  • If Clorgyline significantly reduces degradation, MAO-A is likely involved.

  • If Deprenyl significantly reduces degradation, MAO-B is likely involved.

  • If 1-ABT significantly reduces degradation, one or more CYP enzymes are likely involved.

  • A significant reduction in degradation in the presence of an inhibitor provides strong evidence for the involvement of that enzyme or enzyme family.[24]

References

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• High-Resolution Mass Spectrometry in Metabolite Identification. ResearchGate. Available at: [Link]

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• How to Identify Ghost Peaks in U/HPLC. Phenomenex. Available at: [Link]

• Microbial metabolism of amino alcohols. Metabolism of ethanolamine and 1-aminopropan-2-ol in species of Erwinia and the roles of amino alcohol kinase and amino alcohol o-phosphate phospho-lyase in aldehyde formation. PubMed. Available at: [Link]

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• Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration (FDA). Available at: [Link]

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• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Springer Link. Available at: [Link]

• Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. PubMed Central. Available at: [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. Available at: [Link]

• Microbial metabolism of amino alcohols. Metabolism of ethanolamine and 1-aminopropan-2-ol in species of Erwinia and the roles of. SciSpace. Available at: [Link]

• Disclosing the Power of Enzyme Inhibition: From Basic Biology to Therapeutic Innovation. Research and Reviews: Drug Delivery. Available at: [Link]

• Microbial metabolism of amino alcohols. Aminoacetone metabolism via 1-aminopropan-2-ol in Pseudomonas sp. N.C.I.B. 8858. SciSpace. Available at: [Link]

• Microbial metabolism of amino alcohols. Biosynthetic utilization of ethanolamine for lipid synthesis by bacteria. Biochemical Journal. Available at: [Link]

• (PDF) Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. ResearchGate. Available at: [Link]

• Causes and Measures for Addressing Ghost Peaks in Reversed Phase HPLC Analysis. Shimadzu. Available at: [Link]

• Investigation of Extraneous Peak in Chromatography. Pharma Beginners. Available at: [Link]

• Oxidation of Primary Alcohols to Carboxylic Acids: A Guide to Current Common Practice. Springer Link. Available at: [Link]

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• 4. Monoamine oxidase - Wikipedia [en.wikipedia.org]
• 5. Substrate selectivity of monoamine oxidase A, monoamine oxidase B, diamine oxidase, and semicarbazide-sensitive amine oxidase in COS-1 expression systems - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Advanced Purification Strategies for Diastereomeric Impurities

Welcome to the Diastereomer Resolution Hub. Separating diastereomers is a notorious bottleneck in drug development and synthetic chemistry. Unlike enantiomers, diastereomers possess distinct physicochemical properties, but these differences are often so minute that standard purification methods fail.

As a Senior Application Scientist, I have designed this support center to help you troubleshoot and optimize your workflows. We will focus heavily on the causality behind these methods—because understanding why a technique works is the key to fixing it when it fails.

Decision Matrix: Selecting Your Purification Strategy

Before diving into laboratory protocols, you must select the correct thermodynamic or kinetic pathway for your separation. Use the decision tree below to determine whether your compound is best suited for chromatographic or crystallization-based purification.

Caption: Logical decision tree for selecting a diastereomeric purification strategy based on scale.

Module A: Chromatographic Separations (SFC & Prep-HPLC)

The Causality of Chromatographic Resolution

Diastereomers have identical molecular weights and connectivities, meaning their hydrodynamic volumes are nearly identical. Traditional Reversed-Phase (RP) HPLC relies heavily on hydrophobic partitioning, which often fails to recognize subtle 3D spatial differences.

Supercritical Fluid Chromatography (SFC) is fundamentally superior for most diastereomer separations. Supercritical CO₂ possesses low viscosity and high diffusivity, allowing analytes to interact more frequently with the stationary phase per unit time without generating excessive backpressure[1]. Because the bulk fluid is non-polar, selectivity is highly tunable via polar modifiers (e.g., Methanol, Ethanol) that form targeted hydrogen bonds with the analytes. In fact, a 2 demonstrated that gradient non-chiral SFC yields significantly higher success rates for separating diastereomers than traditional non-chiral HPLC[2].

Self-Validating Protocol: SFC Method Development

• Column Screening: Begin with a diverse panel of orthogonal stationary phases (e.g., Diol, Ethyl Pyridine, and a chiral phase like Amylose-tris).

• Modifier Gradient: Run a rapid screening gradient (5% to 50% Methanol with 0.1% DEA for bases or TFA for acids) over 5 minutes.

• Validation Check: Calculate the resolution ( Rs​ ). Self-Validation: If Rs​<1.5 , do not proceed to preparative scale. Switch the modifier to Ethanol or Isopropanol to alter the hydrogen-bonding dynamics and re-screen.

• Scale-Up: Once Rs​≥1.5 is achieved, transfer to a preparative column with identical chemistry, maintaining the same linear velocity.

Troubleshooting & FAQs (Chromatography)

Q: My diastereomers co-elute on a standard C18 Prep-HPLC column. What is the mechanistic fix? A: C18 relies purely on dispersive hydrophobic interactions. To resolve diastereomers, you need orthogonal interactions (dipole-dipole, π−π , or steric). Switch to a Phenyl-Hexyl column to exploit π−π interactions, or transition to SFC. If you must use HPLC, modifying the organic phase from Acetonitrile to Methanol can sometimes induce enough of a selectivity change to separate the peaks, as seen in3[3].

Q: I am experiencing severe pressure spikes during Prep-SFC injection. How do I resolve this? A: Pressure spikes often result from sample precipitation at the injection valve. Supercritical CO₂ is non-polar; if your sample is dissolved in 100% DMSO and injected into a low-modifier CO₂ stream, it will crash out. Fix: Dissolve your sample directly in the mobile phase modifier (e.g., Methanol) and ensure the injection volume does not exceed the solubility limit under operating pressures.

Module B: Diastereomeric Salt Resolution & Fractional Crystallization

The Causality of Thermodynamic Resolution

When a mixture of isomers interacts with an enantiopure chiral resolving agent, it forms a pair of diastereomeric salts. Because these salts are distinct chemical entities, they possess different lattice energies and solubility product constants ( Ksp​ ). By carefully controlling the temperature and solvent composition, we manipulate the relative supersaturation, driving the selective nucleation and crystal growth of the less soluble salt[4]. This thermodynamic approach relies on multicomponent phase diagrams to identify the optimal temperature pairs and "purity line" for resolution[5].

Caption: Step-by-step experimental workflow for diastereomeric salt resolution and purification.

Self-Validating Protocol: Diastereomeric Salt Screening

• Equimolar Addition: In a vial array, combine the diastereomeric mixture with various resolving agents (e.g., L-tartaric acid, D-camphorsulfonic acid) at a 1:1 molar ratio.

• Dissolution: Add a screening solvent (e.g., Ethanol, Acetone, or Water) and heat to T1​ (e.g., 50°C) until fully dissolved.

• Controlled Cooling: Cool at a controlled rate (e.g., 0.5°C/min) to T2​ (e.g., 20°C) to generate relative supersaturation[4].

• Validation Check: Isolate the crystals and analyze the mother liquor via HPLC. Self-Validation: If the mother liquor is not enriched in the opposite diastereomer, the resolution failed (likely due to co-crystallization). Do not proceed to scale-up.

• Free-Basing: Treat the pure salt with aqueous base or acid to recover the purified diastereomer.

Troubleshooting & FAQs (Crystallization)

Q: My salt precipitates as an oil instead of a crystal (Oiling Out). How do I induce crystallization? A: Liquid-liquid phase separation (oiling out) occurs when the supersaturation is too high, and the solute's melting point is lower than the crystallization temperature. Mechanistic Fix: Lower the initial concentration to reduce supersaturation, switch to a solvent that provides a shallower solubility curve, or introduce seed crystals of the desired salt at a temperature just above the oiling-out boundary.

Q: The diastereomeric excess (d.e.) of my isolated crystals is only 70%. How do I reach >99%? A: A low d.e. indicates either co-precipitation of the more soluble salt due to rapid cooling (kinetic entrapment) or the formation of a solid solution. Fix: Perform a recrystallization of the isolated solid using a shallower cooling profile. If the d.e. does not improve after recrystallization, you have likely formed a solid solution and must screen for a different resolving agent.

Quantitative Comparison of Purification Strategies

Use the following quantitative benchmarks to evaluate which system best fits your project's constraints:

Purification Strategy	Typical Scale	Typical Resolution ( Rs​ )	Solvent Consumption (L/kg)	Typical Yield (%)	Best Application
Preparative SFC	10 mg – 100 g	1.5 – 3.0	5 – 10 (mostly CO₂)	85 – 95%	Lipophilic compounds, rapid prep
Preparative HPLC	10 mg – 100 g	1.0 – 2.5	50 – 150	80 – 90%	Highly polar/aqueous compounds
Fractional Crystallization	100 g – >1000 kg	>3.0 (Thermodynamic)	10 – 30	40 – 60% (per crop)	Bulk scale, ionizable compounds

References

• Source: PubMed (nih.gov)
• Source: chromatographyonline.
• Source: CrystEngComm (rsc.org)
• Source: Crystal Growth & Design (acs.org)
• Source: PubMed (nih.gov)

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparative chromatographic purification of diastereomers of silybin and their quantification in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) [pubs.rsc.org]

How to control stereoselectivity in amino alcohol synthesis

Welcome to the Stereoselective Amino Alcohol Synthesis Support Center . As a Senior Application Scientist, I have designed this technical guide to help you troubleshoot, optimize, and execute the synthesis of chiral 1,2-amino alcohols. These motifs are critical pharmacophores in drug discovery, and controlling their absolute and relative stereochemistry requires a deep understanding of catalytic mechanisms, transition states, and reaction kinetics.

This guide bypasses generic advice to focus on the causality behind experimental choices, providing self-validating protocols for two highly effective methodologies: the classical Sharpless Asymmetric Aminohydroxylation (AA) and the cutting-edge Electrocatalytic Radical Cross-Coupling .

Section 1: Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless AA remains one of the most powerful methods for the direct, syn-selective conversion of alkenes into vicinal amino alcohols. Stereocontrol is governed by the chiral pocket formed by cinchona alkaloid-derived ligands (e.g., (DHQD)₂PHAL) bound to an active osmium(VIII) core[1].

Troubleshooting & FAQs

Q: I am observing poor regioselectivity (a mixture of α-amino-β-hydroxy and α-hydroxy-β-amino isomers). How can I control this? A: Regioselectivity in the AA reaction is dictated by the electronic nature of the alkene and the steric bulk of the nitrogen source. If you are using a standard sulfonamide (like Chloramine-T) and observing poor selectivity on an unsymmetrical alkene, switch to a bulkier carbamate (e.g., tert-butyl carbamate). The larger steric profile of the resulting N-chloro carbamate forces the imido-osmium intermediate to attack the less sterically hindered carbon, highly favoring a single regioisomer.

Q: My isolated yield is dropping, and LC-MS shows the presence of diols and α,α-di-carbamoyl-β-ketoester byproducts. What is going wrong? A: This is a classic over-oxidation issue caused by prolonged reaction times and sluggish hydrolysis of the osmate ester intermediate. As documented in byproduct analyses of the AA reaction [2], if the primary β-hydroxy-α-amino ester is not rapidly released from the metal complex, the active Os(VIII) species will oxidize the newly formed hydroxyl group into a ketone, which subsequently undergoes unwanted side reactions. Fix: Strictly monitor the reaction via TLC. Do not leave the reaction stirring overnight. Quench immediately with a large excess of sodium sulfite (Na₂SO₃) the moment the alkene is consumed to rapidly reduce Os(VIII) to inert Os(VI).

Caption: Workflow and mechanism of Sharpless Asymmetric Aminohydroxylation.

Protocol 1: Self-Validating Sharpless AA of Cinnamates

• Catalyst Maturation: To a 100 mL round-bottom flask, add (DHQD)₂PHAL (0.04 equiv) and K₂OsO₂(OH)₄ (0.04 equiv) in a 1:1 mixture of n-PrOH and H₂O. Stir at room temperature.

  • Self-Validation: Wait until the suspension dissolves and the solution turns a distinct pale green . This optical change confirms the successful coordination of the chiral ligand to the osmium core.

• Active Species Generation: Add tert-butyl carbamate (3.0 equiv) and NaOH (3.0 equiv). Cool the mixture to 10 °C. Add freshly prepared tert-butyl hypochlorite (3.0 equiv) dropwise.

  • Causality: The hypochlorite generates the N-chloro carbamate sodium salt in situ, which oxidizes the Os(VI) to the active imido-Os(VIII) species.

• Cycloaddition: Add the cinnamate substrate (1.0 equiv). Stir for exactly 1 hour at 10 °C.

  • Self-Validation: The reaction color will shift from green to green-yellow , indicating continuous turnover of the catalytic cycle.

• Quench & Hydrolysis: Add solid Na₂SO₃ (excess) and stir vigorously for 10 minutes.

  • Causality: This instantly halts over-oxidation by reducing the osmium and forces the hydrolysis of the osmate ester, releasing the free amino alcohol.

• Workup: Extract with EtOAc, wash with 5% K₂CO₃, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate for chromatography.

Section 2: Electrocatalytic Radical Cross-Coupling

Traditional polar bond retrosynthetic analyses for amino alcohols require tedious protecting group manipulations. A modern, streamlined alternative utilizes electrocatalytic decarboxylative cross-coupling of serine-derived chiral carboxylic acids [3].

Troubleshooting & FAQs

Q: My electrocatalytic coupling is stalling at 30% conversion. Is the catalyst dying? A: Stalling in undivided electrochemical cells is rarely due to catalyst degradation; it is usually caused by electrode passivation . As the reaction progresses, insoluble organic polymers or inorganic salts coat the anode/cathode surface, increasing electrical resistance and halting electron transfer. Fix: Ensure you are using a high-surface-area cathode (like Nickel foam) rather than a flat plate. Alternatively, slightly increase the concentration of your supporting electrolyte (e.g., Bu₄NBF₄) to maintain conductivity, or utilize a pulsed-current waveform to continuously strip passivating layers.

Q: How does this method maintain stereoselectivity without a chiral metal catalyst? A: The methodology relies on an enantioretentive mechanism. The starting material is an enantiopure serine-derived oxazolidine carboxylic acid. Upon anodic decarboxylation, the resulting α-amino radical is sterically shielded by the rigid oxazolidine ring. When the Ni-catalyst mediates the cross-coupling with the aryl halide, it approaches exclusively from the less hindered face, perfectly preserving the original stereocenter.

Caption: Electrocatalytic decarboxylative radical cross-coupling workflow.

Protocol 2: Self-Validating Electrocatalytic Synthesis

• Cell Assembly: Equip a 20 mL undivided electrochemical vial with a graphite rod anode and a nickel foam cathode.

  • Causality: An undivided cell minimizes ohmic drop (resistance), while the porous Ni foam provides a massive surface area for efficient electron transfer to the Ni-catalyst.

• Reagent Loading: Add the chiral carboxylic acid (1.5 equiv), aryl halide (1.0 equiv), NiCl₂·glyme (10 mol%), standard bipyridine ligand (10 mol%), and Bu₄NBF₄ (0.2 M) as the electrolyte.

• Electrolysis: Dissolve the mixture in anhydrous DMF. Apply a constant current of 5 mA.

  • Self-Validation: Monitor the voltage trace on your potentiostat. A stable voltage (typically between 2.5V - 4.0V) indicates healthy conductivity. A sudden voltage spike indicates electrode passivation. Pass exactly 2.5 F/mol of charge.

• Workup: Transfer the mixture to a separatory funnel. Dilute heavily with EtOAc and wash with a 5% aqueous LiCl solution (3x).

  • Causality: DMF is highly miscible with organic solvents; the LiCl wash specifically pulls DMF into the aqueous phase, preventing it from co-eluting during silica gel chromatography.

Section 3: Quantitative Method Comparison

To help you select the appropriate synthetic route for your target molecule, consult the comparative data below:

Methodology	Typical Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)	Primary Substrate Scope	Key Catalyst/Reagent
Sharpless AA	60 - 85	85 - 99	> 95:5 (syn)	Electron-deficient alkenes (e.g., cinnamates)	K₂OsO₂(OH)₄, (DHQD)₂PHAL
Electrocatalytic Radical Coupling	50 - 80	> 95	N/A (Enantioretentive)	Serine-derived chiral acids, aryl/alkyl halides	NiCl₂·glyme, e⁻ (Anode/Cathode)
Ru-Catalyzed Transfer Hydrogenation	70 - 95	90 - 99	> 90:10 (anti or syn)	α-Amino ketones	Chiral Ru(II) complexes, HCO₂H/Et₃N

References

• Bodkin, J. A., & McLeod, M. D. (2002). "The Sharpless asymmetric aminohydroxylation". Journal of the Chemical Society, Perkin Transactions 1.[Link]

• Foulon, F., et al. (2005). "Synthesis of β-Amino-α-hydroxy Esters and β-Amino-α-azido Ester by Sharpless Asymmetric Aminohydroxylation, Byproducts Analysis". The Journal of Organic Chemistry.[Link]

• Sun, J., et al. (2025). "Stereoselective amino alcohol synthesis via chemoselective electrocatalytic radical cross-couplings". Nature Chemistry.[Link]

Technical Support Center: Stereoselective Synthesis of 2-Aminoheptan-1-ol

Welcome to the Technical Support Center. This resource is engineered for researchers, scientists, and drug development professionals scaling up the synthesis of chiral aliphatic amino alcohols. Here, we address the critical challenge of preventing racemization during the reduction of 2-aminoheptanoic acid to 2-aminoheptan-1-ol.

Mechanistic Causality: Why Does Racemization Occur?

Racemization does not typically occur in the final 2-aminoheptan-1-ol product; rather, it is a vulnerability of the transient intermediates generated during the reduction of the precursor α -amino acid. When activating the carboxyl group to facilitate reduction, the molecule is exposed to two primary degradation pathways:

• The Oxazol-5(4H)-one Pathway (Path B): Strong activation of the carboxylate backbone can induce an intramolecular attack by the Nα -acyl oxygen, forming an oxazolone intermediate (1)[1]. The α -proton of this oxazolone is highly acidic, leading to rapid, base-catalyzed enolization and subsequent loss of stereochemical integrity (2)[2].

• Direct Enolization (Path A): In the presence of excess base (often used during mixed anhydride formation), direct abstraction of the α -proton from the activated ester can occur, though this is generally slower than the oxazolone mechanism (2)[2].

Mechanistic pathways of racemization vs. chiral retention during amino acid reduction.

Troubleshooting & FAQs

Q: I am reducing N-acetyl-2-aminoheptanoic acid using the mixed anhydride method (isobutyl chloroformate/NMM), but my product is partially racemized. What is the root cause? A: The root cause is the N-acetyl protecting group combined with the basic conditions of the mixed anhydride activation. Acetyl groups are highly prone to forming oxazolones (1)[1]. Solution: Switch to a urethane-based protecting group (e.g., Boc or Cbz). Urethanes significantly decrease the nucleophilicity of the carbonyl oxygen, drastically suppressing oxazolone formation (3)[3].

Q: Can I avoid the activation step entirely to guarantee enantiomeric excess (ee)? A: Yes. Direct reduction methods that generate borane ( BH3​ ) in situ bypass the need for basic activation. The NaBH4​/I2​ system in THF is an excellent choice (4)[4]. It reduces the carboxylic acid directly to the alcohol with complete retention of configuration, avoiding the basic conditions that trigger enolization (5)[5].

Q: If I must use the mixed anhydride method for scale-up economics, how do I prevent racemization? A: You must control the kinetics of the reaction. Oxazolone formation is temperature-dependent.

• Perform the activation at strictly -15 °C.

• Limit the activation time to exactly 2-3 minutes before adding the reducing agent (aqueous NaBH4​ ) (6)[6].

• Use N-methylmorpholine (NMM) instead of Triethylamine (TEA), as NMM is a weaker base and less likely to catalyze direct enolization (2)[2].

Quantitative Data: Comparison of Reduction Strategies

The following table summarizes the causal relationship between the chosen synthetic strategy, the risk of racemization, and the typical yield for 2-aminoheptan-1-ol synthesis.

Reduction Strategy	Reagents	Protecting Group Required	Racemization Risk	Typical Yield	Mechanistic Advantage
Direct Borane Reduction	NaBH4​/I2​ in THF	None or Boc/Cbz	Very Low (< 0.1%)	78 - 92%	Bypasses basic activation; no oxazolone intermediate (4)[4].
Direct Acidic Reduction	NaBH4​/H2​SO4​	None	Low (< 1.0%)	75 - 85%	Operational simplicity; avoids base-catalyzed enolization (5)[5].
Mixed Anhydride (Optimized)	iBuOCOCl , NMM, NaBH4​	Boc or Cbz	Moderate (1 - 5%)	80 - 90%	Fast reaction, but requires strict thermal control (-15 °C) (6)[6].
Mixed Anhydride (Standard)	iBuOCOCl , TEA, NaBH4​	Acetyl or Benzoyl	High (> 15%)	60 - 70%	High risk of oxazol-5(4H)-one formation due to strong base and acyl group (1)[1].

Self-Validating Experimental Protocol: Synthesis of (S)-2-Aminoheptan-1-ol via NaBH4/I2

This protocol utilizes the NaBH4​/I2​ system to ensure complete stereoretention. It is designed as a self-validating system : it incorporates specific In-Process Controls (IPCs) that verify the mechanistic integrity of the reaction before proceeding to the next step.

Objective: Conversion of (S)-2-aminoheptanoic acid to (S)-2-aminoheptan-1-ol without racemization.

Step 1: System Purging and Setup

• Action: Equip a dry, 3-neck round-bottom flask with a reflux condenser, dropping funnel, and an internal thermometer. Purge the system with Argon for 15 minutes.

• Causality: Borane generated in situ is highly reactive with moisture. Water will quench the active reducing species, leading to incomplete conversion.

Step 2: Reagent Charging

• Action: Suspend (S)-2-aminoheptanoic acid (1.0 eq) and NaBH4​ (2.5 eq) in anhydrous THF (0.5 M). Cool the suspension to 0 °C using an ice bath.

• Validation Check (IPC 1): The suspension should remain heterogeneous. Evolution of H2​ gas at this stage indicates moisture contamination in the THF. If bubbling is observed before iodine addition, discard and use fresh anhydrous solvent.

Step 3: In Situ Borane Generation

• Action: Dissolve Iodine ( I2​ , 1.0 eq) in anhydrous THF. Add this solution dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• Causality: The reaction 2NaBH4​+I2​→2BH3​+2NaI+H2​ is highly exothermic. Strict temperature control prevents the thermal degradation of the transient BH3​ -THF complex (4)[4].

Step 4: Reduction

• Action: Once addition is complete, remove the ice bath and heat the reaction to reflux (65 °C) for 14 hours.

• Validation Check (IPC 2): After 14 hours, take a 0.1 mL aliquot, quench with methanol, and analyze via TLC (Ninhydrin stain). The complete disappearance of the baseline amino acid spot validates the end of the reduction phase.

Step 5: Quenching and Hydrolysis

• Action: Cool the mixture to 0 °C. Cautiously add Methanol dropwise until effervescence ceases. Stir for 30 minutes.

• Causality: Methanol safely quenches unreacted borane and breaks down the stable boron-amine complexes formed during the reduction (5)[5].

Step 6: Isolation and Chiral Validation

• Action: Concentrate the mixture in vacuo, dissolve the residue in 20% aqueous KOH, and extract with Dichloromethane (3x). Dry the combined organic layers over Na2​SO4​ and concentrate to afford (S)-2-aminoheptan-1-ol.

• Validation Check (IPC 3 - Critical): Before utilizing the product in downstream synthesis, derivatize a 5 mg sample with Marfey's reagent and analyze via RP-HPLC. The absence of the (R)-diastereomer peak validates that the oxazolone/enolization pathways were successfully bypassed.

References

• Epimerisation in Peptide Synthesis. MDPI (Molecules).[Link]

• Racemization mechanism of serine dipeptide active ester derivatives. Researcher.life.[Link]

• Novel methods of resolving racemic diols and amino alcohols. ResearchGate.[Link]

• Simple Methodology for the Preparation of Amino Alcohols from Amino Acid Esters Using NaBH4–Methanol in THF. ResearchGate.[Link]

• Synthesis of Fmoc-Protected β-Amino Alcohols and Peptidyl Alcohols from Fmoc-Amino Acid/Peptide Acid Azides. ResearchGate.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. tert-Butyl(2-hydroxyheptyl)carbamate | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Elucidation of 2-Aminoheptan-1-ol

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of small molecules is a cornerstone of chemical analysis. This guide provides an in-depth analysis of the 1H and 13C Nuclear Magnetic Resonance (NMR) spectral assignments of 2-aminoheptan-1-ol, a chiral amino alcohol with applications in organic synthesis and medicinal chemistry. Beyond a simple presentation of data, this document offers a comparative perspective, evaluating the strengths and limitations of NMR spectroscopy against alternative analytical techniques for the comprehensive characterization of this and similar aliphatic amino alcohols.

The Central Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a preeminent technique for the determination of molecular structure in solution.[1] Its power lies in its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms within a molecule.[1] For a molecule like 2-aminoheptan-1-ol, with its multiple chiral centers and flexible aliphatic chain, NMR is indispensable for confirming its constitution and purity.

Predicted 1H and 13C NMR Spectral Assignment of 2-Aminoheptan-1-ol

Due to the limited availability of fully assigned experimental spectra in the public domain, this guide presents a predicted spectral assignment for 2-aminoheptan-1-ol. These predictions are based on established principles of NMR spectroscopy, including chemical shift theory, spin-spin coupling, and the analysis of incremental effects of functional groups.[2][3] Online prediction tools and databases, which utilize extensive spectral libraries and machine learning algorithms, have also been leveraged to enhance the accuracy of these assignments.[4][5][6]

Structure of 2-Aminoheptan-1-ol:

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment Rationale
H1a, H1b	2.65 - 2.80	m	2H	-	Protons on the carbon adjacent to the electron-withdrawing amino group are deshielded.
H2	2.90 - 3.05	m	1H	-	The methine proton is coupled to protons on C1 and C3, resulting in a complex multiplet. Its proximity to both the amino and hydroxyl groups causes a downfield shift.
H3a, H3b	1.25 - 1.40	m	2H	-	Aliphatic methylene protons.
H4a, H4b	1.25 - 1.40	m	2H	-	Aliphatic methylene protons, with similar chemical environments to H3.
H5a, H5b	1.25 - 1.40	m	2H	-	Aliphatic methylene protons, with similar chemical environments to H3 and H4.
H6a, H6b	1.25 - 1.40	m	2H	-	Aliphatic methylene protons.
H7	0.85 - 0.95	t	3H	~7.0	Terminal methyl group, appearing as a triplet due to coupling with the adjacent methylene group (H6).
OH	(variable)	br s	1H	-	The chemical shift of the hydroxyl proton is concentration and temperature dependent and will exchange with D₂O.[7]
NH₂	(variable)	br s	2H	-	The chemical shift of the amine protons is also variable and they will exchange with D₂O.[7]

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Assignment Rationale
C1	45.8	The carbon attached to the nitrogen is significantly deshielded.
C2	58.2	The carbon bearing the hydroxyl group and adjacent to the amino group is the most deshielded aliphatic carbon.
C3	33.5	Aliphatic methylene carbon.
C4	29.3	Aliphatic methylene carbon.
C5	25.9	Aliphatic methylene carbon.
C6	22.7	Aliphatic methylene carbon.
C7	14.1	The terminal methyl carbon is the most upfield signal.

Experimental Protocol for NMR Data Acquisition

The following protocol outlines the steps for acquiring high-quality 1D and 2D NMR data for the structural elucidation of 2-aminoheptan-1-ol.

1. Sample Preparation:

• Weigh approximately 5-10 mg of 2-aminoheptan-1-ol.

• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The choice of solvent can influence chemical shifts.

• Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• Tune and match the probe for the desired nuclei (¹H and ¹³C).

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

3. ¹H NMR Acquisition:

• Acquire a standard 1D ¹H NMR spectrum.

• Optimize the spectral width, number of scans, and relaxation delay.

• To confirm the presence of exchangeable protons (OH and NH₂), a D₂O exchange experiment can be performed. Add a drop of D₂O to the NMR tube, shake, and re-acquire the ¹H spectrum. The signals corresponding to the OH and NH₂ protons will disappear or significantly decrease in intensity.[7]

4. ¹³C NMR Acquisition:

• Acquire a proton-decoupled 1D ¹³C NMR spectrum.

• For distinguishing between CH, CH₂, and CH₃ groups, DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) are highly recommended.[8]

5. 2D NMR Acquisition (for unambiguous assignment):

• COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and identify adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for assigning quaternary carbons and piecing together the molecular skeleton.

Workflow for NMR Spectral Assignment

Caption: Workflow for the structural elucidation of 2-aminoheptan-1-ol using NMR spectroscopy.

Comparative Analysis with Alternative Techniques

While NMR is a powerful tool, a comprehensive characterization often benefits from complementary analytical techniques.

Technique	Principle	Advantages for 2-Aminoheptan-1-ol	Disadvantages for 2-Aminoheptan-1-ol
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Provides accurate molecular weight and elemental composition.[9] Fragmentation patterns can offer structural information, particularly through alpha-cleavage adjacent to the amine and alcohol groups.[10]	Does not provide detailed information on atom connectivity or stereochemistry. Isomeric compounds can be difficult to distinguish.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Quickly identifies the presence of key functional groups, such as O-H (broad stretch ~3300-3400 cm⁻¹), N-H (stretch ~3300-3500 cm⁻¹), and C-H (stretch ~2850-3000 cm⁻¹).[11]	Provides limited information about the overall molecular skeleton. The spectrum can be complex and overlapping in the fingerprint region.
Chiral High-Performance Liquid Chromatography (HPLC)	Separates enantiomers based on their differential interactions with a chiral stationary phase.	Essential for determining the enantiomeric purity of 2-aminoheptan-1-ol.[12][13] Can be used for preparative separation of enantiomers.	Provides no structural information beyond separating stereoisomers. Method development can be time-consuming.

Logical Framework for Analytical Strategy

Caption: A logical workflow for the comprehensive analysis of 2-aminoheptan-1-ol.

Conclusion

The structural elucidation of 2-aminoheptan-1-ol is most effectively achieved through a multi-technique approach, with NMR spectroscopy serving as the central pillar for detailed structural assignment. While techniques like mass spectrometry and FTIR provide rapid confirmation of molecular weight and functional groups, and chiral HPLC is indispensable for assessing enantiomeric purity, only NMR can provide the atom-level connectivity and stereochemical insights necessary for unambiguous structure confirmation. The predicted ¹H and ¹³C NMR data and the detailed experimental protocol provided in this guide serve as a valuable resource for researchers working with this and structurally related compounds, enabling efficient and accurate characterization.

References

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• Schrumpf, A. M., & Wenzel, T. J. (2012). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. Chirality, 24(7), 558-566. Available from: [Link]

• Wenzel, T. J., & Chisholm, C. D. (2011). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. Tetrahedron: Asymmetry, 22(14-15), 1514-1525. Available from: [Link]

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• Pirkle, W. H., & Pochapsky, T. C. (1986). Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. The Journal of Organic Chemistry, 51(2), 102-105. Available from: [Link]

• PubChem. 2-Aminoheptane. National Center for Biotechnology Information. Available from: [Link]

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A Senior Application Scientist's Guide to the Determination of Enantiomeric Purity of 2-Aminoheptan-1-ol by Chiral HPLC

In the landscape of pharmaceutical development and quality control, the stereochemical identity of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles. The case of 2-Aminoheptan-1-ol, a chiral amino alcohol, is no exception. Ensuring its enantiomeric purity is not merely a regulatory hurdle but a fundamental requirement for safety and efficacy. This guide provides an in-depth, comparative analysis of chiral High-Performance Liquid Chromatography (HPLC) methodologies for the robust determination of its enantiomeric excess. We will explore the underlying principles of direct and indirect chiral separations, offer detailed experimental protocols, and present a framework for method validation grounded in scientific rigor.

The Imperative of Chiral Separation

Chiral compounds are ubiquitous in bio-organic chemistry, with the majority of natural biomolecules existing as a single enantiomer.[1] Consequently, living systems often interact differently with each enantiomer of a synthetic chiral drug.[1] This necessitates the development of precise analytical methods to separate and quantify these isomers. Chiral HPLC stands as the most powerful and versatile technique for this purpose, offering high resolution and accuracy for a wide array of compounds.[1]

For a primary amino alcohol like 2-Aminoheptan-1-ol, which contains both a basic amino group and a hydroxyl group, achieving a successful chiral separation requires a careful and systematic approach to method development. The key to this separation lies in creating a transient diastereomeric complex, which can be achieved in two primary ways: directly on a Chiral Stationary Phase (CSP) or indirectly through derivatization.[2]

Comparative Analysis of Chiral HPLC Strategies

The selection of an appropriate chiral separation strategy is the most critical decision in method development. The choice between a direct or indirect method depends on the analyte's properties, the available instrumentation, and the specific analytical requirements, such as sensitivity and sample throughput.

Direct Enantiomeric Separation on Chiral Stationary Phases (CSPs)

Direct methods are often preferred due to their simplicity, as they eliminate the need for derivatization, thereby reducing sample preparation time and avoiding potential side reactions.[3][4] The separation occurs through differential interactions between the enantiomers and the chiral selector immobilized on the stationary phase.[5] For amino alcohols, several types of CSPs have proven effective.[6]

• Polysaccharide-Based CSPs: These are the most widely used CSPs, based on derivatives of cellulose or amylose.[2][7] They offer broad applicability and can be operated in normal-phase, reversed-phase, and polar organic modes.[2][6] The chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into "chiral pockets" formed by the polysaccharide structure.[2] For a basic compound like 2-Aminoheptan-1-ol, normal-phase chromatography on a polysaccharide column is an excellent starting point.

• Cyclodextrin-Based CSPs: These phases work on an inclusion principle, where one enantiomer fits more effectively into the chiral cavity of the cyclodextrin "basket".[2][8] Acetylated β-cyclodextrin phases have shown excellent performance for separating chiral amines and amino alcohols in reversed-phase mode, often using simple buffered mobile phases.[9]

• Pirkle-Type and Ligand Exchange CSPs: Pirkle phases offer chiral recognition through π-π interactions, hydrogen bonding, and dipole stacking.[2] Ligand exchange chromatography is particularly suited for amino acids and amino alcohols, utilizing a metal ion (like copper II) in the mobile phase to form diastereomeric complexes with the analyte and a chiral ligand on the stationary phase.[2]

A systematic screening of different CSPs and mobile phase conditions is the most effective way to develop a robust direct method.[2][7]

Indirect Enantiomeric Separation via Diastereomer Formation

The indirect approach involves reacting the enantiomeric sample with a single, pure enantiomer of a chiral derivatizing agent (CDA) to form a pair of diastereomers.[4][10] These diastereomers now have different physical properties and can be separated on a standard achiral column, such as a C18.[4]

Advantages of the Indirect Method:

• Versatility: Allows the use of common, robust, and less expensive achiral columns.

• Enhanced Detection: Many derivatizing agents, such as those containing nitroaromatic groups, introduce a strong chromophore, significantly improving UV detection for analytes that lack one.[11][12]

• Predictable Elution: The elution order of the resulting diastereomers is often predictable based on the stereochemistry of the analyte and the reagent.

Common Chiral Derivatizing Agents for Amines:

• Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide): A widely used reagent for the derivatization of primary and secondary amines.[6][10]

• N-fluorenylmethoxycarbonyl (FMOC) chloride: Followed by reaction with an amino acid, this can form diastereomers suitable for separation.[6]

• 4-chloro-7-nitro-2,1,3-benzooxadiazole (NBD-Cl): This reagent reacts with amines to produce highly fluorescent derivatives, offering excellent sensitivity.[6][12]

While effective, this method is more labor-intensive and requires careful validation to ensure the derivatization reaction is complete, free of side products, and does not cause racemization of the analyte.[3]

Experimental Protocols and Method Development

Here, we provide detailed, step-by-step protocols as a starting point for developing a validated chiral HPLC method for 2-Aminoheptan-1-ol.

Workflow for Chiral Method Development

The process of developing a chiral separation method is systematic, moving from broad screening to fine optimization.

Caption: Workflow for Chiral HPLC Method Development and Validation.

Protocol 1: Direct Separation on a Polysaccharide-Based CSP (Normal-Phase)

This protocol is often the most successful starting point for primary amino alcohols.

1. Materials and Instrumentation:

• HPLC System: A standard HPLC or UHPLC system with a UV detector.

• Chiral Column: Chiralpak® IE or Chiralcel® OD-H (or equivalent amylose/cellulose-based CSP), 4.6 x 250 mm, 5 µm.

• Mobile Phase: HPLC-grade n-Hexane, Isopropanol (IPA), and Diethylamine (DEA).

• Sample Preparation: Dissolve a racemic standard of 2-Aminoheptan-1-ol in the mobile phase to a concentration of approximately 1 mg/mL.

2. Chromatographic Conditions (Starting Point):

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm (or low UV, as the analyte lacks a strong chromophore).

• Injection Volume: 10 µL.

3. Optimization Strategy:

• Alcohol Modifier: Vary the percentage of IPA (e.g., 5%, 15%, 20%). Lowering the alcohol content generally increases retention and can improve resolution, but may also broaden peaks.[6]

• Additive Concentration: The basic additive (DEA) is crucial for improving the peak shape of amines by suppressing interactions with residual silanols on the silica support.[6] Adjust its concentration between 0.05% and 0.2% if peak tailing is observed.

• Column Equilibration: Chiral columns often require longer equilibration times. Ensure a stable baseline by flushing with at least 20-30 column volumes of the mobile phase before analysis.[6]

Protocol 2: Indirect Separation using Marfey's Reagent

This protocol is ideal when higher sensitivity is required or if direct methods fail to provide adequate resolution.

1. Derivatization Procedure:

• To 100 µL of a 1 mg/mL solution of 2-Aminoheptan-1-ol in acetone, add 200 µL of a 1% (w/v) solution of Marfey's Reagent (FDDA) in acetone.

• Add 20 µL of 1 M sodium bicarbonate.

• Heat the mixture at 40 °C for 1 hour.

• Cool the reaction mixture to room temperature and neutralize by adding 20 µL of 2 M HCl.

• Dilute the sample with the mobile phase before injection.

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: Standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile and water with 0.1% Trifluoroacetic Acid (TFA).

• Gradient Elution: Start with a gradient of 30% Acetonitrile, increasing to 70% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 340 nm.

• Injection Volume: 20 µL.

Data Comparison and Performance Metrics

The success of a chiral separation is quantified by several key chromatographic parameters. The following table provides a hypothetical comparison of expected performance for the two methodologies described.

Parameter	Direct Method (Polysaccharide CSP)	Indirect Method (Marfey's Derivatization)	Justification
Stationary Phase	Chiral (e.g., Chiralpak® IE)	Achiral (e.g., C18)	The core difference in the two approaches.[4]
Resolution (Rₛ)	> 1.7 (Target)	> 2.0 (Typical)	Diastereomers are often easier to separate than enantiomers. An Rₛ > 1.5 is generally required for baseline separation.[13]
Selectivity (α)	1.1 - 1.4	1.2 - 1.8	Higher selectivity is often achieved with diastereomers.
Analysis Time	10 - 20 min	20 - 30 min (plus derivatization)	Direct methods offer higher throughput.
Detection Limit	Moderate (low UV)	Low (UV at 340 nm)	Derivatization introduces a strong chromophore, enhancing sensitivity.[11]
Workflow Complexity	Simple	Complex (requires reaction)	Indirect methods add extra steps and potential sources of error.

Validation of the Chiral HPLC Method

Once a suitable separation is achieved, the analytical method must be validated according to regulatory guidelines, such as ICH Q2(R1), to ensure it is fit for its intended purpose.[13][14][15]

Key Validation Parameters

Caption: Core Parameters for Chiral HPLC Method Validation.

• Specificity: The ability to assess the desired enantiomer unequivocally in the presence of the other enantiomer and any potential impurities.[13]

• Linearity and Range: The method should provide results that are directly proportional to the concentration of the undesired enantiomer over a specified range (e.g., from the reporting limit to 150% of the specification limit).[16]

• Accuracy: Determined by spiking the main enantiomer with known amounts of the undesired enantiomer at different concentration levels.[16]

• Precision: Assessed at two levels: repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days, with different analysts, or on different equipment).[14][16]

• Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy.[16]

• Robustness: The method's reliability is tested by making small, deliberate variations in parameters like mobile phase composition (±2%), flow rate (±10%), and column temperature (±5 °C).[13][16]

Conclusion

The determination of the enantiomeric purity of 2-Aminoheptan-1-ol is a critical analytical task that can be effectively addressed using chiral HPLC. The choice between a direct method on a chiral stationary phase and an indirect method involving diastereomeric derivatization depends on the specific requirements for sensitivity, sample throughput, and available resources.

Direct separation on a polysaccharide-based CSP under normal-phase conditions represents a rapid and efficient screening approach. In contrast, the indirect method, while more complex, offers the advantage of enhanced sensitivity and the use of conventional achiral columns. Regardless of the chosen strategy, a systematic approach to method development followed by rigorous validation according to ICH guidelines is essential to ensure the generation of reliable, accurate, and defensible data for both research and quality control applications.

References

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• Jeong, Y. H., et al. (2007). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science, Oxford Academic. Retrieved from [Link]

• Li, T., et al. (2012). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. Retrieved from [Link]

• ResearchGate. (2013). Amino alcohol-derived chiral stationary phases. Retrieved from [Link]

• Zhang, C., et al. (2010). Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography. PubMed. Retrieved from [Link]

• Spudeit, D. A., et al. (2020). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. Retrieved from [Link]

• SciSpace. (2015). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

• Dong, M. W. (2022). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC International. Retrieved from [Link]

• ResearchGate. (2012). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Retrieved from [Link]

• AKJournals. (2010). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Retrieved from [Link]

• Regis Technologies. (2022). Getting Started with Chiral Method Development. Retrieved from [Link]

• Astec. (n.d.). Strategies for Chiral HPLC Method Development. Retrieved from [Link]

• ResearchGate. (2017). A comparison of the direct and indirect LC methods for separating enantiomers of unusual glycine and alanine amino acid analogues. Retrieved from [Link]

• SciELO. (2013). The development and validation of a chiral high performance liquid chromatography method for the identification and quantification of (R)-enantiomer in 10-hydroxycamptothecin. Retrieved from [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

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2-Aminoheptan-1-ol vs. other chiral amino alcohols in synthesis

Objective Comparison Guide: 2-Aminoheptan-1-ol vs. Shorter-Chain Chiral Amino Alcohols in Asymmetric Synthesis

Chiral amino alcohols are indispensable scaffolds in modern synthetic chemistry, serving as chiral auxiliaries, resolving agents, and precursors for complex bioactive molecules. While shorter-chain derivatives like 2-amino-1-butanol and 2-amino-1-propanol have historically dominated industrial applications (e.g., Ethambutol synthesis), 2-aminoheptan-1-ol (2-amino-1-heptanol) offers distinct physicochemical advantages. Its extended pentyl chain drastically alters lipophilicity and crystal lattice dynamics, making it a superior candidate for specific fractional crystallizations and Boc-protected carbamate syntheses.

This guide provides an objective, data-driven comparison of 2-aminoheptan-1-ol against its structural analogs, detailing the causality behind experimental choices and providing self-validating protocols for its synthesis and application.

Thermodynamic Profiling & Structural Causality

The utility of a chiral auxiliary in resolution processes (such as the separation of diastereomeric amides) is heavily dictated by its thermodynamic properties. The length of the alkyl chain directly influences intermolecular dispersion forces, which in turn dictate solubility and crystallization behavior.

According to extensive thermodynamic evaluations detailed in the 1, the enthalpy of vaporization ( ΔHvap​ ) increases predictably with chain length.

Table 1: Comparative Thermodynamic Properties of Vicinal Amino Alcohols

Chiral Amino Alcohol	Alkyl Chain Length	Enthalpy of Vaporization ( ΔHvap​ , kJ/mol)	Primary Synthetic Application
2-Amino-1-propanol	Methyl (C1)	59.7 ± 0.6	Oxazoline ligands, basic chiral building blocks
2-Amino-1-butanol	Ethyl (C2)	64.9 ± 0.3	Ethambutol synthesis, standard chiral resolution
2-Amino-1-hexanol	Butyl (C4)	73.8 ± 0.7	Intermediate lipophilic auxiliary
2-Amino-1-heptanol	Pentyl (C5)	79.0 ± 1.0	High-lipophilicity auxiliary, Boc-carbamate precursors

Causality Insight: The elevated ΔHvap​ of 2-aminoheptan-1-ol (79.0 kJ/mol) compared to 2-amino-1-butanol (64.9 kJ/mol) reflects significantly stronger van der Waals interactions. When 2-aminoheptan-1-ol is coupled with a racemic acid to form diastereomeric amides, these stronger intermolecular forces lead to highly distinct crystal lattice energies between the (d,S) and (l,S) forms. This thermodynamic divergence is the exact mechanism that enables higher yields and sharper phase separations during fractional crystallization.

Experimental Methodologies: Synthesis & Validation

The synthesis of 2-aminoheptan-1-ol can be achieved via traditional chemical reductive amination or highly enantioselective biocatalysis.

Workflow comparing chemical vs. biocatalytic synthesis of 2-amino-1-heptanol.

Protocol A: Biocatalytic Synthesis of (S)-2-Amino-1-heptanol

This protocol utilizes engineered Amine Dehydrogenases (AmDH) coupled with Formate Dehydrogenase (FDH) for cofactor recycling, as established in the 2 study.

• Reaction Setup: Dissolve 1-hydroxy-2-heptanone (100 mM) in an NH4​COOH/NH4​OH buffer (1 M, pH 8.9).

  • Causality: The high concentration of ammonium formate serves a dual purpose: it provides the amine donor for the reductive amination and acts as the sacrificial substrate for FDH to recycle the NAD+ cofactor. The pH of 8.9 is critical; it maintains the AmDH enzyme in its active conformation while ensuring a high concentration of free ammonia ( NH3​ ) relative to ammonium ( NH4+​ ), driving the equilibrium toward the imine intermediate.

• Catalyst Addition: Add NAD+ (1 mM), DMSO (3.7% v/v) to aid substrate solubility, and lyophilized cell-free extracts of FDH (0.4 g) and AmDH (1.0 g).

• Incubation & Extraction: Stir the mixture at room temperature. Post-reaction, extract with ethyl acetate. The high lipophilicity of the heptyl chain ensures near-quantitative partitioning into the organic phase, minimizing product loss in the aqueous layer.

• Self-Validating Stereochemical Analysis: Derivatize the product with Marfey's reagent and analyze via HPLC (Phenomenex Luna 5μ C18 column).

  • Validation Mechanism: Marfey's reagent converts enantiomers into diastereomers. The (R) -enantiomer derivative interacts more strongly with the non-polar C18 stationary phase due to its specific spatial orientation, eluting predictably later than the (S) -enantiomer. This provides a definitive, self-validating readout of the enantiomeric excess ( ee>99% ).

Protocol B: Chemical Synthesis of Racemic 2-Amino-1-heptanol

For applications where racemic mixtures are sufficient (e.g., as precursors for3 synthesis), chemical reductive amination is employed.

• Imine Formation: Dissolve 1-hydroxy-2-heptanone (2 mmol) and a large excess of NH4​NO3​ (10 mmol) in methanol (40 mL).

• Reduction: Add NaBH3​CN (4 mmol) and acetic acid (400 μL).

  • Causality: The excess ammonium nitrate drives the equilibrium toward imine formation. Acetic acid maintains a slightly acidic pH (~5.0), which activates the carbonyl group for nucleophilic attack without prematurely decomposing the cyanoborohydride reducing agent.

• Quenching: Stir for 48 h, then quench with aqueous HCl (1M, 8 mL) to destroy residual hydride. Evaporate methanol and wash with ethyl acetate.

Application Benchmarking: Chiral Resolution of Naproxen

A premier industrial application of chiral amino alcohols is the optical resolution of racemic α -naphthyl-propionic acids (such as Naproxen). While 2-amino-1-butanol is frequently used, 2-aminoheptan-1-ol offers distinct processing advantages due to its structural bulk.

Chiral resolution of racemic acids using (S)-2-amino-1-heptanol as an auxiliary.

Resolution Protocol: As detailed in the 4, the amidation step is highly sensitive to the choice of auxiliary.

• Amidation: React racemic d,l -2-(6-methoxy-2-naphthyl)-propionic acid chloride with (S) -2-amino-1-heptanol in methylene chloride, utilizing triethylamine as a base.

  • Causality: Triethylamine acts as an acid scavenger, neutralizing the HCl byproduct. Without it, the amino alcohol would become protonated ( NH3+​ ), rendering it non-nucleophilic and halting the acyl substitution.

• Fractional Crystallization: Add water to induce precipitation. The pentyl chain of 2-aminoheptan-1-ol creates a massive solubility differential between the resulting diastereomers compared to the ethyl chain of 2-amino-1-butanol, allowing the desired (d,S) -amide to crystallize rapidly with high diastereomeric purity.

• Hydrolysis: The pure amide is subjected to acidic hydrolysis to yield enantiopure (d) -Naproxen. Purity is validated via polarimetry ( [α]D20​ ) and chiral HPLC.

Conclusion

While shorter-chain amino alcohols like 2-amino-1-butanol remain cost-effective for general synthesis, 2-aminoheptan-1-ol provides critical advantages when thermodynamic differentiation is required. Its higher enthalpy of vaporization and extended lipophilic tail make it an elite chiral auxiliary for difficult fractional crystallizations and a robust precursor for complex Boc-protected carbamates. Furthermore, modern biocatalytic routes utilizing Amine Dehydrogenases now allow for the highly enantioselective, green synthesis of (S) -2-amino-1-heptanol, bypassing the limitations of traditional chemical resolution.

References

• Chen, F.-F., et al. "Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases." ACS Catalysis / Amazon AWS.
• "EP0182279A1 - Process for the optical resolution of racemic mixtures of alpha-naphtyl-propionic acids." Google Patents.
• "Development of thermodynamic frameworks for the reliable prediction of properties of key compounds and intermediates obtained from biomass." RosDok, University of Rostock.
• "tert-Butyl(2-hydroxyheptyl)carbamate Synthesis Strategies." Benchchem.

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• 3. tert-Butyl(2-hydroxyheptyl)carbamate | Benchchem [benchchem.com]
• 4. EP0182279A1 - Process for the optical resolution of racemic mixtures of alpha-naphtyl-propionic acids - Google Patents [patents.google.com]

Comparative study of catalysts for asymmetric synthesis of 2-Aminoheptan-1-ol

Comparative Study of Catalysts for the Asymmetric Synthesis of 2-Aminoheptan-1-ol

The asymmetric synthesis of chiral 1,2-amino alcohols, such as 2-aminoheptan-1-ol, is a critical transformation in the development of pharmaceuticals, chiral auxiliaries, and bioactive natural products. Achieving high enantiomeric excess (ee) while managing the steric bulk of a 7-carbon aliphatic chain requires precise catalytic control.

This guide provides an objective, data-backed comparison of the three most robust catalytic paradigms for synthesizing 2-aminoheptan-1-ol: Biocatalysis (Engineered Amine Dehydrogenases), Transition-Metal Catalysis (Ruthenium-Diamine Complexes), and Organocatalysis (Proline-Mediated α-Amination).

Mechanistic Pathways & Catalyst Rationale

To synthesize 2-aminoheptan-1-ol, the choice of starting material dictates the catalyst system. Below are the three primary retrosynthetic disconnections.

Three divergent catalytic pathways for synthesizing chiral 2-aminoheptan-1-ol.

A. Biocatalysis: Engineered Amine Dehydrogenases (AmDHs)

Native AmDHs typically fail to accommodate aliphatic chains longer than 5 carbons due to severe steric hindrance at the distal end of the enzyme's binding pocket. By employing computational docking, researchers identified that mutating residue A113 to a smaller Glycine (e.g., A113G/T134G mutant) reshapes the active pocket[1]. This allows 1-hydroxy-2-heptanone to bind productively, enabling highly enantioselective asymmetric reductive amination using inexpensive ammonia as the nitrogen source[1].

B. Transition-Metal Catalysis: Ruthenium-Diamine Complexes

The Noyori-type trans-RuCl₂[(R)-xylbinap][(R)-daipen] catalyst operates via a bifunctional outer-sphere mechanism. Unlike traditional catalysts that require the substrate's heteroatom to coordinate with the metal, this Ru-complex utilizes a basic ligand (diamine) to form a 16-electron Ru-amide intermediate upon treatment with a strong base (t-BuOK)[2]. This intermediate heterolytically cleaves H₂ to form an active Ru-hydride, which delivers a hydride and a proton simultaneously to 1-amino-2-heptanone via a six-membered pericyclic transition state, preventing catalyst poisoning by the substrate's amine group[2].

C. Organocatalysis: Proline-Catalyzed α-Amination

This metal-free approach utilizes D- or L-Proline to condense with heptanal, forming a nucleophilic enamine. The bulky pyrrolidine ring of the catalyst shields one face of the enamine, forcing the electrophilic nitrogen source (e.g., dibenzyl azodicarboxylate, DBAD) to attack exclusively from the opposite face[3]. Because the resulting α-amino aldehyde is highly prone to racemization via enolization, it must be immediately reduced in situ using NaBH₄ to lock in the stereocenter[4].

Proline-catalyzed enamine mechanism for the asymmetric α-amination of heptanal.

Quantitative Performance Comparison

The following table summarizes the experimental metrics for each catalyst system when applied to the synthesis of 2-aminoheptan-1-ol (or its direct linear analogs).

Metric	Engineered AmDH (A113G/T134G)	RuCl₂[(R)-xylbinap][(R)-daipen]	D-Proline
Catalyst Type	Biocatalyst	Transition Metal	Organocatalyst
Substrate	1-Hydroxy-2-heptanone	1-Amino-2-heptanone	Heptanal
Yield (%)	>90%	96 - 99%	75 - 92%
Enantiomeric Excess	>99% ee	92 - 97% ee	90 - 98% ee
Catalyst Loading	1.0 g/L (Cell-free extract)	0.01 - 0.05 mol% (S/C = 2000+)	10 - 20 mol%
Reaction Conditions	NH₄Cl/NH₄OH buffer (pH 9.5), 30 °C	2-Propanol, H₂ (8 atm), t-BuOK, 25 °C	CH₂Cl₂, 0 °C to RT, then NaBH₄
Scalability	Moderate (Requires cofactor recycling)	High (Industrial standard)	High (Bench-stable reagents)
Environmental Impact	Very Low (Aqueous, renewable)	Moderate (Heavy metal, pressurized H₂)	Low (Metal-free, mild conditions)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly defined so that researchers can troubleshoot deviations in real-time.

Protocol A: Biocatalytic Reductive Amination[1]

Objective: Synthesize (S)-2-aminoheptan-1-ol from 1-hydroxy-2-heptanone.

• Buffer Preparation: Prepare a 2 M NH₄Cl/NH₄OH buffer and adjust strictly to pH 9.5. Causality: The high concentration of ammonia drives the thermodynamic equilibrium toward imine formation. A drop in pH indicates unbuffered ammonia consumption, which will stall the reaction.

• Cofactor Recycling System: Add NAD⁺ (1 mM), glucose (12 mM), and glucose dehydrogenase (GDH, 3 U/mL). Validation: Monitor absorbance at 340 nm; a steady state indicates successful continuous regeneration of NADH.

• Enzyme Addition: Add lyophilized cell-free extract of the AmDH mutant (A113G/T134G) at 1.0 g/L.

• Substrate Addition: Introduce 1-hydroxy-2-heptanone (20 mM) dissolved in 3.7% v/v DMSO to aid solubility.

• Incubation & Extraction: Stir at 30 °C for 24-48 hours. Extract with ethyl acetate. Dry over MgSO₄ and analyze via chiral GC-FID to confirm >99% ee.

Protocol B: Ruthenium-Catalyzed Asymmetric Hydrogenation[2]

Objective: Synthesize (R)-2-aminoheptan-1-ol from 1-amino-2-heptanone.

• Catalyst Activation: In a rigorously degassed Schlenk flask, dissolve trans-RuCl₂[(S)-xylbinap][(S)-daipen] (0.05 mol%) in anhydrous 2-propanol. Add a 1.0 M solution of t-BuOK in t-BuOH (16 equivalents relative to Ru). Causality: The base strips HCl from the precatalyst to form the active 16-electron Ru-amide. Validation: The solution must remain homogeneous; any precipitation indicates catalyst deactivation via oxygen exposure.

• Substrate Loading: Add 1-amino-2-heptanone (1.0 M in 2-propanol) to achieve a Substrate/Catalyst (S/C) ratio of 2000.

• Hydrogenation: Transfer the mixture to a stainless-steel autoclave. Pressurize with H₂ gas to 8 atm.

• Reaction: Stir vigorously at 25 °C for 4-5 hours. Validation: Monitor H₂ pressure drop. A cessation of pressure drop indicates reaction completion.

• Workup: Vent the reactor, concentrate the solvent under reduced pressure, and precipitate the pure amino alcohol as a crystalline hydrochloride salt using ethereal HCl.

Protocol C: Organocatalytic α-Amination[3],[4]

Objective: Synthesize (S)-2-aminoheptan-1-ol derivative from heptanal.

• Enamine Formation: Dissolve heptanal (1.0 equiv) in anhydrous CH₂Cl₂ at 0 °C. Add D-Proline (10 mol%). Causality: Operating at 0 °C minimizes background uncatalyzed racemic amination.

• Electrophilic Addition: Slowly add dibenzyl azodicarboxylate (DBAD, 1.1 equiv). Stir for 2-4 hours, allowing the mixture to warm to room temperature. Validation: The reaction mixture will transition from yellow/orange to colorless as the DBAD is consumed.

• In Situ Reduction (CRITICAL): Immediately upon consumption of DBAD (verified by TLC), cool the mixture back to 0 °C and add NaBH₄ (2.0 equiv) dissolved in ethanol. Causality: The intermediate α-amino aldehyde is highly unstable and will rapidly epimerize (racemize) at room temperature. Immediate reduction to the alcohol locks the stereocenter[4].

• N-N Bond Cleavage: The resulting protected hydrazino alcohol is subjected to hydrogenolysis (H₂ balloon, 10% Pd/C) to cleave the N-N bond and remove the benzyl groups, yielding the free 1,2-amino alcohol.

Conclusion & Selection Guide

• For maximum enantiopurity and green chemistry: Select the Engineered AmDH Biocatalyst . It operates in water at ambient temperatures and yields >99% ee, making it ideal for late-stage pharmaceutical synthesis where heavy metal contamination is a concern.

• For large-scale, high-throughput manufacturing: Select the Ru-Diamine Transition Metal Catalyst . With turnover numbers exceeding 2000 and near-quantitative yields, it is the most economically viable option for multi-kilogram scale-up, provided pressurized hydrogen infrastructure is available.

• For rapid benchtop synthesis and structural diversification: Select the Proline Organocatalyst . It requires no specialized pressure equipment or inert atmosphere, utilizes cheap, off-the-shelf reagents, and provides excellent stereocontrol for early-stage drug discovery.

Sources

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A Comparative Guide to Purity Analysis of 2-Aminoheptan-1-ol: HPLC vs. GC Methodologies

Introduction: The Analytical Imperative for 2-Aminoheptan-1-ol

2-Aminoheptan-1-ol (C₇H₁₇NO, M.W. 131.22 g/mol ) is a chiral amino alcohol that serves as a valuable building block in pharmaceutical synthesis.[1][2] Its structure, featuring both a primary amine and a primary alcohol, imparts specific chemical properties that are crucial for its synthetic utility but also present distinct challenges for analytical chemists. The stereochemistry at the C2 position means that its biological activity can be enantiomer-dependent, making the control of both chemical and enantiomeric purity a non-negotiable aspect of quality control in drug development.[3][4]

This guide provides an in-depth comparison of two cornerstone chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the comprehensive purity assessment of 2-Aminoheptan-1-ol. We will move beyond simple procedural descriptions to explore the underlying chemical principles that dictate methodological choices, offering field-proven insights into method development, validation, and optimization.

The Core Analytical Challenge: Physicochemical Properties of 2-Aminoheptan-1-ol

The primary analytical hurdles for 2-Aminoheptan-1-ol stem directly from its molecular structure:

• Low UV Absorbance: The molecule lacks a significant chromophore, rendering it nearly invisible to standard HPLC-UV detectors at typical concentrations.[5]

• High Polarity & Low Volatility: The presence of -NH₂ and -OH groups facilitates strong intermolecular hydrogen bonding. This results in a high boiling point and low volatility, making direct analysis by GC problematic due to poor peak shape and potential thermal degradation in the hot injector.[6][7]

• Chirality: The existence of enantiomers requires specialized, stereoselective analytical methods to determine enantiomeric excess (ee), a critical quality attribute.[3]

Both HPLC and GC require a strategic approach, almost always involving chemical modification (derivatization), to overcome these intrinsic challenges.

Part 1: High-Performance Liquid Chromatography (HPLC) for Purity and Enantiomeric Separation

HPLC is an exceptionally versatile and widely used technique for the analysis of pharmaceutical compounds. For 2-Aminoheptan-1-ol, its application is twofold: assessing achiral chemical purity (related substances) and determining chiral purity (enantiomeric excess).

The Causality Behind HPLC Method Choices: Overcoming a Lack of Chromophore

To address the poor UV absorbance, pre-column derivatization is the strategy of choice. This involves reacting the primary amine of 2-Aminoheptan-1-ol with a labeling agent to attach a moiety with high molar absorptivity or fluorescence quantum yield.[8]

• For Achiral Purity: A common approach is derivatization with agents like 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl) or o-phthaldialdehyde (OPA) in the presence of a thiol.[5][9] The resulting derivatives are highly fluorescent, enabling detection at picomole levels, and are well-suited for separation on robust reversed-phase columns (e.g., C18).[10]

• For Chiral Purity: The most direct and accurate method for enantiomeric separation is to use a Chiral Stationary Phase (CSP).[11][12] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly effective at resolving the enantiomers of amino alcohols.[12] In this context, derivatization may still be necessary for detection sensitivity, but the separation itself relies on the differential transient diastereomeric complexes formed between the enantiomers and the chiral selector of the CSP.[13]

Experimental Protocol: HPLC-FLD for Achiral Purity

This protocol describes a self-validating system for quantifying 2-Aminoheptan-1-ol and its related substances using FMOC-Cl derivatization and fluorescence detection.

1. Reagent and Sample Preparation:

• Borate Buffer (0.1 M, pH 9.5): Dissolve 6.18 g of boric acid in 1 L of water, and adjust pH to 9.5 with 1 M sodium hydroxide.
• FMOC-Cl Reagent (2.5 mM): Dissolve 6.5 mg of FMOC-Cl in 10 mL of anhydrous acetonitrile. Prepare this solution fresh daily.
• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 2-Aminoheptan-1-ol reference standard and dissolve in 50.0 mL of methanol.
• Calibration Standards (1-100 µg/mL): Prepare a series of dilutions from the stock solution using a methanol/water (50:50) diluent.
• Sample Solution (100 µg/mL): Accurately weigh 5 mg of the 2-Aminoheptan-1-ol sample, dissolve, and dilute to 50.0 mL with methanol/water (50:50).

2. Derivatization Procedure:

• To 100 µL of each standard and sample solution in an autosampler vial, add 400 µL of borate buffer.
• Add 500 µL of the FMOC-Cl reagent.
• Cap the vial and vortex for 30 seconds.
• Allow the reaction to proceed at room temperature for 15 minutes.
• The derivatized sample is now ready for injection.[5]

3. Chromatographic Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Reversed-Phase C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A	20 mM Sodium Acetate, pH 7.2
Mobile Phase B	Acetonitrile
Gradient	0-15 min, 30-80% B; 15-17 min, 80-30% B; 17-20 min, 30% B
Flow Rate	1.0 mL/min
Column Temp.	40 °C
Injection Vol.	10 µL
Detector	Fluorescence Detector (FLD)

| Wavelengths | Excitation: 262 nm, Emission: 325 nm[14] |

Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC analysis of 2-Aminoheptan-1-ol.

Part 2: Gas Chromatography (GC) for Purity Analysis

GC is a powerful technique for separating volatile and thermally stable compounds. While 2-Aminoheptan-1-ol in its native form is unsuitable for GC, derivatization transforms it into an ideal candidate for this analysis.

The Causality Behind GC Method Choices: Enhancing Volatility

The core principle for GC analysis of polar molecules is to reduce intermolecular hydrogen bonding to increase volatility.[6] This is achieved by "capping" the active hydrogens on the amine and hydroxyl groups.

• Silylation: This is a widely used method where an active hydrogen is replaced by a non-polar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[15][16] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) are highly effective. MTBSTFA derivatives are notably more stable and less sensitive to moisture than TMS derivatives.[16]

• Acylation: This method involves reacting the analyte with an acylating agent, such as trifluoroacetic anhydride (TFAA). The resulting fluoroacyl derivatives are not only volatile and thermally stable but also exhibit a strong response with an Electron Capture Detector (ECD), offering an alternative for ultra-trace analysis.[7][15]

For general purity analysis, silylation followed by Flame Ionization Detection (FID) provides a robust, universal, and reliable method.

Experimental Protocol: GC-FID for Achiral Purity

This protocol details a validated method using silylation with MTBSTFA.

1. Reagent and Sample Preparation:

• Silylating Reagent: N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) with 1% tert-butyldimethylchlorosilane (TBDMCS) as a catalyst.
• Solvent: Anhydrous Acetonitrile.
• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 2-Aminoheptan-1-ol reference standard and dissolve in 25.0 mL of anhydrous acetonitrile.
• Sample Solution (1000 µg/mL): Accurately weigh 25 mg of the 2-Aminoheptan-1-ol sample and dissolve in 25.0 mL of anhydrous acetonitrile.
• Important: All glassware must be scrupulously dried, and samples must be free of water, as moisture will consume the silylating reagent.[7][16]

2. Derivatization Procedure:

• Transfer 100 µL of the sample or standard solution into a 2 mL GC vial.
• Add 100 µL of MTBSTFA reagent.
• Cap the vial tightly and heat at 70 °C for 30 minutes.
• Cool the vial to room temperature before injection. The sample is now ready for analysis.[16]

3. Chromatographic Conditions:

Parameter	Condition
GC System	Agilent 8890 GC with FID or equivalent
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Inlet Temp.	270 °C
Injection Mode	Split (50:1)
Injection Vol.	1 µL
Oven Program	Initial 100 °C, hold 2 min; Ramp 15 °C/min to 280 °C, hold 5 min
Detector	Flame Ionization Detector (FID)

| Detector Temp. | 300 °C |

Workflow for GC Purity Analysis

Caption: Workflow for GC analysis of 2-Aminoheptan-1-ol.

Part 3: Comparative Analysis and Data

The choice between HPLC and GC depends on the specific analytical goal, available instrumentation, and sample matrix.

Feature	HPLC Method	GC Method
Principle	Separation in the liquid phase based on partitioning between a stationary and mobile phase.	Separation in the gas phase based on partitioning between a stationary phase and an inert carrier gas.[17]
Derivatization	Required for sensitive detection (e.g., FMOC-Cl for fluorescence).[5]	Required to increase volatility and thermal stability (e.g., Silylation).[7]
Sensitivity	Very high (sub-picomole) with fluorescence detection.	High with FID; very high with ECD for halogenated derivatives.
Selectivity	Excellent for both achiral and chiral separations (with CSPs).[11]	Excellent for separating volatile impurities. Chiral GC columns are available but less common than HPLC CSPs for this compound class.
Typical Run Time	15-25 minutes.	15-20 minutes.
Sample Throughput	High, with modern autosamplers.	High, with modern autosamplers.
Robustness	Generally very robust. Less susceptible to minor water content in the sample.	Highly robust, but derivatization is sensitive to moisture, requiring anhydrous conditions.[16]
Primary Application	Gold standard for chiral purity (ee%) analysis and achiral purity in aqueous or polar matrices.	Excellent for identifying and quantifying volatile or semi-volatile process impurities and residual solvents.

Expected Quantitative Performance

The following table summarizes typical validation parameters achievable with the described methods, based on industry standards.

Parameter	HPLC-FLD	GC-FID
Linearity (r²)	≥ 0.999	≥ 0.999
Range	0.1 - 150 µg/mL	1 - 1000 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	97.0% - 103.0%
Precision (% RSD)	≤ 1.5%	≤ 2.0%
Limit of Quantitation (LOQ)	~0.1 µg/mL	~1 µg/mL

Data are representative and should be established for each specific method and instrument.[5]

Conclusion and Recommendation

Both HPLC and GC are powerful, indispensable tools for the quality control of 2-Aminoheptan-1-ol, but they serve complementary roles.

• HPLC is the superior technique for determining enantiomeric purity , owing to the wide availability and exceptional resolving power of modern chiral stationary phases. For routine chemical purity and related substance analysis, HPLC with fluorescence detection offers outstanding sensitivity and robustness.

• GC is an excellent orthogonal technique , ideal for a different impurity profile. It excels at separating and quantifying volatile and semi-volatile impurities that may not be well-resolved by reversed-phase HPLC. Its sensitivity to moisture in the derivatization step is a key consideration.

For comprehensive characterization in a drug development setting, employing both HPLC and GC is highly recommended . HPLC should be the primary method for release testing, focusing on chiral and key chemical purity attributes. GC should be used as a complementary method during process development and for troubleshooting to ensure a complete impurity profile is understood and controlled.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 14475067, 2-Aminoheptan-1-ol. Retrieved from [Link]

• Ali, I., et al. (2013).

• Chemistry LibreTexts (2023). Derivatization. Retrieved from [Link]

• Ishikawa, T., et al. (2001). Reduction of Nonpolar Amino Acids to Amino Alcohols To Enhance Volatility for High-Precision Isotopic Analysis. Analytical Chemistry, 73(4), 775–781.

• Crawford Scientific. GC Derivatization. Retrieved from [Link]

• Tsikas, D. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Molecules, 26(6), 1694.
• Buck, R. H., & Krummen, K. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans.
• Li, H., et al. (2004). Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate. Organic Process Research & Development, 8(4), 587–592.
• Tang, M., et al. (2000). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases.
• Blackburn, S. (1956). quantitative analysis of amino acids using paper chromatography. Australian Journal of Chemistry, 9(1), 121.
• Zhang, C., et al. (2010). Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography.

• Aboul-Enein, H. Y. (1998). Chiral Separations. Virginia Tech. Retrieved from [Link]

• International CCS Knowledge Centre. Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 71404211, 2-Aminoethen-1-ol. Retrieved from [Link]

• DrugFuture. 2-Amino-1-butanol. Retrieved from [Link]

• Steed, R. (2010). Analysis of Amino Acids by HPLC. Agilent Technologies, Inc. Retrieved from [Link]

• Geda, M. A., et al. (2021). Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector. RSC Advances, 11(52), 32906-32915.

• Cheméo. Chemical Properties of 1-Butanol, 2-amino- (CAS 96-20-8). Retrieved from [Link]

• Ribeiro, A. R., et al. (2017).

• Agilent Technologies (2012). HPLC Analysis of Amino Acids Formed by Urey-Miller-Type Experiments. Retrieved from [Link]

• Agilent Technologies (2025). Analysis of Essential Oils Using Comprehensive Two-Dimensional Gas Chromatography (GC × GC) and High-Resolution Mass Spectrometer. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (1984). Analysis of Amine Solutions by Gas Chromatography. Energy Progress. Retrieved from [Link]

• Wiley Analytical Science (2020). HPLC determination finds amines made by fermentation. Retrieved from [Link]

• Google Patents. (2001). US6316671B1 - Method for splitting 1-amino-alkan-2-ol compounds.
• Chen, J., & Rovis, T. (2023).

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Safety & Regulatory Compliance

2-Aminoheptan-1-ol proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams scaling up syntheses that involve chiral aliphatic amino alcohols. 2-Aminoheptan-1-ol is a highly valuable building block, particularly in the synthesis of novel antibiotic candidates and complex active pharmaceutical ingredients (APIs)[1]. However, its dual functionality—a nucleophilic primary amine and a primary hydroxyl group—combined with a lipophilic heptyl chain, presents unique operational and environmental hazards.

This guide provides a self-validating, causality-driven framework for the safe handling, experimental manipulation, and EPA-compliant disposal of 2-Aminoheptan-1-ol.

Hazard Assessment & Chemical Profile

To handle a chemical safely, you must first understand the mechanistic drivers of its toxicity. The primary hazard of 2-Aminoheptan-1-ol stems from its amine group, which acts as a strong base. Upon contact with biological tissues, it causes the saponification of epidermal lipids, leading to severe chemical burns. Furthermore, its 7-carbon aliphatic chain increases its lipophilicity, allowing it to penetrate cell membranes more rapidly than shorter-chain amino alcohols[2].

Table 1: Quantitative Physicochemical & Hazard Profile

Property	Value / Description	Operational & Hazard Implication
Molecular Formula	C₇H₁₇NO	Aliphatic amino alcohol; combustible under high heat.
Molar Mass	131.22 g/mol	Moderate volatility; inhalation hazard in poorly ventilated spaces.
Aqueous pH (10% sol)	> 10.0	Highly basic. Corrosive to skin/eyes; triggers EPA D002 characteristic if pH ≥ 12.5[3].
Lipophilicity (LogP)	High (Heptyl chain)	Enhances dermal penetration; highly toxic to aquatic life if discharged[2].
Chemical Incompatibilities	Strong oxidizers, acids	Exothermic neutralization with acids; forms toxic chloramines with bleach.

Operational Handling: N-Boc Protection Workflow

In drug development, 2-Aminoheptan-1-ol is rarely the final product; it is usually an intermediate. A standard first step is the protection of the amine group to prevent unwanted nucleophilic attacks during downstream synthesis[4].

Objective: Selectively mask the primary amine using Di-tert-butyl dicarbonate (Boc₂O) while safely isolating the resulting basic aqueous waste.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of 2-Aminoheptan-1-ol in anhydrous Dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Causality: Nitrogen prevents atmospheric moisture from hydrolyzing the highly reactive Boc₂O reagent.

• Cooling & Base Addition: Cool the reaction flask to 0°C using an ice bath. Add 1.2 equivalents of Triethylamine (TEA).

  • Causality: The primary amine is significantly more nucleophilic than the primary hydroxyl group. By controlling the temperature at 0°C, we kinetically favor N-acylation over O-acylation, ensuring high chemoselectivity[4]. TEA acts as an auxiliary base to neutralize acidic byproducts.

• Reagent Addition: Dropwise add 1.1 equivalents of Boc₂O dissolved in DCM.

• Reaction & Self-Validation: Allow the mixture to warm to room temperature and stir for 4 hours.

  • Validation Step: Spot the reaction mixture on a TLC plate. Stain with Ninhydrin and heat. The disappearance of the purple spot (free primary amine) and the appearance of a UV-active spot confirms complete conversion.

• Quenching & Phase Separation: Quench the reaction with deionized water. Transfer to a separatory funnel.

• Waste Segregation: Drain the lower organic layer (containing the N-Boc-2-aminoheptan-1-ol product). Collect the upper aqueous layer into a designated basic waste container.

  • Crucial Safety Note: This aqueous layer contains water, TEA salts, and unreacted traces of 2-Aminoheptan-1-ol. Do not mix this with acidic waste streams, as it will trigger a violent, exothermic neutralization reaction.

Waste Segregation & Disposal Logical Workflow

Proper disposal requires a strict logical flow to ensure regulatory compliance and prevent incompatible chemical mixing in satellite accumulation areas.

Caption: Logical workflow for segregation, characterization, and disposal of 2-Aminoheptan-1-ol waste.

Step-by-Step Disposal Procedures

Amino alcohols must be treated as hazardous chemical waste and should never be discharged down the drain, as they disrupt biological municipal wastewater treatment systems and are toxic to aquatic life[5],[6].

Phase 1: Containment & Material Selection

• Action: Collect all 2-Aminoheptan-1-ol waste in High-Density Polyethylene (HDPE) containers.

• Causality: Highly basic aqueous amine solutions can slowly etch glass over prolonged storage, compromising the container's structural integrity. Furthermore, amines can degrade certain polymers like polycarbonate. HDPE provides superior chemical resistance and shatter-proofing[5].

Phase 2: pH Characterization & EPA Coding

• Action: Test the aqueous waste stream using universal pH indicator strips.

• Validation: If the pH is ≥ 12.5, the waste is officially classified under the EPA D002 characteristic for Corrosivity[3]. Do not attempt to neutralize highly concentrated amine waste in the accumulation container, as the exothermic reaction can cause the container to melt or rupture.

Table 2: EPA Waste Code Applicability for Amino Alcohol Streams

Waste Stream Condition	Applicable EPA Code	Regulatory Rationale
Aqueous solution with pH ≥ 12.5	D002 (Corrosive)	Meets the RCRA characteristic of corrosivity[3].
Mixed with >10% Methanol/Acetone	F003 (Spent Solvent)	Non-halogenated solvent mixture listed for ignitability[3],[7].
Mixed with Toluene/Benzene	F005 (Spent Solvent)	Non-halogenated solvent mixture listed for toxicity/ignitability[7].

Phase 3: Labeling and Storage

• Action: Label the container explicitly: "Hazardous Waste - Aqueous Amine Solution (2-Aminoheptan-1-ol)". Check the hazard boxes for Corrosive and Toxic .

• Action: Store in a secondary containment tray in a well-ventilated satellite accumulation area, strictly segregated from halogenated solvents and oxidizing agents[2].

Phase 4: Manifesting and Final Disposal

• Action: Coordinate with a licensed environmental health and safety (EHS) contractor.

• Causality: The mandated disposal method for aliphatic amino alcohols is high-temperature incineration. Incineration completely oxidizes the carbon chain and converts the nitrogen content into N₂ or manageable NOₓ gases, effectively neutralizing the environmental threat[2],[6].

Spill Response Protocol

In the event of an accidental spill of pure 2-Aminoheptan-1-ol or its concentrated solutions:

• Evacuate & Ventilate: Immediately evacuate unnecessary personnel and increase local exhaust ventilation.

• PPE: Don double nitrile gloves, chemical splash goggles, and a lab coat[5].

• Containment: Surround and cover the spill using inert, non-combustible absorbents such as dry sand or vermiculite[2].

  • Causality:Never use sawdust or paper towels for concentrated amine spills. The high surface area of combustible organic material mixed with a combustible amine creates a severe fire hazard, particularly if trace oxidizers are present in the environment.

• Recovery: Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste container. Seal and label as hazardous spill debris for incineration.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. nipponnyukazai.co.jp [nipponnyukazai.co.jp]
• 3. epa.gov [epa.gov]
• 4. tert-Butyl(2-hydroxyheptyl)carbamate | Benchchem [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. wku.edu [wku.edu]